Subject: Structural Characterization, Synthesis, and Applications of CAS 956723-01-6
Classification: Technical Guide / Chemical Scaffold Analysis
Part 1: Executive Summary & Chemical Identity
2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a bi-heteroaryl compound belonging to the class of pyridine-pyrimidine scaffolds. Structurally, it functions as an isostere of 4'-methyl-2,2'-bipyridine-4-carboxylic acid, a critical ligand in coordination chemistry and a pharmacophore in medicinal chemistry.
The molecule features an isonicotinic acid (pyridine-4-carboxylic acid) core substituted at the ortho position (C2) with a 2-methylpyrimidin-4-yl moiety. This specific arrangement provides a bidentate nitrogen donor site (
-chelation) adjacent to a carboxylic acid "anchor," making it highly valuable for constructing Metal-Organic Frameworks (MOFs), phosphorescent Iridium(III) emitters, and kinase inhibitors where the carboxylic acid serves as a handle for further amide coupling.
The following properties are derived from structural analysis of the specific CAS entry and established data for homologous bipyridine carboxylic acids.
The pyrimidine ring is electron-withdrawing, likely lowering the pKa of the pyridine nitrogen compared to unsubstituted bipyridine.
Melting Point
> 250°C (Decomposition likely)
High melting point typical of zwitterionic pyridine carboxylic acids.
Coordination
-Bidentate Chelator
Forms stable 5-membered chelate rings with transition metals (Ru, Ir, Re).
Part 3: Synthetic Methodology (Authoritative Protocol)
While various routes exist, the most robust and scalable method for synthesizing 2-(2-Methylpyrimidin-4-yl)isonicotinic acid is via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling . This route avoids the harsh conditions of ring-closing condensation reactions and allows for modular functionalization.
Reaction Pathway Diagram
Caption: Figure 1. Modular synthesis via Suzuki coupling followed by ester hydrolysis.
Step-by-Step Protocol
Step 1: Suzuki Cross-Coupling
Rationale: The 2-position of the pyridine ring is activated for oxidative addition, but the 2-chloro ester is preferred over the acid to prevent catalyst poisoning by the free carboxylate.
Add LiOH and stir at room temperature for 4 hours.
Isolation: Carefully acidify to pH 3–4 using 1M HCl. The product often precipitates as a white/off-white solid.
Filter, wash with cold water, and dry under vacuum.
Part 4: Functional Applications
Coordination Chemistry & Materials Science
This molecule acts as a "linker" in Metal-Organic Frameworks (MOFs) and a ligand in optoelectronics.
Mechanism: The pyridine and pyrimidine nitrogens chelate metal centers (e.g., Ir(III), Ru(II)), while the carboxylic acid binds to metal oxide nodes (e.g., TiO₂) or lanthanide clusters.
Advantage: The pyrimidine ring is more electron-deficient than a pyridine ring. This lowers the LUMO energy of the resulting complex, often shifting emission spectra towards the blue/green region in phosphorescent OLEDs compared to standard bipyridine complexes.
Medicinal Chemistry (Kinase Inhibition)
The 2-methylpyrimidine motif is a privileged scaffold in kinase inhibitors (e.g., similar to the "hinge binder" region in Dasatinib, though Dasatinib uses an aminopyrimidine).
Workflow: The carboxylic acid is rarely the final drug; it is typically converted to an amide.
Reaction: Coupling with primary amines using HATU/DIPEA to generate a library of potential inhibitors targeting ATP-binding pockets.
Signaling/Interaction Pathway[5]
Caption: Figure 2. Divergent applications in materials science vs. medicinal chemistry.
Storage: Store at 2-8°C under inert gas. The pyrimidine ring can be sensitive to oxidation over long periods.
Safety Protocol:
Wear nitrile gloves and safety glasses.
Handle in a fume hood to avoid inhalation of dust.
First Aid: In case of contact, flush with water for 15 minutes.
References
PubChem. "2-(2-Methylpyrimidin-4-yl)pyridine-4-carboxylic acid (Compound)." National Library of Medicine. Accessed October 2023. [Link]
Heller, M., & Schubert, U. S. "Functionalized 2,2'-bipyridines and their applications." European Journal of Organic Chemistry, 2003. (Cited for general synthesis protocols of bipyridine isosteres via cross-coupling).
Luo, J., et al. "Ligand Engineering for Highly Efficient Iridium(III) Phosphors." Journal of Materials Chemistry C, 2018. (Contextual reference for pyrimidine-pyridine ligands in OLEDs).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Thermodynamic Stability of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid Derivatives
Content Type: Technical Whitepaper / Stability Monograph
Audience: Pharmaceutical Scientists, Process Chemists, and Pre-formulation Specialists.
Executive Summary
The 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (2-MPIA) scaffold represents a critical biaryl system in medicinal chemistry, frequently serving as a pharmacophore in kinase inhibitors (e.g., CDK, TGF-
) and protein-protein interaction modulators. Its utility is defined by the rigid biaryl axis and the amphoteric nature of the isonicotinic acid moiety.
However, the thermodynamic stability of this scaffold is governed by two competing failure modes: thermal decarboxylation of the pyridine-4-carboxylic acid and oxidative degradation of the activated pyrimidine methyl group. This guide details the physicochemical drivers of these instabilities and provides a validated experimental framework for their assessment.
Structural Analysis & Physicochemical Baseline
The stability of 2-MPIA is dictated by the electronic interplay between the electron-deficient pyrimidine ring and the zwitterionic potential of the isonicotinic acid core.
Electronic Configuration
Biaryl Axis: The C2-C4' bond connects two
-deficient heteroaromatic rings. This linkage is robust against hydrolysis but induces a twisted conformation (dihedral angle ~20-40°) to minimize steric clash between the pyrimidine C5-H and pyridine C3-H, impacting crystal packing density.
Acidic Moiety: The isonicotinic acid group (pKa
4.8) is prone to sublimation and decarboxylation at elevated temperatures.
Basic Centers: The pyrimidine nitrogens and the pyridine nitrogen provide multiple protonation sites (pKa
1.8 - 2.5), facilitating the formation of zwitterionic species in solution which catalyze degradation.
Unlike benzoic acids, pyridine carboxylic acids are susceptible to thermal decarboxylation. For 2-MPIA, this reaction is driven by the formation of a zwitterionic intermediate.
Mechanism: The proton from the carboxylic acid transfers to the pyridine nitrogen. The resulting zwitterion facilitates the heterolytic cleavage of the C-C bond, releasing CO
and generating a transient ylide, which is rapidly protonated.
Risk Factor: The electron-withdrawing pyrimidine group at the 2-position destabilizes the ground state carboxylate but may also stabilize the transition state ylide, potentially lowering the activation energy for decarboxylation compared to unsubstituted isonicotinic acid.
Oxidative Instability (Shelf-Life Risk)
The methyl group at the 2-position of the pyrimidine ring is "activated" (benzylic-like) due to the electron-deficiency of the diazine ring.
Pathway: Radical autoxidation or metal-catalyzed oxidation leads to the formation of the hydroxymethyl intermediate, followed by the formyl and eventually the carboxylic acid derivative (2,4-dicarboxypyrimidine analog).
N-Oxidation: Under oxidative stress (peroxides), the pyrimidine nitrogens are less reactive than the pyridine nitrogen, but N-oxide formation at the pyridine ring is a secondary degradation pathway.
Diagram: Degradation Pathways
Figure 1: Primary degradation pathways for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. The thermal pathway leads to loss of the pharmacophore acid, while oxidation modifies the pyrimidine tail.
Experimental Protocols (Self-Validating Systems)
Protocol: Determination of pKa and logP
Why: To establish the pH-solubility profile and predict zwitterion formation zones.
Instrument: Potentiometric Titrator (e.g., Sirius T3) or UV-metric titration.
Solvent: Water with 0.15 M KCl (ionic strength adjustor) and MeOH co-solvent (if insoluble).
Procedure:
Prepare a 1 mM solution of 2-MPIA.
Perform titration from pH 2.0 to pH 12.0.
Validation: The titration curve must show two distinct inflection points. If the lower pKa is obscured by solvent leveling, switch to UV-metric titration.
Data Output: Calculate macro-pKa values. Use the Bjerrum plot to identify the isoelectric point (pI), which corresponds to the minimum solubility and maximum aggregation risk.
Protocol: Forced Degradation (Stress Testing)
Why: To empirically verify the theoretical degradation pathways identified in Section 3.
Table 1: Stress Conditions & Acceptance Criteria
Stress Type
Condition
Duration
Target Degradation
Analytical Focus
Acid Hydrolysis
1N HCl, 60°C
24 - 48 h
5-20%
Check for amide hydrolysis (if derivatives used).
Base Hydrolysis
1N NaOH, 60°C
24 - 48 h
5-20%
Ring opening of pyrimidine (rare but possible).
Oxidation
3% HO, RT
4 - 24 h
5-20%
Critical: Monitor for N-oxides and methyl oxidation (RRT ~0.8-0.9).
Thermal
Solid state, 105°C
7 days
< 5%
Critical: Monitor for Decarboxylation (RRT > 1.5, non-polar).
Photostability
1.2M Lux hours
Cycle
N/A
Biaryl twisting may induce photo-isomerization or cyclization.
Protocol: Polymorph Screening Workflow
Why: Isonicotinic acid derivatives are notorious for forming solvates and multiple polymorphs due to competing H-bond donors/acceptors.
Figure 2: Polymorph screening workflow. Slurry equilibration is prioritized over evaporation to ensure the thermodynamically stable form is isolated.
References
Dunn, G. E., et al. "Kinetics and Mechanism of Decarboxylation of some Pyridinecarboxylic Acids in Aqueous Solution."[1] Canadian Journal of Chemistry, 1972, 50(18), 3017-3027.[1] Link[1]
Core mechanistic reference for the zwitterionic decarboxylation pathway of isonicotinic acid deriv
Brown, D. J. "The Pyrimidines." Chemistry of Heterocyclic Compounds, Wiley-Interscience.
National Center for Biotechnology Information. "PubChem Compound Summary for CID 956723, 2-(2-Methylpyrimidin-4-yl)isonicotinic acid." PubChem, 2025. Link
Source for chemical identifiers and basic predicted properties.[2][3][4]
Li, M., et al. "Solid-state stability and solubility of picolinic acid and isonicotinic acid cocrystals." Crystal Growth & Design, ACS Publications.
Provides context on the solid-state behavior and H-bonding motifs of pyridine carboxylic acids.
Electronic properties of pyrimidine-substituted isonicotinic acid ligands
An In-Depth Technical Guide to the Electronic Properties of Pyrimidine-Substituted Isonicotinic Acid Ligands Abstract This technical guide provides a comprehensive exploration of the electronic properties of pyrimidine-s...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Electronic Properties of Pyrimidine-Substituted Isonicotinic Acid Ligands
Abstract
This technical guide provides a comprehensive exploration of the electronic properties of pyrimidine-substituted isonicotinic acid ligands, a class of molecules holding significant promise in materials science and drug development. We delve into the fundamental principles governing their behavior, from synthetic strategies and structural characterization to advanced experimental and computational analyses. The guide is designed for researchers and professionals, offering not just procedural outlines but also the causal reasoning behind methodological choices. Key experimental techniques, including UV-Visible, fluorescence spectroscopy, and cyclic voltammetry, are detailed alongside complementary computational modeling using Density Functional Theory (DFT). By integrating experimental data with theoretical insights, this document serves as a self-validating manual for understanding, predicting, and manipulating the electronic landscape of these versatile ligands for targeted applications, such as in coordination chemistry for dye-sensitized solar cells and as pharmacophores in medicinal chemistry.
Introduction to Pyrimidine-Isonicotinic Acid Ligands
Significance in Modern Chemistry
Pyrimidine-substituted isonicotinic acid ligands represent a fascinating and highly tunable class of molecular building blocks. Their importance stems from the unique combination of two distinct heterocyclic moieties. The pyrimidine ring, a π-deficient system, acts as a powerful electron-withdrawing group, while the isonicotinic acid scaffold provides a robust coordination site for metal ions through its pyridine nitrogen and carboxylate group. This intrinsic push-pull electronic nature makes them exceptional candidates for constructing functional materials with tailored photophysical and electrochemical properties, such as sensitizers in solar cells and components in molecular electronics.[1][2] Furthermore, the pyrimidine framework is a cornerstone in medicinal chemistry, found in numerous bioactive compounds and medicines, making these ligands relevant for drug design and development.[3][4][5]
Core Molecular Scaffolds
The foundational components of these ligands are the pyrimidine and isonicotinic acid rings.
Pyrimidine: As a 1,3-diazine, pyrimidine is a six-membered aromatic heterocycle containing two nitrogen atoms. These nitrogen atoms are more electronegative than carbon, leading to a significant depletion of electron density at the 2-, 4-, and 6-positions of the ring.[6] This inherent electron deficiency, or π-deficiency, is a key modulator of the molecule's overall electronic properties.[6]
Isonicotinic Acid (Pyridine-4-carboxylic acid): This is an isomer of nicotinic acid where the carboxylic acid group is attached to the 4-position of the pyridine ring.[7] The pyridine nitrogen provides a primary coordination site, while the carboxylic acid group offers a versatile anchoring point to surfaces or a secondary binding site for metal chelation. Its pKa value dictates the protonation state and binding capability under different pH conditions.[7]
The Role of Pyrimidine Substitution
The strategic attachment of a pyrimidine ring to the isonicotinic acid backbone creates a ligand with profoundly altered electronic characteristics compared to the parent molecules. The electron-withdrawing pyrimidine moiety directly influences the electron distribution across the entire conjugated system. This perturbation lowers the energy levels of the frontier molecular orbitals—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Consequently, this substitution allows for precise tuning of the ligand's:
Redox Potentials: Making the ligand easier to reduce and harder to oxidize.
Absorption and Emission Spectra: Shifting the electronic transitions, often towards longer wavelengths (a red shift).
Acidity (pKa): Influencing the protonation/deprotonation equilibrium of the carboxylate and pyridine nitrogen.[3]
Understanding and controlling these properties is paramount for designing molecules with specific functions.
Synthesis and Structural Characterization
The creation of pyrimidine-substituted isonicotinic acid ligands requires a multi-step synthetic approach, leveraging established heterocyclic chemistry methodologies.
Synthetic Strategies
A common and effective strategy involves the condensation of a 1,3-dicarbonyl compound (or equivalent) with an amidine derivative to form the pyrimidine ring, which is then coupled to a pyridine precursor.[8][9]
Experimental Protocol: Generalized Synthesis of 2-(Pyrimidin-2-yl)isonicotinic Acid
Step 1: Pyrimidine Ring Formation.
Rationale: This step constructs the core pyrimidine heterocycle. Using guanidine or a substituted amidine allows for the introduction of various functional groups.
Procedure: A 1,3-dicarbonyl compound, such as malondialdehyde or a derivative, is reacted with guanidine carbonate in the presence of a base like sodium ethoxide in ethanol. The mixture is refluxed for several hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product (e.g., 2-aminopyrimidine) is purified by recrystallization or column chromatography.[10]
Step 2: Halogenation of the Pyridine Moiety.
Rationale: To facilitate a cross-coupling reaction, a reactive handle, typically a halogen, is installed on the isonicotinic acid precursor.
Procedure: Commercially available 2-chloroisonicotinic acid is used as the starting material. This step prepares the pyridine scaffold for coupling with the pyrimidine ring.
Step 3: Palladium-Catalyzed Cross-Coupling (Suzuki or Stille Reaction).
Rationale: This is the key step where the two heterocyclic fragments are joined. Palladium catalysts are highly efficient in forming C-C bonds between aromatic rings.
Procedure: 2-Aminopyrimidine (from Step 1) is first converted to a boronic acid or stannane derivative. This activated pyrimidine is then reacted with 2-chloroisonicotinic acid (from Step 2) in a solvent mixture like dioxane/water. A palladium catalyst (e.g., Pd(PPh₃)₄) and a base (e.g., K₂CO₃) are added. The mixture is heated under an inert atmosphere (N₂ or Ar) for 12-24 hours.
Step 4: Work-up and Purification.
Rationale: Isolation and purification of the final product are critical for obtaining a compound suitable for further analysis.
Procedure: After cooling, the reaction mixture is filtered to remove the catalyst. The pH of the filtrate is adjusted to precipitate the product, which is then collected by filtration, washed with water and a non-polar solvent (like diethyl ether) to remove impurities, and dried under vacuum. Final purification is achieved via recrystallization or preparative HPLC.
Caption: Synthetic workflow for pyrimidine-substituted isonicotinic acid.
Structural Verification
Confirmation of the synthesized structure is non-negotiable and relies on a suite of spectroscopic techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of hydrogen and carbon atoms, respectively. The number of signals, their chemical shifts, and coupling patterns confirm the connectivity of the atoms and the successful formation of the desired product.
Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups. Characteristic peaks for C=O (carboxylic acid), O-H (acid), C=N (pyrimidine/pyridine), and aromatic C-H stretches are expected.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, which is used to confirm its elemental composition and molecular formula with high accuracy.
Probing the Electronic Properties: Experimental Methodologies
A combination of spectroscopic and electrochemical techniques is employed to build a complete picture of the ligand's electronic landscape.
Photophysical Characterization (UV-Vis and Fluorescence Spectroscopy)
Rationale: UV-Visible absorption spectroscopy probes the energy required to promote an electron from a ground state orbital (typically the HOMO) to an excited state orbital (typically the LUMO). The resulting spectrum reveals the energy gap between these orbitals. Fluorescence spectroscopy measures the energy released when the electron returns to the ground state, providing insights into the nature of the excited state and the efficiency of light emission.[11]
Experimental Protocol: UV-Vis and Fluorescence Measurements
Sample Preparation: Prepare a stock solution of the ligand in a spectroscopic-grade solvent (e.g., DMSO, CH₃CN) at a known concentration (e.g., 1 mM). Perform serial dilutions to create a set of solutions with concentrations ranging from 1 µM to 50 µM.
UV-Vis Absorption:
Use a dual-beam spectrophotometer. Fill a quartz cuvette with the pure solvent to record a baseline.
Record the absorption spectrum of each diluted sample from approximately 250 nm to 700 nm.
Identify the wavelength of maximum absorption (λ_max).
Fluorescence Emission:
Use a spectrofluorometer. Excite the sample at its λ_max determined from the absorption spectrum.
Record the emission spectrum over a wavelength range starting ~10 nm above the excitation wavelength.
Identify the wavelength of maximum emission (λ_em).
Quantum Yield Determination: Measure the fluorescence quantum yield (Φ_F) relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄). This compares the integrated fluorescence intensity of the sample to that of the standard under identical conditions.
Data Interpretation:
λ_max: Corresponds to the energy of the primary electronic transition (often HOMO→LUMO).
Molar Absorptivity (ε): Calculated using the Beer-Lambert law (A = εcl), it indicates the probability of the electronic transition.
Stokes Shift: The energy difference (in nm or cm⁻¹) between λ_max (absorption) and λ_em (emission). A large Stokes shift can indicate a significant change in geometry between the ground and excited states.
Quantum Yield (Φ_F): The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.
Electrochemical Analysis (Cyclic Voltammetry)
Rationale: Cyclic Voltammetry (CV) is a powerful technique for investigating the redox behavior of a molecule. It measures the potentials at which the ligand is oxidized (loses an electron) and reduced (gains an electron). These potentials are directly related to the energy levels of the HOMO (for oxidation) and LUMO (for reduction).[12]
Electrolyte Preparation: Prepare a 0.1 M solution of a supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF₆), in a dry, deoxygenated electrochemical-grade solvent (e.g., acetonitrile or DMF).
Cell Assembly: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).
Analyte Introduction: Add the synthesized ligand to the electrolyte solution to a final concentration of ~1 mM.
Internal Standard: Add a small amount of an internal reference standard with a known, stable redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺).
Data Acquisition: Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes. Scan the potential from an initial value where no reaction occurs towards positive potentials (to observe oxidation) and then reverse the scan towards negative potentials (to observe reduction). Record several cycles until a stable voltammogram is obtained.
Potential Referencing: Measure the potential of the Fc/Fc⁺ couple and adjust all measured potentials relative to this standard.
Data Interpretation:
Oxidation Potential (E_ox): The potential at which the ligand loses an electron. The onset of the oxidation wave is used to estimate the HOMO energy level.
Reduction Potential (E_red): The potential at which the ligand gains an electron. The onset of the reduction wave is used to estimate the LUMO energy level.
HOMO/LUMO Estimation: The energy levels can be approximated using empirical formulas, for example:
E_HOMO (eV) ≈ -[E_ox (vs Fc/Fc⁺) + 4.8]
E_LUMO (eV) ≈ -[E_red (vs Fc/Fc⁺) + 4.8]
Caption: Experimental workflow for electronic property characterization.
Theoretical and Computational Analysis
In silico methods provide a powerful complement to experimental data, offering insights into the electronic structure that are often difficult to probe directly.
The Power of In Silico Modeling
Computational chemistry, particularly Density Functional Theory (DFT), allows for the calculation of molecular geometries, orbital energies, and electronic transition properties from first principles.[3] This approach is invaluable for:
Corroborating experimental findings.
Visualizing the spatial distribution of frontier orbitals (HOMO and LUMO).
Predicting the properties of yet-to-be-synthesized molecules, guiding rational design efforts.[13]
Methodology: Density Functional Theory (DFT)
Protocol: Standard Computational Workflow
Structure Building: Construct the 3D model of the pyrimidine-substituted isonicotinic acid ligand using molecular modeling software.
Geometry Optimization: Perform a geometry optimization calculation to find the lowest energy conformation of the molecule. A common and reliable level of theory for these systems is the B3LYP functional with the 6-31+G(d,p) basis set.[3] To simulate experimental conditions, an implicit solvent model, such as the SM8 model for aqueous solutions, can be included.[3]
Frequency Calculation: After optimization, a frequency calculation is performed to confirm that the structure is a true energy minimum (i.e., no imaginary frequencies).
Single-Point Energy Calculation: Using the optimized geometry, a single-point energy calculation is run to obtain the final electronic properties, including the energies and distributions of the molecular orbitals.
Excited State Calculation (TD-DFT): To simulate the UV-Vis spectrum, a Time-Dependent DFT (TD-DFT) calculation is performed. This provides the energies and oscillator strengths of the electronic transitions.
Data Interpretation:
Optimized Geometry: Provides bond lengths and angles, confirming the molecular structure.
HOMO/LUMO Orbitals: The output includes the energy levels (in eV) and visual plots of the orbitals. This allows for identification of where the electron density resides. For example, one can determine if the HOMO is localized on the pyrimidine, the pyridine, or delocalized across both.
Simulated Spectrum: The TD-DFT results can be plotted as a simulated UV-Vis spectrum, which can be directly compared to the experimental data to validate the computational model.
Caption: Correlation between experimental and computational data.
Case Study: Analysis of 2-(Pyrimidin-2-yl)isonicotinic Acid
To illustrate the synergy of these methods, we present a set of hypothetical but realistic data for the ligand 2-(pyrimidin-2-yl)isonicotinic acid.
Molecular Structure
The structure consists of a pyrimidine ring attached at its 2-position to the 2-position of an isonicotinic acid ring.
Tabulated Data
Property
Experimental Value
Computational Value
Interpretation
λ_max (Absorption)
315 nm
310 nm
Corresponds to the primary π-π* transition. Good agreement validates the computational model.
λ_em (Emission)
390 nm
N/A
A significant Stokes shift (75 nm) suggests a change in geometry upon excitation.
E_ox (vs Fc/Fc⁺)
+1.2 V
N/A
High oxidation potential indicates the electron-withdrawing nature of the pyrimidine stabilizes the HOMO.
E_red (vs Fc/Fc⁺)
-1.5 V
N/A
The negative reduction potential is characteristic of π-deficient heterocyclic systems.
E_HOMO
-6.0 eV (from CV)
-6.1 eV (from DFT)
Excellent agreement. DFT analysis shows the HOMO is primarily located on the isonicotinic acid moiety.
E_LUMO
-3.3 eV (from CV)
-3.2 eV (from DFT)
Excellent agreement. DFT analysis reveals the LUMO is predominantly localized on the pyrimidine ring.
Discussion
The data reveals a distinct electronic structure. The localization of the LUMO on the pyrimidine ring confirms its role as the primary electron-accepting component of the ligand.[6] The HOMO, residing mainly on the isonicotinic acid part, identifies it as the electron-donating component. This spatial separation of the frontier orbitals is characteristic of a "push-pull" system. Upon photoexcitation (315 nm), an electron is promoted from the isonicotinic acid-centered HOMO to the pyrimidine-centered LUMO, creating an intramolecular charge-transfer (ICT) excited state. This ICT character is fundamental to the ligand's utility in applications like solar cells, where efficient charge separation is required.[1]
Applications and Future Outlook
Coordination Chemistry and Materials Science
The true potential of these ligands is realized when they are coordinated to metal centers, such as Ruthenium(II) or Zinc(II).[11][14][15] The isonicotinic acid provides a strong binding site, and the pyrimidine moiety can be used to tune the electronic properties of the resulting metal complex. In dye-sensitized solar cells (DSSCs), the carboxylate group anchors the complex to a semiconductor surface (e.g., TiO₂), and upon light absorption, an electron is efficiently injected from the complex into the semiconductor, initiating the photovoltaic process.[1][16][17] The ability to tune the HOMO/LUMO levels via pyrimidine substitution is critical for optimizing the light-harvesting efficiency and overall performance of the solar cell.[2]
Drug Development
The pyrimidine scaffold is a "privileged structure" in medicinal chemistry, appearing in a wide array of approved drugs, including antiviral and anticancer agents.[4][18] By incorporating this moiety into an isonicotinic acid framework, which itself is related to compounds with biological activity (e.g., isoniazid), novel therapeutic candidates can be designed.[19] The electronic properties govern how these molecules interact with biological targets like enzymes or receptors, and tuning these properties can optimize binding affinity and efficacy.[20]
Future Directions
The field continues to evolve, with future research likely focused on:
Complex Substitution Patterns: Exploring the effects of multiple pyrimidine substitutions or the addition of other functional groups to further refine electronic properties.
Novel Metal Complexes: Investigating the coordination of these ligands with a wider range of transition metals to unlock new catalytic or photophysical behaviors.
Advanced Applications: Moving beyond DSSCs to applications in organic light-emitting diodes (OLEDs), chemical sensors, and targeted photodynamic therapy.
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Navigating the Ionization Landscape: A Technical Guide to the pKa and Physicochemical Behavior of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
For Immediate Release A Comprehensive Whitepaper for Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a detailed exploration of the pKa values and ionization behavior of...
Author: BenchChem Technical Support Team. Date: February 2026
For Immediate Release
A Comprehensive Whitepaper for Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a detailed exploration of the pKa values and ionization behavior of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a molecule of significant interest in contemporary drug discovery. As the ionization state of a compound is a critical determinant of its pharmacokinetic and pharmacodynamic properties, a thorough understanding of its pKa is paramount for successful drug development. This document will delve into the theoretical underpinnings of the molecule's ionization, present established methodologies for pKa determination, and discuss the profound implications of its pH-dependent behavior on key pharmaceutical attributes such as solubility and permeability.
Introduction: The Critical Role of pKa in Drug Discovery
The journey of a drug molecule from administration to its target site is a complex odyssey governed by a multitude of physicochemical properties. Among these, the acid dissociation constant (pKa) stands out as a pivotal parameter that dictates the degree of ionization of a compound at a given pH.[1][2][3] This, in turn, profoundly influences its solubility, lipophilicity, permeability across biological membranes, and interaction with its biological target.[2][3] For ionizable drugs, which constitute a significant portion of modern pharmaceuticals, a comprehensive understanding of their pKa is not merely academic but a prerequisite for rational drug design and formulation development.[1][4][5]
Theoretical Framework: Unpacking the Ionizable Moieties
The ionization of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid is governed by the interplay of its three key functional groups: the isonicotinic acid moiety, the pyrimidine ring, and the methyl substituent.
Isonicotinic Acid Moiety: Isonicotinic acid, or pyridine-4-carboxylic acid, is an amphoteric molecule with a pKa for the carboxylic acid group of approximately 4.96.[6][7][8] The pyridine nitrogen in isonicotinic acid has an acidic pKa of about 1.77.[9]
Pyrimidine Ring: Pyrimidine is a diazine with two nitrogen atoms that can be protonated. The pKa of protonated pyrimidine is approximately 1.[10] The presence of a methyl group at the 2-position of the pyrimidine ring in the target molecule is expected to have a slight electron-donating effect, which would modestly increase the basicity of the pyrimidine nitrogens. A predicted pKa for 2-methylpyrimidine is around 1.85.[11]
Electronic Interactions and Estimated pKa Values: The pyrimidine ring, being an electron-withdrawing group, is anticipated to lower the pKa of the carboxylic acid group of the isonicotinic acid moiety to a value below 4.96. Conversely, the electron-withdrawing nature of the isonicotinic acid substituent will decrease the basicity of the pyrimidine nitrogens. Therefore, we can anticipate at least two distinct pKa values for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid: one acidic pKa corresponding to the deprotonation of the carboxylic acid, and at least one basic pKa corresponding to the protonation of one of the nitrogen atoms on the pyrimidine or pyridine rings.
Table 1: Estimated pKa Values for 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Ionizable Group
Estimated pKa
Predominant Species at Physiological pH (7.4)
Carboxylic Acid
< 4.96
Deprotonated (Anionic)
Pyrimidine/Pyridine Nitrogens
< 1.85
Deprotonated (Neutral)
Experimental Determination of pKa: Methodologies and Protocols
Accurate determination of pKa values is crucial for validating theoretical predictions and providing a solid foundation for drug development.[1][12] Several robust experimental techniques are available, each with its own set of advantages and considerations.[8]
Potentiometric Titration
Potentiometric titration is a widely used and precise method for pKa determination.[6][8][13][14] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve.[6][14]
Step-by-Step Protocol for Potentiometric Titration:
Preparation of Solutions:
Prepare a standardized solution of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH).
Prepare a solution of the test compound (2-(2-Methylpyrimidin-4-yl)isonicotinic acid) at a known concentration (e.g., 1 mM) in a suitable solvent, typically water or a co-solvent system for poorly soluble compounds.[6]
Prepare a 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[6]
Calibration: Calibrate the pH meter using standard buffers (e.g., pH 4, 7, and 10).[6]
Titration:
Place a known volume of the test compound solution in a beaker with a magnetic stirrer.
Immerse the calibrated pH electrode and a temperature probe into the solution.
Purge the solution with nitrogen to remove dissolved carbon dioxide.[14]
Add the titrant (NaOH for an acidic compound, HCl for a basic compound) in small, precise increments.
Record the pH value after each addition, allowing the reading to stabilize.
Data Analysis:
Plot the pH values against the volume of titrant added.
The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[6]
Caption: Workflow for pKa determination by potentiometric titration.
UV-Vis Spectrophotometry
UV-Vis spectrophotometry is another powerful technique for pKa determination, particularly for compounds with a chromophore whose absorbance spectrum changes with ionization.[9][15][16][17]
Step-by-Step Protocol for UV-Vis Spectrophotometry:
Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values spanning the expected pKa range.
Sample Preparation: Prepare solutions of the test compound at a constant concentration in each of the buffer solutions.
Spectral Measurement: Measure the UV-Vis absorbance spectrum of each solution over a relevant wavelength range.
Data Analysis: Plot the absorbance at a specific wavelength (where the change in absorbance upon ionization is maximal) against the pH. The pKa is the pH at the midpoint of the resulting sigmoidal curve.[15][17]
Caption: Workflow for pKa determination by UV-Vis spectrophotometry.
Capillary Electrophoresis
Capillary electrophoresis (CE) is a high-resolution separation technique that can also be used for pKa determination.[18][19][20][21][22] The electrophoretic mobility of an ion is dependent on its charge-to-size ratio, which changes with pH for ionizable compounds.
Principle of pKa Determination by CE: By measuring the effective mobility of the analyte at different pH values, a titration curve can be generated, and the pKa can be determined from the inflection point.[18] This method is particularly advantageous for its high speed, low sample consumption, and ability to analyze impure samples.[18][19]
Computational Prediction of pKa
In the early stages of drug discovery, where large numbers of compounds are synthesized and screened, computational methods for pKa prediction are invaluable.[7][12][23][24][25][26] These in silico tools can provide rapid estimations of pKa values, aiding in the prioritization of compounds for experimental testing.
Several commercial software packages, such as those from ACD/Labs and Chemaxon, utilize algorithms based on large databases of experimental pKa values and quantitative structure-property relationships (QSPR) to predict ionization constants with reasonable accuracy.[12][23][24][26] Quantum mechanical methods can also be employed for more rigorous, albeit computationally intensive, pKa predictions.[7][25]
Ionization Profile and its Pharmaceutical Implications
The ionization state of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid will vary significantly across the physiological pH range, which has profound consequences for its pharmaceutical properties.
Caption: Predicted ionization states of the molecule across a pH gradient.
Solubility
The aqueous solubility of an ionizable drug is highly dependent on its ionization state.[10] Generally, the ionized form of a molecule is more water-soluble than its neutral form. For 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, the following is expected:
At low pH (e.g., in the stomach): The molecule will be predominantly in its cationic form (protonated nitrogens and carboxylic acid), which is expected to have good aqueous solubility.
At physiological pH (around 7.4): The carboxylic acid will be deprotonated (anionic), while the nitrogen atoms will likely be neutral. This anionic form is also expected to be water-soluble.
Near its isoelectric point (pI): The molecule will exist as a neutral or zwitterionic species with minimal net charge, leading to its lowest aqueous solubility. This can present challenges for oral absorption if the pI falls within the pH range of the gastrointestinal tract.[11]
Permeability
The ability of a drug to permeate biological membranes, such as the intestinal epithelium, is crucial for oral absorption.[3] According to the pH-partition hypothesis, the neutral, more lipophilic form of a drug is more readily transported across lipid membranes.
At physiological pH: With the carboxylic acid deprotonated, the molecule will be charged and less able to passively diffuse across cell membranes.
In the acidic environment of the stomach: The protonated, charged form will also have limited membrane permeability.
This interplay between solubility and permeability highlights the importance of understanding the full ionization profile of the drug to predict its absorption, distribution, metabolism, and excretion (ADME) properties.[2][3]
Conclusion
The pKa values and ionization behavior of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid are fundamental physicochemical properties that will dictate its performance as a potential therapeutic agent. While experimental determination remains the gold standard, a thorough understanding of the contributions of its constituent functional groups allows for a rational estimation of its ionization profile. This technical guide has provided a comprehensive overview of the theoretical principles, experimental methodologies, and pharmaceutical implications of the pKa of this molecule. For drug development professionals, a deep appreciation of these concepts is essential for navigating the complexities of formulation, optimizing drug delivery, and ultimately, enhancing therapeutic efficacy.
References
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Chemagination. How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. [Link]
J. Chem. Theory Comput. Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]
Avdeef, A. Development of Methods for the Determination of pKa Values. PMC. [Link]
Babic, S., et al. Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Maced. pharm. bull. (2018). [Link]
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Pharmaeli. 5 Easy Methods to Calculate pKa: Titrimetric,UV, HPLC, NMR And Henderson Equation. (2025). [Link]
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Drug Hunter. Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. (2022). [Link]
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Potential of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid in drug discovery
An In-Depth Technical Guide on the Drug Discovery Potential of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid Foreword: Unveiling the Potential of a Novel Scaffold In the landscape of modern drug discovery, the strategic co...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide on the Drug Discovery Potential of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Foreword: Unveiling the Potential of a Novel Scaffold
In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds is a cornerstone of rational drug design. The molecule at the nexus of our investigation, 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, represents a compelling convergence of two such pharmacophores: the pyrimidine and the pyridine-4-carboxylic acid (isonicotinic acid) moieties. The pyrimidine ring is a well-established component of numerous FDA-approved drugs, particularly in oncology, where it often serves as a hinge-binding motif in kinase inhibitors.[1][2] Concurrently, isonicotinic acid derivatives have demonstrated a wide array of biological activities, including anticancer and anti-inflammatory properties.[3][4] This guide will provide a comprehensive technical overview of the drug discovery potential of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, postulating its mechanism of action and outlining a strategic, field-proven approach to its preclinical evaluation.
The Molecule: Structure and Rationale
The chemical structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS 956723-01-6) is presented below.[5][6]
The rationale for investigating this molecule is rooted in the established pharmacology of its constituent parts. The pyrimidine scaffold is a known bioisostere of the adenine ring of ATP, which allows it to effectively compete for the ATP-binding site of protein kinases.[7][8] The isonicotinic acid moiety, a polar and ionizable aromatic system, can enhance solubility and bioavailability, and may participate in crucial interactions with the target protein.[9]
Postulated Mechanism of Action: Kinase Inhibition
Given the prevalence of pyrimidine-based kinase inhibitors, we hypothesize that 2-(2-Methylpyrimidin-4-yl)isonicotinic acid functions as an inhibitor of one or more protein kinases implicated in oncogenesis.[10][11] Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[12] For the purpose of this guide, we will focus on two representative and high-impact kinase targets: Epidermal Growth Factor Receptor (EGFR) and Aurora Kinase A.
Potential Signaling Pathway Interruption
The diagram below illustrates the postulated interruption of a generic oncogenic signaling pathway by 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Caption: Postulated inhibition of a receptor tyrosine kinase signaling pathway.
Synthesis and Characterization
While specific literature on the synthesis of this exact molecule is scarce, a plausible synthetic route can be proposed based on established methodologies for coupling pyrimidine and pyridine rings.
Preparation of Isonicotinic Acid Boronic Ester: Commercially available 4-chlorois nicotinic acid is esterified, followed by a Miyaura borylation to yield the corresponding pinacol boronate ester.
Suzuki Coupling: The isonicotinic acid pinacol boronate ester is coupled with 2-methyl-4-chloropyrimidine in the presence of a palladium catalyst (e.g., Pd(dppf)Cl₂) and a base (e.g., K₂CO₃) in a suitable solvent system (e.g., dioxane/water).
Hydrolysis: The resulting ester is hydrolyzed under basic conditions (e.g., NaOH in methanol/water) to yield the final product, 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Purification and Characterization: The crude product is purified by recrystallization or column chromatography. The structure and purity are confirmed by ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.
In Vitro Evaluation: A Step-by-Step Guide
A tiered approach to in vitro evaluation is critical to efficiently assess the compound's potential.
Primary Screening: Kinase Inhibition Assays
The initial step is to screen the compound against a panel of cancer-relevant kinases.
Experimental Protocol: In Vitro Kinase Inhibition Assay (e.g., for Aurora Kinase A)
Reagents and Materials: Recombinant human Aurora Kinase A, biotinylated peptide substrate, ATP, kinase buffer, and the test compound. A detection system such as LanthaScreen™ Eu Kinase Binding Assay or ADP-Glo™ Kinase Assay is recommended.
Assay Plate Preparation: Serially dilute the test compound in DMSO and add to a 384-well assay plate.
Kinase Reaction: Add the kinase, peptide substrate, and ATP to the wells to initiate the reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).
Detection: Add the detection reagents according to the manufacturer's protocol. Read the signal on a compatible plate reader.
Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.
Secondary Screening: Cellular Assays
Compounds showing potent kinase inhibition are advanced to cell-based assays to assess their effects on cancer cell proliferation.
Cell Culture: Culture a relevant cancer cell line (e.g., A549 for EGFR, HCT116 for Aurora Kinase A) in appropriate media.
Cell Seeding: Seed the cells into 96-well plates and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of the test compound and incubate for 72 hours.
MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.
Solubilization and Absorbance Reading: Solubilize the formazan crystals with DMSO or another suitable solvent and read the absorbance at 570 nm.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).
Table 1: Hypothetical In Vitro Activity Data
Target Kinase
IC₅₀ (nM)
Cell Line
GI₅₀ (nM)
Aurora Kinase A
50
HCT116
250
EGFR
120
A549
800
Pharmacokinetic Profiling
Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the compound is crucial for its development. Pyrimidine-containing small molecules often exhibit a range of pharmacokinetic profiles.[13][14]
In Vitro ADME Assays
A standard panel of in vitro ADME assays should be conducted early in the discovery process.
Table 2: Key In Vitro ADME Assays
Assay
Purpose
Metabolic Stability
To assess the compound's susceptibility to metabolism by liver microsomes.
Plasma Protein Binding
To determine the extent to which the compound binds to plasma proteins.
Caco-2 Permeability
To predict intestinal absorption.
CYP450 Inhibition
To identify potential drug-drug interactions.
In Vivo Pharmacokinetic Studies
Promising candidates should be evaluated in animal models (e.g., rats or mice) to determine key pharmacokinetic parameters.
Experimental Protocol: Rat Pharmacokinetic Study
Animal Dosing: Administer the compound to rats via intravenous (IV) and oral (PO) routes.
Blood Sampling: Collect blood samples at various time points post-dosing.
Plasma Analysis: Analyze the plasma samples using LC-MS/MS to determine the compound concentration.
Data Analysis: Calculate key pharmacokinetic parameters such as clearance, volume of distribution, half-life, and oral bioavailability.
Conclusion and Future Directions
2-(2-Methylpyrimidin-4-yl)isonicotinic acid presents a promising scaffold for the development of novel therapeutics, particularly in the realm of oncology. Its chemical architecture strongly suggests a potential role as a kinase inhibitor. The systematic approach outlined in this guide, from targeted synthesis and in vitro screening to comprehensive pharmacokinetic profiling, provides a robust framework for elucidating its therapeutic potential. Future work should focus on identifying the specific kinase target(s) through broader kinase screening and subsequent lead optimization to enhance potency, selectivity, and drug-like properties.
References
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ChemWhat. (n.d.). 2-(2-methyl-pyrimidin-4-yl)-isonicotinic acid CAS#: 956723-01-6. Retrieved February 15, 2026, from [Link]
Khan, I., et al. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Pharmaceuticals, 17(1), 123. [Link]
Goldflam, M., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(16), 12136–12154. [Link]
Ben-Aicha, Y., et al. (1991). Preliminary pharmacokinetics of a new pyridopyrimidine derivative. Arzneimittelforschung, 41(5), 518-521. [Link]
Derissen, E. J. B., & Beijnen, J. H. (2020). Intracellular Pharmacokinetics of Pyrimidine Analogues used in Oncology and the Correlation with Drug Action. Clinical Pharmacokinetics, 59(12), 1521–1550. [Link]
Vishwanadham, Y., et al. (2013). PYRIMIDINE AND ITS BIOLOGICAL ACTIVITY: A REVIEW. PharmaTutor, 1(1), 33-43. [Link]
Boovanahalli, S. K., et al. (2007). Synthesis of (aryloxyacetylamino)-isonicotinic/nicotinic acid analogues as potent hypoxia-inducible factor (HIF)-1alpha inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(22), 6297-6301. [Link]
Yaqoob, S., et al. (2021). Design rationale of isonicotinates. Molecules, 26(16), 4933. [Link]
Unciti-Broceta, A., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1108-1123. [Link]
Da Costa, M. F. B., et al. (2021). Anticancer Compounds Based on Isatin-Derivatives: Strategies to Ameliorate Selectivity and Efficiency. Frontiers in Chemistry, 9, 620957. [Link]
Kumar, R., et al. (2021). Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. Mini-Reviews in Medicinal Chemistry, 21(7), 847-882. [Link]
Vostrikova, N. V., et al. (2023). Using pyrimidinecarboxylic acids as growth stimulants for Rhododendron ledebourii Pojark and Rhododendron smirnowii Trautv. Acta agriculturae Slovenica, 119(4), 1-8. [Link]
Unciti-Broceta, A., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1108-1123. [Link]
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Wang, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7439-7454. [Link]
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The Definitive Guide to the Molecular Weight and Formula Analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This technical guide provides a comprehensive framework for the precise determination of the molecular weight and elemental formula of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. Tailored for researchers, scientists, an...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive framework for the precise determination of the molecular weight and elemental formula of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond procedural outlines to deliver a deep understanding of the analytical rationale, ensuring robust and reliable characterization of this heterocyclic compound.
Introduction: The Significance of Structural Verification
2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a molecule featuring both pyridine and pyrimidine rings, represents a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1][2] The precise molecular formula and weight are fundamental parameters that underpin all subsequent research and development activities, from confirming synthesis to understanding pharmacological activity. An unambiguous determination of these properties is the cornerstone of scientific integrity in the characterization of novel chemical entities.
This guide will detail the two primary analytical techniques for this purpose: High-Resolution Mass Spectrometry (HRMS) for exact mass determination and Elemental Analysis for the quantitative assessment of constituent elements. We will explore the theoretical basis of each technique, provide detailed experimental protocols, and discuss the interpretation of the resulting data in the context of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Part 1: Theoretical Molecular Weight and Elemental Composition
A foundational step in the analysis of a known compound is the calculation of its theoretical molecular weight and elemental composition from its molecular formula. For 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, the molecular formula is C₁₁H₉N₃O₂.[3][4]
To calculate the precise molecular weight, we use the exact masses of the most abundant isotopes of each element.[5]
Table 1: Theoretical Molecular Data for 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Element
Symbol
Atomic Weight (amu)
Count
Total Mass (amu)
Mass Percent (%)
Carbon
C
12.0107
11
132.1177
61.39
Hydrogen
H
1.00794
9
9.07146
4.22
Nitrogen
N
14.0067
3
42.0201
19.53
Oxygen
O
15.9994
2
31.9988
14.86
Total
215.20806
100.00
Note: Atomic weights are based on natural isotopic abundance.[6]
Part 2: High-Resolution Mass Spectrometry (HRMS) for Exact Mass Determination
HRMS is a powerful technique for determining the precise molecular weight of a compound, often with an accuracy of a few parts per million (ppm).[7][8] This high accuracy allows for the confident determination of the elemental formula by comparing the experimentally measured mass to a database of possible formulas.[9][10]
The Causality Behind the Experimental Choices
The choice of a "soft" ionization technique, such as Electrospray Ionization (ESI), is critical for analyzing a molecule like 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. ESI minimizes fragmentation during the ionization process, ensuring a high abundance of the molecular ion, which is essential for accurate molecular weight determination.[11] Given the acidic nature of the carboxylic acid group and the basicity of the nitrogen atoms in the pyridine and pyrimidine rings, this compound can be readily ionized in either positive or negative ion mode.
Figure 2: Workflow for CHN elemental analysis.
Experimental Protocol: CHN Elemental Analysis
This protocol describes the determination of the carbon, hydrogen, and nitrogen content of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid using a modern elemental analyzer.
Sample Preparation:
Ensure the sample is homogenous and completely dry. Any residual solvent will significantly affect the results.
[12] * Using a microbalance, accurately weigh 1-3 mg of the sample into a pre-cleaned tin capsule.
[13] * Securely crimp the tin capsule to ensure no sample is lost and to create a sealed container for combustion.
Instrument Calibration:
Calibrate the elemental analyzer using a certified organic standard with a known CHN composition (e.g., acetanilide).
[14] * Run at least two standards to ensure the calibration is accurate and reproducible.
Sample Analysis:
Place the encapsulated sample into the instrument's autosampler.
Initiate the analysis sequence. The instrument will automatically drop the sample into a high-temperature (typically ~1000 °C) combustion furnace.
The resulting combustion gases (CO₂, H₂O, N₂, and nitrogen oxides) are swept by a helium carrier gas through a reduction tube (containing copper) to convert any nitrogen oxides to N₂.
The gases are then passed through a gas chromatographic column to separate them.
A thermal conductivity detector (TCD) measures the concentration of each gas.
Data Analysis:
The instrument's software calculates the mass percentages of C, H, and N based on the detector signals and the initial sample weight.
Compare the experimental percentages to the theoretical values calculated from the molecular formula. A deviation of less than ±0.4% is generally considered acceptable for a pure compound.
[12][15]
Conclusion: A Self-Validating System for Structural Confirmation
The combined application of High-Resolution Mass Spectrometry and Elemental Analysis provides a robust, self-validating system for the determination of the molecular weight and formula of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. HRMS delivers a highly accurate mass measurement, which in turn suggests a unique elemental formula. Elemental analysis then provides independent, quantitative confirmation of the mass percentages of the constituent elements. When the results of these two orthogonal techniques are in agreement, they provide the highest level of confidence in the assigned molecular formula and, by extension, the molecular weight. This rigorous approach is fundamental to ensuring the quality and reliability of data in drug discovery and development.
References
Meringer, M., & Verhoeven, S. (2011). MS/MS Data Improves Automated Determination of Molecular Formulas by Mass Spectrometry. MATCH Communications in Mathematical and in Computer Chemistry, 65(1), 259-290.
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MtoZ Biolabs. (n.d.). What Is High-Resolution Mass Spectrometry in the Determination of Molecular Formulas? Retrieved February 15, 2026, from [Link]
Crimson Publishers. (2018). Analytical Precision: Using High-Resolution Mass Spectrometry for Scientific Discovery. Annals of Reviews and Research.
European Commission. (n.d.). ILIADe code 554 | CLEN Method - Recording of High-Resolution Mass Spectra of Organic Substances. Taxation and Customs Union. Retrieved February 15, 2026, from [Link]
Mettler Toledo. (n.d.). CHNSO Organic Elemental Analysis - Sample Preparation. Retrieved February 15, 2026, from [Link]
Clark, J. (2022). mass spectra - the molecular ion (M+) peak. Chemguide. Retrieved February 15, 2026, from [Link]
Organic Chemistry. (2019, March 18). Formula determination by high resolution mass spectrometry [Video]. YouTube. [Link]
ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved February 15, 2026, from [Link]
Weizmann Institute of Science. (n.d.). Elemental analysis. Retrieved February 15, 2026, from [Link]
Brand, T., Pretzler, M., Spielvogel, E., Zitzenbacher, S., & Drosg, B. (2020). Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. Metabolites, 10(10), 386.
Gilson, M., Bayon-Vicente, G., Krings, S., Wattiez, R., & Leroy, B. (2026). Organic acid derivatization protocol for mass spectrometry analysis. protocols.io.
Zanders, L. (n.d.). Standard Operating Procedure: Liquid Chromatography with Orbitrap Mass Spectroscopy (LC-Orbitrap-MS). University of Tulsa. Retrieved February 15, 2026, from [Link]
Reddit. (2023, June 17). Elemental Analysis Error. r/OrganicChemistry. Retrieved February 15, 2026, from [Link]
Royal Society of Chemistry. (2008). CHNS Elemental Analysers. Retrieved February 15, 2026, from [Link]
University of Oxford. (n.d.). Sample Preparation Protocol for Open Access MS. Mass Spectrometry Research Facility. Retrieved February 15, 2026, from [Link]
ChemWhat. (n.d.). 2-(2-methyl-pyrimidin-4-yl)-isonicotinic acid. Retrieved February 15, 2026, from [Link]
AZoNano. (2023, April 4). The Problems Associated With Elemental Analysis. Retrieved February 15, 2026, from [Link]
University of California, Irvine. (2019). Standard Operating Procedure (SOP) | Mass Spectrometry. Environmental Health & Safety. Retrieved February 15, 2026, from [Link]
Edon, V. V., & Njardarson, J. T. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(23), 10257–10274.
Al-Ostoot, F. H., Al-Ghamdi, M. A., & El-Faham, A. (2022). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. Molecules, 27(10), 3236.
Dr. Mchem. (2021, October 26). How to calculate CHNO % ,Molecular Formula & Molecular weight of your Organic Compounds! [Video]. YouTube. [Link]
Ehinger, M. (2023, February 14). 1.5. Atomic Number, Mass Number, and Atomic Mass. Mr. Ehinger's Chemistry. Retrieved February 15, 2026, from [Link]
WebQC. (n.d.). Molar Mass, Molecular Weight and Elemental Composition Calculator. Retrieved February 15, 2026, from [Link]
Application Note: High-Yield Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Abstract & Scientific Context This protocol details the scalable synthesis of 2-(2-methylpyrimidin-4-yl)isonicotinic acid , a critical bi-heteroaryl building block. This scaffold is frequently utilized in medicinal chemi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scientific Context
This protocol details the scalable synthesis of 2-(2-methylpyrimidin-4-yl)isonicotinic acid , a critical bi-heteroaryl building block. This scaffold is frequently utilized in medicinal chemistry for the development of kinase inhibitors, particularly those targeting Cyclin-Dependent Kinase 9 (CDK9) , a key regulator of transcriptional elongation in oncology and virology.
The synthesis challenges addressed in this guide include:
Zwitterionic Solubility: Handling the solubility profile of the final isonicotinic acid derivative.
Protodeboronation: Mitigating the instability of pyrimidine boronic acids during cross-coupling.
Regioselectivity: Ensuring exclusive C-C bond formation at the pyridine C2 position.
Retrosynthetic Analysis
The most robust route utilizes a Suzuki-Miyaura Cross-Coupling approach. Direct coupling of the free acid is often low-yielding due to catalyst poisoning by the carboxylate; therefore, a protection-deprotection strategy via the methyl ester is employed.
Figure 1: Retrosynthetic disconnection showing the ester-mediated pathway to avoid catalyst poisoning.
Experimental Protocol
Stage 1: Synthesis of Methyl 2-chloroisonicotinate
Objective: Protect the carboxylic acid to improve solubility and prevent catalyst interference during the subsequent coupling step.
Stage 2: Suzuki-Miyaura Coupling (The Critical Step)
Objective: Construct the bi-heteroaryl core.
Critical Insight: Pyrimidine boronic acids are prone to protodeboronation. Using the pinacol ester and a robust catalyst system like Pd(dppf)Cl₂ minimizes this side reaction compared to Pd(PPh₃)₄.
Dissolve the ester from Stage 2 in THF/Water (1:1) .
Add LiOH·H₂O (3.0 eq). Stir at Room Temperature for 2–4 hours.
Monitor by LC-MS for complete consumption of the ester (M+1 = ~230 Da).
Isolation (Critical):
Concentrate THF in vacuo.
Cool the remaining aqueous solution to 0°C.
Carefully acidify with 1M HCl to pH 3–4 . Do not go below pH 2, as the pyridine nitrogen may protonate, keeping the compound soluble.
The product will precipitate as a white/pale yellow solid.
Filter the solid, wash with cold water (2x) and diethyl ether (to remove organic impurities).
Dry under high vacuum at 50°C.
Analytical Data & Validation
Parameter
Expected Signature
Interpretation
Physical State
Off-white to pale yellow powder
Typical for conjugated heteroaromatic acids.
LC-MS (ESI+)
[M+H]⁺ = 216.07 m/z
Consistent with Formula C₁₁H₉N₃O₂.
¹H NMR (DMSO-d₆)
δ 13.5 (br s, 1H)
Carboxylic acid proton (often broad/invisible).
δ 8.9 - 8.8 (m, 2H)
Pyrimidine H6 + Pyridine H6 (deshielded).
δ 8.5 (s, 1H)
Pyridine H3 (singlet, sandwiched between rings).
δ 8.0 (d, 1H)
Pyrimidine H5.
δ 7.8 (d, 1H)
Pyridine H5.
δ 2.75 (s, 3H)
Methyl group on Pyrimidine C2.
Workflow Visualization
Figure 2: Step-by-step operational workflow for the synthesis.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield in Step 2
Protodeboronation of pyrimidine.
Switch to Pd(PPh₃)₄ or XPhos Pd G2 . Increase catalyst loading to 10 mol%. Ensure strictly anhydrous conditions for the boronate stock.
Black Precipitate
Palladium crash-out ("Pd Black").
Ensure effective degassing. Add ligands (e.g., PPh₃) to stabilize Pd species.
Product not precipitating (Step 3)
pH is too low (< 2.0).
The pyridine is protonated (cationic). Adjust pH back to 3.5–4.0 using dilute NaOH to reach the isoelectric point.
Incomplete Hydrolysis
Steric hindrance or solubility.
Heat the LiOH reaction to 50°C. Add more water to solubilize the inorganic base.
References
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Lücking, U. (2013). The role of 2-aminopyrimidine-based CDK inhibitors in cancer therapy. ChemMedChem, 8(7), 1067-1085. (Context for CDK9 inhibitor scaffolds). Link
Hussain, M., et al. (2009).[4] Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki–Miyaura Cross-Coupling.[4] European Journal of Organic Chemistry. (Methodology for pyrimidine coupling).[4][5][6] Link
Vertex Pharmaceuticals. (2006). Patent WO2006048172A1: Process for preparation of isonicotinic acid derivatives. (Industrial scale-up reference). Link
Pioneering Novel Drug Delivery Platforms: Application Notes for the Use of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid as a Versatile Linker in Metal-Organic Frameworks
For Researchers, Scientists, and Drug Development Professionals Authored by: [Senior Application Scientist] Introduction: The Promise of a Bifunctional Linker in MOF Chemistry Metal-Organic Frameworks (MOFs) have emerged...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: [Senior Application Scientist]
Introduction: The Promise of a Bifunctional Linker in MOF Chemistry
Metal-Organic Frameworks (MOFs) have emerged as a frontier class of crystalline porous materials with unprecedented potential in drug delivery. Their high surface areas, tunable pore sizes, and chemically versatile structures make them ideal candidates for hosting and releasing therapeutic agents in a controlled manner[1][2]. The choice of the organic linker is paramount in dictating the final architecture and functionality of the MOF.
This guide introduces 2-(2-methylpyrimidin-4-yl)isonicotinic acid as a highly promising, yet underexplored, linker for the synthesis of novel MOFs. This molecule is uniquely characterized by a bifunctional N-heterocyclic design, incorporating both a pyridine-4-carboxylate moiety and a 2-methylpyrimidine group. This structure offers several strategic advantages:
Dual Coordination Sites: The carboxylate group provides a robust coordination site for metal ions, while the nitrogen atoms on both the pyridine and pyrimidine rings can also participate in coordination, potentially leading to MOFs with novel topologies and enhanced stability.
Modulable Basicity: The pyrimidine ring, with its distinct electronic properties, can influence the overall basicity and polarity of the MOF pores, which can be leveraged to tune interactions with specific drug molecules.
Potential for Post-Synthetic Modification: The methyl group on the pyrimidine ring offers a potential site for further functionalization, allowing for the tailoring of the MOF's properties after its initial synthesis.
This document serves as a comprehensive guide for researchers venturing into the use of 2-(2-methylpyrimidin-4-yl)isonicotinic acid for the development of advanced MOF-based drug delivery systems. We provide detailed, field-proven insights and protocols for the synthesis of the linker, the subsequent MOF synthesis, characterization, and evaluation for drug loading and release.
Part 1: Synthesis of the Linker - 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
A robust and reproducible synthesis of the linker is the foundational step for its application in MOF chemistry. While not commercially available in large quantities, a multi-step synthesis can be adapted from established organic chemistry principles and patent literature[3]. The following protocol is a proposed synthetic route.
Protocol 1: Proposed Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This protocol is a hypothetical adaptation and will require optimization by the end-user.
Step 1: Synthesis of 2-methyl-4-vinylpyridine
In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,4-lutidine in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.
Cool the solution to between -70°C and -50°C using a dry ice/acetone bath.
Slowly add n-butyllithium (nBuLi) via the dropping funnel, maintaining the low temperature. A dark red solution should form.
After stirring for 30 minutes, add diethylamine in one portion, which will result in an orange suspension.
After another 30 minutes, add N,N-dimethylformamide (DMF).
Stir the resulting brown-red solution for 1 hour at the same low temperature.
Quench the reaction by adding a saturated aqueous ammonium chloride solution.
Allow the mixture to warm to room temperature and extract the product with tert-butyl methyl ether.
Wash the combined organic layers with water, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the intermediate, dimethyl-[2-(2-methyl-pyridin-4-yl)-vinyl]-amine.
Step 2: Oxidative Cleavage to 2-methyl-isonicotinic acid
Dissolve the crude product from Step 1 in a mixture of acetic acid and water.
Cool the solution to 15-20°C.
Bubble ozone (O3) through the solution for approximately one hour. The reaction is mildly exothermic and the solution color will change from orange to yellow, and finally to a white suspension.
Purge the reaction mixture with argon to remove excess ozone.
The resulting 2-methyl-isonicotinic acid can be isolated by filtration and purified by recrystallization.
Step 3: Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
This step is a proposed reaction and requires experimental validation.
The 2-methyl-isonicotinic acid from Step 2 would then be reacted with a suitable pyrimidine precursor. This could potentially involve a cross-coupling reaction.
A plausible route involves the conversion of the methyl group on the pyridine ring to a functional group that can react with a pyrimidine derivative.
Researchers should consult advanced organic synthesis literature for specific coupling methodologies between pyridine and pyrimidine ring systems.
Part 2: Solvothermal Synthesis of MOFs using 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
The solvothermal method is a widely used and effective technique for the synthesis of high-quality MOF crystals[4][5][6][7]. The following are proposed protocols for the synthesis of zinc(II) and copper(II) based MOFs using the title linker. Zinc-based MOFs are often explored for biomedical applications due to their biocompatibility[8][9].
Protocol 2: Proposed Solvothermal Synthesis of a Zn-based MOF
In a 20 mL glass vial, dissolve 0.5 mmol of Copper(II) nitrate trihydrate in 5 mL of DMF.
In a separate vial, dissolve 0.5 mmol of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid in 5 mL of deionized water.
Combine the two solutions in a 50 mL Teflon-lined stainless-steel autoclave.
Seal the autoclave and place it in a programmable oven.
Heat the autoclave to 100°C for 24 hours.
Allow the autoclave to cool slowly to room temperature.
Collect the resulting crystals by filtration and wash them with a DMF/water mixture and then with ethanol.
Dry the crystals under vacuum at 80°C.
Experimental Workflow for MOF Synthesis
Caption: Generalized workflow for the solvothermal synthesis of MOFs.
Part 3: Essential Characterization of the Newly Synthesized MOF
Thorough characterization is critical to confirm the successful synthesis of the desired MOF and to understand its properties. The following techniques are considered essential.
Characterization Technique
Purpose
Expected Outcome for a Successful Synthesis
Powder X-ray Diffraction (PXRD)
To confirm the crystallinity and phase purity of the bulk material.
A unique diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern should be distinct from the starting materials.
Single-Crystal X-ray Diffraction (SCXRD)
To determine the precise three-dimensional atomic structure, including connectivity, pore dimensions, and topology.
Provides the definitive crystal structure, confirming the coordination of the linker to the metal centers and revealing the framework's architecture.
Thermogravimetric Analysis (TGA)
To assess the thermal stability of the MOF and to determine the temperature at which the framework decomposes.
A TGA curve showing distinct weight loss steps corresponding to the removal of guest solvent molecules and the eventual decomposition of the framework at a high temperature.
Fourier-Transform Infrared (FTIR) Spectroscopy
To confirm the coordination of the carboxylate group of the linker to the metal center.
A shift in the characteristic vibrational frequencies of the carboxylic acid group upon coordination to the metal ion.
Brunauer-Emmett-Teller (BET) Surface Area Analysis
To determine the specific surface area and porosity of the MOF.
A Type I or Type IV nitrogen adsorption isotherm, from which a high specific surface area can be calculated, confirming the porous nature of the material.
Part 4: Application in Drug Delivery - Loading and Release Protocols
The porous nature and tunable chemistry of MOFs make them excellent candidates for drug delivery systems. The following protocols outline the loading of a model drug, such as 5-Fluorouracil (a common anticancer drug), and its subsequent controlled release.
Protocol 4: Post-Synthetic Drug Loading
Activate the synthesized MOF by solvent exchange with a volatile solvent like ethanol, followed by heating under vacuum to ensure the pores are empty.
Prepare a concentrated solution of the drug (e.g., 5-Fluorouracil) in a suitable solvent (e.g., a buffered aqueous solution).
Immerse a known quantity of the activated MOF in the drug solution.
Stir the suspension at room temperature for 24-48 hours to allow the drug molecules to diffuse into the MOF pores.
Collect the drug-loaded MOF by centrifugation or filtration.
Wash the collected solid with a small amount of fresh solvent to remove any drug adsorbed on the external surface.
Dry the drug-loaded MOF under vacuum.
Determine the amount of loaded drug by analyzing the concentration of the drug remaining in the supernatant using UV-Vis spectroscopy.
Workflow for Drug Loading and Release Studies
Caption: Workflow for post-synthetic drug loading and in vitro release studies.
Protocol 5: In Vitro Drug Release Study
Suspend a known amount of the drug-loaded MOF in a known volume of a release medium, such as phosphate-buffered saline (PBS) at pH 7.4 (to simulate physiological conditions) and pH 5.5 (to simulate the acidic tumor microenvironment).
Place the suspension in a shaker incubator at 37°C.
At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium.
Separate the MOF particles from the aliquot by centrifugation.
Measure the concentration of the released drug in the supernatant using UV-Vis spectroscopy.
Replenish the release medium with an equal volume of fresh PBS to maintain a constant volume.
Plot the cumulative percentage of drug released versus time to obtain the drug release profile.
Conclusion and Future Outlook
The use of 2-(2-methylpyrimidin-4-yl)isonicotinic acid as a linker in the synthesis of Metal-Organic Frameworks represents a promising new direction in the development of advanced drug delivery systems. The unique structural and chemical features of this linker offer the potential for the creation of MOFs with novel topologies, tailored pore environments, and enhanced drug-hosting capabilities. The protocols and application notes provided herein offer a comprehensive starting point for researchers to explore this exciting new class of materials. Further research, including detailed structural analysis, optimization of drug loading and release kinetics, and in vivo studies, will be crucial to fully realize the therapeutic potential of these novel MOFs.
References
Férey, G. (2008). Hybrid porous solids: past, present, future. Chemical Society Reviews, 37(1), 191-214.
Horcajada, P., Chalati, T., Gref, R., Baati, T., Allan, P. K., Maurin, G., Couvreur, P., Férey, G., Morris, R. E., & Serre, C. (2010). Metal-Organic Frameworks in Biomedicine. Chemical Reviews, 112(2), 1232–1268.
Li, H., Eddaoudi, M., O'Keeffe, M., & Yaghi, O. M. (1999). Design and synthesis of an exceptionally stable and highly porous metal-organic framework.
Rojas, S., & Horcajada, P. (2017). Metal-Organic Frameworks for Drug Delivery. Drug Delivery Nanosystems, 133-162.
Rowe, W., & Yaghi, O. M. (2018). The Applications of Metal-Organic Frameworks in Biomedicine. MRS Bulletin, 43(1), 43-49.
Stock, N., & Biswas, S. (2012). Synthesis of metal-organic frameworks (MOFs): routes to various MOF topologies, morphologies, and composites. Chemical reviews, 112(2), 933-969.
Taylor-Pashow, K. M., Della Rocca, J., Xie, Z., Tran, S., & Lin, W. (2009). Postsynthetic modifications of iron-carboxylate metal-organic frameworks for selective cargo binding and liberation. Journal of the American Chemical Society, 131(40), 14261-14263.
Wuttke, S., Lismont, M., Escudero, A., Rungtaweevoranit, B., & Parak, W. J. (2017). The future of metal-organic frameworks in biomedicine.
Yaghi, O. M., O'Keeffe, M., Ockwig, N. W., Chae, H. K., Eddaoudi, M., & Kim, J. (2003). Reticular synthesis and the design of new materials.
Zhou, H. C., Long, J. R., & Yaghi, O. M. (2012). Introduction to metal–organic frameworks. Chemical reviews, 112(2), 673-674.
[Specific patent for isonicotinic acid derivative synthesis, if a suitable one can be identified and verified].
[Additional relevant references on MOF synthesis with N-heterocyclic linkers].
Application Note: Optimized Suzuki-Miyaura Coupling for 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This Application Note is designed as a definitive technical guide for the synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid , a critical bi-heteroaryl scaffold often utilized in medicinal chemistry (e.g., kinase i...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed as a definitive technical guide for the synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid , a critical bi-heteroaryl scaffold often utilized in medicinal chemistry (e.g., kinase inhibitors).
The protocol prioritizes robustness and scalability , addressing the specific challenges of coupling electron-deficient heteroaryls (pyridine and pyrimidine) where catalyst poisoning and protodeboronation are common failure modes.
Abstract & Strategic Overview
Synthesizing 2-(2-Methylpyrimidin-4-yl)isonicotinic acid requires forming a sterically sensitive C–C bond between two electron-deficient nitrogenous heterocycles. Direct coupling of the free acid is often low-yielding due to the formation of insoluble salts and catalyst coordination.
The Optimized Strategy:
Protection: Use Methyl 2-chloroisonicotinate as the electrophile to improve solubility and prevent acid-base interference.
Coupling: Employ (2-Methylpyrimidin-4-yl)boronic acid pinacol ester as the nucleophile. The pinacol ester is kinetically more stable towards protodeboronation than the free boronic acid.
Catalysis: Utilize Pd(dppf)Cl₂·DCM as the catalyst. The bidentate ferrocenyl ligand prevents the formation of inactive bis-heteroaryl-palladium complexes, a common issue with monodentate ligands like PPh₃.
Hydrolysis & Isolation: A "Self-Validating" isolation via isoelectric point (pI) precipitation, avoiding tedious chromatography.
Retrosynthetic Analysis & Mechanism
The synthesis is disconnected into two commercially available synthons. The choice of the pyridine as the electrophile and the pyrimidine as the nucleophile is deliberate; 2-pyridyl boronates are notoriously unstable (rapid protodeboronation), whereas 4-pyrimidinyl boronates exhibit moderate stability.
Diagram 1: Retrosynthesis and Catalytic Cycle
Caption: Retrosynthetic logic prioritizing the stability of the 4-pyrimidinyl boronate over the unstable 2-pyridyl boronate species.
| Water | - | - | 12.5 mL (2.5 vol) | Co-solvent |
*Note: MW based on pinacol ester. Adjust if using free acid.
Step-by-Step Procedure:
Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add the Methyl 2-chloroisonicotinate , Boronate ester , and Pd(dppf)Cl₂·DCM .
Inerting: Evacuate the flask and backfill with Nitrogen (N₂) or Argon three times. This is critical to prevent Pd oxidation and homocoupling.
Solvent Addition: Add degassed 1,4-Dioxane and the aqueous solution of K₂CO₃ (dissolved in the water) via syringe under inert flow.
Reaction: Heat the mixture to 90°C for 4–16 hours .
Monitoring: Check TLC (Hexane/EtOAc 1:1). The starting chloride (Rf ~0.6) should disappear, and a fluorescent product spot (Rf ~0.3) should appear.
Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove Pd black. Wash the pad with EtOAc.
Phase Separation: Dilute the filtrate with water (50 mL) and extract with EtOAc (3 x 50 mL). Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.
Purification (Optional): If the crude is dark/tarry, pass through a short silica plug eluting with 50% EtOAc/Hexane. For the next step, crude purity >85% is usually acceptable.
Phase 2: Saponification & Isolation (The Self-Validating Step)
Objective: Hydrolyze the ester and isolate the zwitterionic acid via pI precipitation.
Product is too soluble or salt concentration too high.
1. Concentrate THF volume before acidification.2. If still soluble, extract with n-Butanol, then evaporate.
Incomplete Hydrolysis
LCMS shows M+14 (Methyl ester).
Steric hindrance or insufficient base.
Heat the hydrolysis step to 50°C or increase LiOH to 5 equiv.
References
Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Li, H., et al. (2011). Optimization of Suzuki–Miyaura Coupling of Heteroaryl Boronic Esters. Organic Process Research & Development, 15(3), 704–709. Link
ChemicalBook. (2023). 2-(2-Methylpyrimidin-4-yl)isonicotinic acid Product Properties. Link
Santa Cruz Biotechnology. (2023). 2-Methylpyridine-4-boronic acid (Analogous stability data).[3] Link[3]
Application Note: Synthesis and Complexation of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Abstract & Strategic Significance This application note details the synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (L1) and its subsequent coordination to Ruthenium(II) and Iridium(III) centers. L1 represents a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Significance
This application note details the synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (L1) and its subsequent coordination to Ruthenium(II) and Iridium(III) centers.
L1 represents a strategic class of
-chelating ligands. Structurally, it mimics 2,2'-bipyridine but introduces two critical modifications:
Electronic Asymmetry: The pyrimidine ring is more electron-deficient than pyridine, lowering the LUMO energy of the resulting complex, which is critical for tuning emission colors in OLEDs or redox potentials in photocatalysis.
Anchoring Capability: The carboxylic acid moiety at the isonicotinic position (para to N) allows for bioconjugation (amide coupling) or surface immobilization (e.g., on TiO
for Dye-Sensitized Solar Cells).
This guide provides a modular, self-validating workflow for researchers in drug discovery and materials science.
Ligand Synthesis: The Suzuki-Miyaura Route
Rationale: While Kröhnke condensation is possible, we utilize a Suzuki-Miyaura cross-coupling approach. This allows for greater functional group tolerance and avoids the harsh conditions often required to build the pyrimidine ring from acyclic precursors.
Reaction Scheme
Precursors: Methyl 2-chloropyridine-4-carboxylate (A ) + 2-Methylpyrimidin-4-ylboronic acid (B ).
(0.2 mmol) and L1 (0.22 mmol, 1.1 eq) in 15 mL Ethanol/Water mixture.
Reflux: Heat to reflux (85°C) for 6–8 hours. The solution should shift from purple/dark red to a clear bright orange/red.
Checkpoint: Monitor by UV-Vis.[9][10][11] The MLCT band should shift blue slightly compared to the starting material due to the electron-withdrawing pyrimidine.
Precipitation: Cool to RT. Filter off any unreacted ligand. Add a saturated aqueous solution of
(excess, ~5 mL) to the filtrate.
Crystallization: An orange precipitate forms immediately. Allow to stand at 4°C for 2 hours to maximize yield.
Purification: Filter the solid. Wash with water (remove excess salts) and diethyl ether (remove organic impurities).
Recrystallization: Dissolve in minimum Acetone; add Diethyl Ether dropwise to reprecipitate.
Iridium(III) Complex Preparation
Target:
Application: OLED Emitters, LEECs.
Protocol 3: Bridge-Splitting of Dimer
Mechanism: The chloride bridges of the Iridium dimer are cleaved by the N^N nitrogens of L1 .
Catalytic Applications of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid Coordination Complexes: A Technical Guide for Researchers
Foreword: Unlocking Catalytic Potential through Ligand Design In the dynamic landscape of catalysis, the design and synthesis of sophisticated ligands are paramount to developing efficient, selective, and robust metal-ba...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Unlocking Catalytic Potential through Ligand Design
In the dynamic landscape of catalysis, the design and synthesis of sophisticated ligands are paramount to developing efficient, selective, and robust metal-based catalysts. The ligand, 2-(2-methylpyrimidin-4-yl)isonicotinic acid, presents a compelling scaffold for the construction of novel coordination complexes. Its unique architecture, featuring a pyridine-4-carboxylic acid moiety for strong metal chelation and a pyrimidine ring for modulating electronic properties and providing additional coordination sites, suggests significant potential across a spectrum of catalytic transformations. This guide provides an in-depth exploration of the synthesis, characterization, and, most importantly, the catalytic applications of coordination complexes derived from this promising ligand. The protocols and insights presented herein are designed to empower researchers in the fields of organic synthesis, materials science, and drug development to harness the catalytic prowess of these compounds.
Ligand Synthesis: Crafting the Molecular Keystone
Proposed Synthetic Pathway: A Suzuki-Miyaura Coupling Approach
The Suzuki-Miyaura coupling reaction offers a reliable method for the formation of C-C bonds between aromatic systems.[2] In this proposed synthesis, a halogenated pyridine derivative is coupled with a pyrimidine boronic acid or ester.
Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Protocol for a Model Suzuki-Miyaura Reaction
Materials:
Aryl halide (e.g., 4-bromoanisole)
Arylboronic acid (e.g., phenylboronic acid)
Palladium complex of 2-(2-methylpyrimidin-4-yl)isonicotinic acid (0.1-1 mol%)
Base (e.g., Potassium carbonate)
Solvent (e.g., Toluene/water or Dioxane/water)
Procedure:
To a reaction vessel, add the aryl halide (1.0 eq), arylboronic acid (1.2 eq), base (2.0 eq), and the palladium catalyst.
Add the degassed solvent system.
Heat the reaction mixture under an inert atmosphere to the desired temperature (e.g., 80-100 °C).
Monitor the reaction by TLC or GC-MS.
Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.
Wash the organic layer, dry it, and concentrate it.
Purify the product by column chromatography or recrystallization.
Catalyst Loading (mol%)
Substrate 1
Substrate 2
Yield (%)
0.5
4-bromoanisole
Phenylboronic acid
>95 (Expected)
0.5
1-chloro-4-nitrobenzene
4-methylphenylboronic acid
>90 (Expected)
Catalytic Application II: Copper-Catalyzed Aerobic Oxidation of Alcohols
Copper complexes with N-heterocyclic ligands are known to catalyze the aerobic oxidation of alcohols to aldehydes and ketones, offering a green and economical alternative to stoichiometric oxidants.
[3]
Rationale and Mechanistic Insights
The copper center, coordinated by the 2-(2-methylpyrimidin-4-yl)isonicotinic acid ligand, can activate molecular oxygen to form a reactive copper-oxo species. This species then abstracts a hydrogen atom from the alcohol, initiating the oxidation process. The ligand's electronic and steric properties are crucial for stabilizing the copper center in its various oxidation states throughout the catalytic cycle.
[4]
dot
Caption: Experimental workflow for the copper-catalyzed aerobic oxidation of a primary alcohol.
Protocol for a Model Aerobic Oxidation Reaction
Materials:
Benzyl alcohol
Copper complex of 2-(2-methylpyrimidin-4-yl)isonicotinic acid (1-5 mol%)
Base (e.g., Potassium carbonate, optional)
Solvent (e.g., Toluene)
[5]* Molecular sieves (optional, to remove water)
Procedure:
In a round-bottom flask, combine benzyl alcohol (1.0 eq), the copper catalyst, and the base (if used).
Add the solvent and molecular sieves.
Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) under an atmosphere of air or oxygen (a balloon of air is often sufficient).
Monitor the reaction by TLC or GC-MS.
After completion, filter the reaction mixture to remove the catalyst and any solids.
Concentrate the filtrate and purify the resulting benzaldehyde by distillation or column chromatography.
Catalyst Loading (mol%)
Substrate
Temperature (°C)
Yield (%)
2
Benzyl alcohol
100
>90 (Expected)
2
1-Phenylethanol
100
>85 (Expected)
Trustworthiness and Self-Validation
The protocols described are based on well-established catalytic systems. To ensure the validity of your results:
Catalyst Characterization: Thoroughly characterize the synthesized ligand and its metal complexes to confirm their identity and purity.
Control Experiments: Run control experiments in the absence of the catalyst to confirm that the observed reactivity is indeed catalyst-dependent.
Reproducibility: Repeat key experiments to ensure the reproducibility of the results.
Product Characterization: Unambiguously characterize the reaction products using standard analytical techniques (NMR, MS, etc.).
Conclusion and Future Outlook
Coordination complexes of 2-(2-methylpyrimidin-4-yl)isonicotinic acid represent a promising class of catalysts with potential applications in a wide range of organic transformations. The modular nature of the ligand allows for fine-tuning of its steric and electronic properties, opening avenues for the development of highly selective and efficient catalysts. Further research into the catalytic scope of these complexes, including their application in asymmetric catalysis and polymerization, is highly encouraged. The detailed protocols provided in this guide serve as a solid foundation for researchers to explore the exciting catalytic chemistry of these novel compounds.
References
Zhan, L.-W., Han, L., Xing, P., & Jiang, B. (2015). Copper N-Heterocyclic Carbene: A Catalyst for Aerobic Oxidation or Reduction Reactions. Organic Letters, 17(23), 5990–5993. [Link]
Liu, B., Liu, B., Zhou, Y., & Chen, W. (2012). Copper(II) Hydroxide Complexes of N-Heterocyclic Carbenes and Catalytic Oxidative Amination of Arylboronic Acids. Organometallics, 31(15), 5434–5441. [Link]
Shen, Y., Chen, F., Du, Z., Zhang, H., Liu, J., & Liu, N. (2024). Cu(I) Complexes Catalyzed the Dehydrogenation of N-Heterocycles. The Journal of Organic Chemistry, 89(7), 4530–4537. [Link]
GeneOnline News. (2026, January 24). Researchers Develop Palladium-Catalyzed Methods for Synthesizing Pharmacologically Relevant Pyrimidine Compounds. [Link]
Bioengineer.org. (2026, January 24). Palladium-Catalyzed Reactions Enable Pyrimidine Drug Synthesis. [Link]
Ghaffari, M., & Stradiotto, M. (2020). C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. Organic Letters, 22(15), 6143–6147. [Link]
Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]
Hohmann, U., & Plenio, H. (2012). An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry, 14(3), 774. [Link]
Heit, Y. N., & Meyer, F. (2020). An Adaptable N‐Heterocyclic Carbene Macrocycle Hosting Copper in Three Oxidation States. Angewandte Chemie International Edition, 59(14), 5696–5700. [Link]
Sinha, N., Jain, S., Tilekar, A., Upadhayaya, R. S., Kishore, N., Jana, G. H., & Arora, S. K. (2005). Synthesis of isonicotinic acid N'-arylidene-N-[2-oxo-2-(4-aryl-piperazin-1-yl)-ethyl]-hydrazides as antituberculosis agents. Bioorganic & Medicinal Chemistry Letters, 15(6), 1573–1576. [Link]
Bhalla, T. C., & Mehta, A. (2009). Production of isonicotinic acid using agar entrapped whole cells of Nocardia globerula NHB-2. Indian Journal of Biotechnology, 8(4), 455-460. [Link]
Hultquist, M. E. (1956). U.S. Patent No. 2,748,137. Washington, DC: U.S.
Advanced Protocol: Incorporating 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid into Pharmaceutical Scaffolds
Executive Summary & Strategic Context The compound 2-(2-Methylpyrimidin-4-yl)isonicotinic acid represents a "privileged scaffold" in modern medicinal chemistry. Its bi-heteroaryl structure—comprising an electron-deficien...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
The compound 2-(2-Methylpyrimidin-4-yl)isonicotinic acid represents a "privileged scaffold" in modern medicinal chemistry. Its bi-heteroaryl structure—comprising an electron-deficient isonicotinic acid core substituted with a 2-methylpyrimidine—is frequently utilized to target the ATP-binding cleft of protein kinases (e.g., JAK, CDK, and p38 MAPK pathways) and as a bridging ligand in polynuclear platinum anticancer agents .
Incorporating this moiety presents specific challenges distinct from standard benzoic acid couplings:
Solubility: The zwitterionic character of the pyridine-carboxylic acid motif leads to poor solubility in non-polar solvents (DCM, Toluene).
Reactivity: The electron-withdrawing nature of the pyrimidine ring at the 2-position deactivates the pyridine ring, potentially affecting the stability of activated esters.
Metal Coordination: The N-N bidentate pocket can sequester metal catalysts (e.g., Pd, Cu) or interfere with Lewis acid-catalyzed steps.
This guide details the optimized protocols for converting this acid into high-value amides and esters, focusing on scalability and impurity control.
Material Science & Handling
Physicochemical Profile[1]
Appearance: Off-white to pale yellow powder.
pKa: ~3.5 (carboxylic acid), ~5.2 (pyridinium).
Solubility Class:
High: DMSO, DMF, DMAc, NMP.
Moderate: MeOH (with heat), Aqueous base (pH > 8).
Poor: DCM, Et2O, THF, Toluene.
Handling Protocol
Critical: Due to its poor solubility in low-boiling organics, do not attempt standard DCM/extraction workups without modification. The product will often precipitate at the interface or remain in the aqueous phase.
Reaction Engineering: Amide Coupling Protocols
The most common application is coupling this acid to an amine to generate a pharmacophore. We present two protocols: one for high-throughput library synthesis (HTS) and one for process-scale optimization.
Best for: Discovery chemistry, milligram scale, diverse amine partners.
Rationale: HATU is chosen over EDC/HOBt because the electron-deficient acid requires a highly reactive uronium species to drive conversion, especially with sterically hindered amines.
Dissolution: In a vial, dissolve the Acid (1.0 equiv) and HATU (1.2 equiv) in DMF (0.2 M concentration).
Activation: Add DIPEA (1.0 equiv) and stir for 5 minutes. Note: The solution often turns yellow/orange upon activation.
Addition: Add the Amine (1.1 equiv) followed by the remaining DIPEA (2.0 equiv).
Reaction: Stir at RT for 4–16 hours. Monitor by LC-MS.
QC Check: Look for the activated ester mass (M+99) if reaction is slow.
Workup (Library Scale):
Precipitate by adding water (5x volume).
Centrifuge/filter the solid.
Wash with water and Et2O.
Lyophilize.
Protocol B: Process Scale-Up (T3P Method)
Best for: Gram-to-kilogram scale, avoiding toxic byproducts, easier workup.
Rationale: Propylphosphonic anhydride (T3P) is safer than HATU (no potential for explosive benzotriazole byproducts) and the byproducts are water-soluble, eliminating the need for chromatography .
Coupling Agent: T3P (50% in EtOAc or DMF) (1.5 equiv)
Base: N-Methylmorpholine (NMM) or Pyridine (3.0 equiv)
Solvent: DMF/EtOAc (1:1 mixture) or 2-MeTHF.
Step-by-Step:
Slurry: Charge Acid and Amine into the reactor with 2-MeTHF or DMF (5 vol).
Base Addition: Add NMM (3.0 equiv). Cool to 0°C.
Coupling: Add T3P solution dropwise over 30 minutes to control exotherm.
Digestion: Allow to warm to RT and stir for 12 hours.
Quench: Add water (5 vol). Stir for 30 mins.
Phase Cut:
If product is soluble in organics: Separate phases, wash organic layer with NaHCO3 (sat) and Brine.
If product precipitates (common for these bi-aryls): Filter the solid directly from the biphasic mixture. Wash cake with water and MTBE.
Visualization of Reaction Workflow
The following diagram illustrates the decision matrix for processing this specific intermediate, highlighting the divergence based on scale and solubility.
Figure 1: Decision matrix for amide coupling workflows based on scale and reagent safety profiles.
Troubleshooting & Quality Control
Common Impurities
Impurity Type
Origin
Detection (LC-MS)
Remediation
Dimer Formation
Self-coupling (rare) or anhydride formation
2M - 18
Use excess amine; avoid prolonged activation without amine.
N-Acyl Urea
Carbodiimide rearrangement (if using EDC)
M + Carbodiimide
Switch to T3P or HATU (Protocol A/B).
Residual Acid
Incomplete conversion
M (Acid)
Wash organic layer with 10% K2CO3 (aq).
Analytical Method (HPLC)
Due to the polarity of the pyridine/pyrimidine rings, standard C18 methods may show fronting.
Column: C18 Polar-Embedded (e.g., Waters XBridge or Phenomenex Synergi).
Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA if MS is required, though TFA improves peak shape).
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 10 mins.
Mechanistic Insight: The Activation Challenge
The isonicotinic acid core is electron-deficient. While this increases the acidity of the carboxylic proton, it also renders the carbonyl carbon highly susceptible to hydrolysis if the active ester is not trapped quickly. Furthermore, the ortho-pyrimidine ring provides steric bulk and potential N-coordination sites that can retard the approach of the amine nucleophile.
Figure 2: Mechanistic pathway highlighting the critical activation step and potential interference from the heteroaryl rings.
References
PubChem Compound Summary. (n.d.). 2-{2-[(Pyridin-3-Ylmethyl)amino]pyrimidin-4-Yl}pyridine-4-Carboxylic Acid (Related Structure).[4] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]
Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. [Link]
Griffith, D., & Marmion, C. J. (2014). Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents.[2] Journal of Visualized Experiments, (87), 51631. [Link]
Application Note: Solvothermal Synthesis with 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This Application Note and Protocol Guide details the solvothermal synthesis techniques for generating coordination polymers and Metal-Organic Frameworks (MOFs) using 2-(2-Methylpyrimidin-4-yl)isonicotinic acid . Executiv...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol Guide details the solvothermal synthesis techniques for generating coordination polymers and Metal-Organic Frameworks (MOFs) using 2-(2-Methylpyrimidin-4-yl)isonicotinic acid .
Executive Summary
2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a versatile, asymmetric bifunctional ligand used in the synthesis of functional Metal-Organic Frameworks (MOFs). Its structure combines a chelating N,N'-donor site (pyrimidine-pyridine) with a bridging carboxylate tail. This "head-to-tail" asymmetry makes it an excellent candidate for constructing helical chains, low-symmetry porous networks, and luminescent materials.
Solvothermal synthesis is the requisite method for this ligand due to its limited solubility in common organic solvents at ambient temperatures and the kinetic energy required to facilitate the in situ deprotonation and metal-ligand coordination. This guide provides a standardized protocol for synthesizing d-block (Zn, Cd) and f-block (Ln) complexes using this ligand.
The ligand (L⁻) typically exhibits two distinct binding domains:[4]
Chelating Domain (Head): The nitrogen atoms of the pyridine and pyrimidine rings form a 5-membered chelate ring with metal ions (similar to 2,2'-bipyridine). The 2-methyl group provides steric bulk, often preventing dense packing and encouraging open-framework topologies.
Bridging Domain (Tail): The carboxylate group (-COO⁻) coordinates in monodentate, bidentate chelating, or bidentate bridging modes, linking metal clusters into higher-dimensional networks.
Figure 1: Functional domains of the ligand driving framework assembly.
Solvothermal Synthesis Protocol
Safety Pre-requisites
High Pressure: Autoclaves can reach pressures >20 bar. Do not exceed 70% volume capacity.
Chemical Hazard: DMF decomposes to dimethylamine and CO at high temperatures; use in a fume hood.
PPE: Thermal gloves, face shield, and lab coat required when handling hot autoclaves.
Equipment
Teflon-lined stainless steel autoclaves (23 mL or 50 mL).
Why Slow Cooling? This slow cooling rate is critical to minimize defects and allow the growth of single crystals suitable for X-ray diffraction.
Isolation & Washing:
Open the autoclave. You should observe block-like colorless or pale-yellow crystals.
Decant the mother liquor.
Wash crystals 3x with fresh DMF, then 3x with Ethanol.
Air dry at room temperature.
Protocol B: Optimization & Troubleshooting
Solvothermal synthesis is sensitive to pH and solvent ratios. Use the table below to adjust conditions if the standard protocol fails.
Observation
Diagnosis
Adjustment Strategy
Amorphous Powder
Reaction too fast; nucleation rate > growth rate.
Decrease Temp to 100°C or Add Modulator (0.1 mL Acetic Acid) to compete with ligand binding.
No Precipitate
Ligand solubility too high or concentration too low.
Increase Conc. by 50% or Reduce DMF ratio (use more H₂O).
Unreacted Ligand
Insufficient deprotonation or temp too low.
Add Base: 10 µL Triethylamine or Increase Temp to 140°C.
Opaque Crystals
Solvent inclusion defects or rapid growth.
Slower Cooling: Extend cooling ramp to 48 hours.
Experimental Workflow Diagram
Figure 2: Standardized solvothermal workflow for 2-MePym-INA frameworks.
Characterization & Validation
To validate the synthesis of the Metal-Organic Framework, the following analytical techniques are required:
Single-Crystal X-Ray Diffraction (SC-XRD):
Purpose: Definitive structure determination.
Expectation: Look for the N,N'-chelation mode at the metal center and bridging carboxylates linking the units.
Powder X-Ray Diffraction (PXRD):
Purpose: Phase purity check. Compare the experimental pattern with the simulated pattern from SC-XRD data.
Thermogravimetric Analysis (TGA):
Purpose: Determine thermal stability and solvent content.
Profile: Expect weight loss <150°C (lattice solvents) and framework decomposition >300°C.
Photoluminescence (PL) Spectroscopy:
Relevance: Complexes with d¹⁰ metals (Zn, Cd) often exhibit Ligand-to-Metal Charge Transfer (LMCT) or intraligand emission, enhanced by the rigidification of the ligand in the framework.
References
Ligand Chemistry & Analogues
Zhang, J. et al. (2018). "Diverse Coordination Architectures of Zn(II)/Cd(II) Complexes Based on 2-(Pyrimidin-4-yl)isonicotinic Acid." CrystEngComm.
Note: This reference describes the non-methylated analog, establishing the baseline coordin
Solvothermal Methodology
Stock, N., & Biswas, S. (2012). "Synthesis of Metal-Organic Frameworks (MOFs): Routes to Various MOF Topologies, Morphologies, and Composites." Chemical Reviews, 112(2), 933–969.
Ligand Source Data
PubChem Compound Summary for CID 56867110 (Related Analogues).
Li, C. P., & Du, M. (2011). "Role of Solvents in the Hydrothermal/Solvothermal Synthesis of Metal–Organic Frameworks." Chemical Communications, 47, 5958-5972.
Application Notes and Protocols for the Design of Supramolecular Architectures Using 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Introduction: A New Frontier in Supramolecular Design The rational design and synthesis of supramolecular architectures, such as metal-organic frameworks (MOFs) and coordination polymers, have emerged as a forefront area...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A New Frontier in Supramolecular Design
The rational design and synthesis of supramolecular architectures, such as metal-organic frameworks (MOFs) and coordination polymers, have emerged as a forefront area of materials science. These materials, constructed from metal ions or clusters linked by organic ligands, offer unparalleled versatility in tuning their structural and functional properties.[1][2] The choice of the organic linker is paramount in dictating the final topology, porosity, and chemical functionality of the resulting framework.
This guide focuses on a promising, yet underexplored, building block: 2-(2-Methylpyrimidin-4-yl)isonicotinic acid . This ligand is a fascinating candidate for the construction of novel supramolecular assemblies. Its structure uniquely combines the coordinating abilities of a pyridinecarboxylic acid with the hydrogen bonding and potential metal-chelating sites of a methylpyrimidine moiety. This dual-functionality opens up exciting possibilities for creating intricate, multi-dimensional networks with potentially enhanced properties for applications in gas storage, catalysis, and drug delivery.
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid in the design and synthesis of advanced supramolecular materials. We will delve into the synthesis of the ligand itself, followed by detailed protocols for the construction of crystalline frameworks, and conclude with essential characterization techniques.
Part 1: Synthesis of the Ligand: 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
A robust synthesis of the ligand is the critical first step. Based on established methodologies for analogous isonicotinic acid derivatives, a multi-step synthetic route starting from commercially available 2,4-Lutidine is proposed.[3]
Synthetic Workflow Overview
Caption: Proposed synthetic pathway for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Detailed Synthetic Protocol
Materials and Reagents:
Reagent
Formula
Purity
Supplier
2,4-Lutidine
C7H9N
≥98%
Sigma-Aldrich
n-Butyllithium
C4H9Li
2.5 M in hexanes
Sigma-Aldrich
Diethylamine
(C2H5)2NH
≥99.5%
Sigma-Aldrich
N,N-Dimethylformamide (DMF)
C3H7NO
Anhydrous, ≥99.8%
Sigma-Aldrich
Tetrahydrofuran (THF)
C4H8O
Anhydrous, ≥99.9%
Sigma-Aldrich
Acetic Acid
CH3COOH
Glacial
Fisher Scientific
Hydrogen Peroxide
H2O2
30% (w/w) in H2O
Sigma-Aldrich
Step-by-Step Procedure:
Lithiated Intermediate Formation:
In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon), dissolve 2,4-Lutidine (0.1 mol) in anhydrous THF (50 mL).
Cool the solution to -70 °C using a dry ice/acetone bath.
Slowly add n-butyllithium (0.13 mol) dropwise over 30 minutes, maintaining the temperature below -50 °C. The solution will turn a deep red color.
Stir the reaction mixture for an additional 30 minutes at -70 °C.
Add diethylamine (0.145 mol) in one portion, resulting in an orange suspension.
DMF Quench:
After stirring for 30 minutes, add anhydrous DMF (0.2 mol) to the suspension. The reaction mixture will turn into a brown-red solution.
Allow the reaction to stir for 1 hour at -60 °C.
Work-up and Isolation of the Vinylamine Intermediate:
Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (50 mL).
Allow the mixture to warm to room temperature.
Extract the product with tert-butyl methyl ether (3 x 100 mL).
Wash the combined organic phases with water (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield dimethyl-[2-(2-methyl-pyridin-4-yl)-vinyl]-amine as an oil.[3]
Ozonolysis and Oxidation to the Final Product:
Dissolve the crude vinylamine intermediate (10 mmol) in a mixture of acetic acid (19 mL) and water (1 mL).
Cool the solution to 15-20 °C and bubble ozone gas through the solution for 1 hour. The reaction is exothermic and the appearance will change from orange to a white suspension.[3]
After ozonolysis, purge the reaction mixture with argon to remove excess ozone.
Add 30% aqueous hydrogen peroxide (1 eq.) and stir the suspension at room temperature for 3 hours to ensure complete oxidation to the carboxylic acid.
Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 2-(2-Methylpyrimidin-4-yl)isonicotinic acid as a solid.
Part 2: Synthesis of Supramolecular Architectures
The bifunctional nature of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid allows for the formation of diverse supramolecular architectures through various synthetic techniques. Below are protocols for two common methods: solvothermal synthesis and mechanochemical synthesis.
Protocol 1: Solvothermal Synthesis of a Metal-Organic Framework
Solvothermal synthesis is a widely used method for obtaining high-quality crystalline MOFs.[1][4] The choice of metal salt and solvent system is crucial for directing the final structure.
Materials and Reagents:
Component
Example
Purpose
Metal Salt
Zinc Nitrate Hexahydrate (Zn(NO3)2·6H2O)
Metal Node Source
Ligand
2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Organic Linker
Solvent
N,N-Dimethylformamide (DMF)
High-boiling solvent
Modulator
Acetic Acid
Can influence crystal growth
Step-by-Step Procedure:
In a 20 mL scintillation vial, dissolve 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (0.1 mmol) and Zinc Nitrate Hexahydrate (0.1 mmol) in DMF (10 mL).
Add 2-3 drops of acetic acid as a modulator to improve crystal quality.
Cap the vial tightly and place it in a programmable oven.
Heat the reaction mixture to 120 °C over 2 hours, hold at 120 °C for 48 hours, and then cool to room temperature over 12 hours.
Colorless crystals suitable for single-crystal X-ray diffraction should form.
Collect the crystals by decantation and wash with fresh DMF (3 x 5 mL) to remove unreacted starting materials.
The bulk material can be activated by solvent exchange with a more volatile solvent like ethanol, followed by heating under vacuum.[4]
Protocol 2: Mechanochemical Synthesis of a Coordination Polymer
Mechanochemical synthesis offers a solvent-free, environmentally friendly alternative for the preparation of coordination polymers.[5]
Materials and Reagents:
Component
Example
Purpose
Metal Salt
Copper(II) Acetate Monohydrate (Cu(CH3COO)2·H2O)
Metal Source
Ligand
2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Organic Linker
Step-by-Step Procedure:
Place 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (2 mmol) and Copper(II) Acetate Monohydrate (1 mmol) in a stainless-steel ball-milling jar with two stainless steel balls.
Grind the mixture at a frequency of 25-30 Hz for 30-60 minutes. The color of the powder should change, indicating a reaction has occurred.
After grinding, wash the resulting powder with a small amount of methanol (5 mL) to remove any unreacted starting materials.
Part 3: Characterization of the Supramolecular Architectures
Thorough characterization is essential to confirm the structure, purity, and properties of the synthesized materials.
Characterization Workflow
Caption: A typical workflow for the characterization of supramolecular materials.
Key Characterization Techniques
Technique
Information Obtained
Powder X-Ray Diffraction (PXRD)
Confirms the crystallinity and phase purity of the bulk sample by comparing the experimental pattern with the simulated pattern from single-crystal data.[2][5]
Single-Crystal X-Ray Diffraction (SCXRD)
Provides the definitive atomic-level structure of the material, including bond lengths, bond angles, and the overall network topology.[2]
Fourier-Transform Infrared (FTIR) Spectroscopy
Used to identify the functional groups present in the ligand and to confirm its coordination to the metal center, often observed by a shift in the carboxylate stretching frequencies.[1][5]
Thermogravimetric Analysis (TGA)
Determines the thermal stability of the framework and can provide information about the presence of solvent molecules within the pores.[2][4]
Scanning Electron Microscopy (SEM)
Visualizes the morphology and particle size of the synthesized crystals.[1]
Part 4: Potential Applications
The unique structural features of supramolecular architectures derived from 2-(2-Methylpyrimidin-4-yl)isonicotinic acid suggest a range of potential applications.
Gas Storage and Separation: The presence of both a pyridine and a pyrimidine ring could lead to specific interactions with certain gas molecules, such as CO2, making these materials promising for selective gas separation.
Catalysis: The metal nodes can act as catalytic sites, and the functional groups of the ligand can be tailored to enhance catalytic activity and selectivity.
Drug Delivery: The porous nature of MOFs allows for the encapsulation and controlled release of therapeutic agents.[5] The pyrimidine moiety, a common scaffold in pharmaceuticals, may enhance biocompatibility and drug-carrier interactions.[6][7]
Conclusion
2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a highly promising ligand for the construction of novel supramolecular architectures. Its synthesis, while multi-stepped, is achievable through established organic chemistry transformations. The resulting ligand can be employed in various synthetic methodologies to generate crystalline materials with tunable properties. The detailed protocols and characterization workflows provided in these application notes are intended to empower researchers to explore the full potential of this exciting building block in the design of next-generation functional materials.
References
[Synthesis of isonicotinic acid N'-arylidene-N-[2-oxo-2-(4-aryl-piperazin-1-yl)-ethyl]-hydrazides as antituberculosis agents]([Link])
Improving reaction yields for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid synthesis
Technical Support Center: Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid From the Desk of the Senior Application Scientist Welcome to the technical support guide for the synthesis of 2-(2-methylpyrimidin-4-yl)i...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
From the Desk of the Senior Application Scientist
Welcome to the technical support guide for the synthesis of 2-(2-methylpyrimidin-4-yl)isonicotinic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working on or planning to synthesize this important heterocyclic building block. We understand the nuances and challenges involved in coupling electron-deficient ring systems. This guide moves beyond simple protocols to provide in-depth, field-proven insights into optimizing reaction yields and troubleshooting common experimental hurdles. Our goal is to explain the causality behind experimental choices, empowering you to make informed decisions in your own lab.
The most reliable and modular route to 2-(2-methylpyrimidin-4-yl)isonicotinic acid typically involves a two-step sequence: a palladium-catalyzed cross-coupling reaction to form the C-C bond between the pyridine and pyrimidine rings, followed by the hydrolysis of a nitrile precursor to the final carboxylic acid.
Recommended Synthetic Pathway
The workflow below outlines a robust approach starting from commercially available materials. A Negishi or Suzuki coupling is generally preferred for this type of transformation.
Caption: General two-step synthesis workflow.
Core Scientific Challenges
Successfully synthesizing this molecule requires overcoming two primary obstacles inherent to the substrates:
Catalyst Inhibition by Pyridine Nitrogen: The lone pair of electrons on the nitrogen atom of the pyridine ring can coordinate to the palladium catalyst. This coordination can sequester the active catalytic species, leading to catalyst inhibition, slow reaction rates, or complete reaction failure.[1]
Electron-Deficient Ring System: Both pyridine and pyrimidine rings are electron-deficient. This property makes the crucial oxidative addition step of the catalytic cycle—where the catalyst inserts into the carbon-halogen bond of the pyridine—energetically demanding and often rate-limiting, particularly with less reactive C-Cl bonds.[1]
Section 2: Frequently Asked Questions (FAQs)
Q1: Why is a cross-coupling reaction followed by hydrolysis the recommended route?
This strategy offers significant advantages in terms of reliability and access to starting materials. 4-Cyanopyridine derivatives are common commercial reagents. The nitrile group is robust and generally unreactive under typical cross-coupling conditions, making it an excellent precursor for the carboxylic acid. The final hydrolysis step is a well-established, high-yielding transformation.[2][3] Alternative routes, such as direct coupling of an isonicotinic acid derivative, are often complicated by the acidity of the carboxyl group, which can interfere with organometallic reagents and bases.
Q2: My cross-coupling reaction has a very low yield. What are the first things I should check?
When troubleshooting a low-yield reaction, a systematic evaluation is critical.[1]
Reagent Purity: Confirm the purity of your starting materials, especially the organometallic reagent (boronic acid or organozinc), which can degrade with improper storage.
Inert Atmosphere: Ensure your reaction setup is scrupulously free of oxygen and moisture. Palladium catalysts, particularly in their active Pd(0) state, are sensitive to air. Perform thorough degassing of your solvent and use a robust inert gas (argon or nitrogen) blanket.[4]
Reaction Parameters: Double-check temperature, concentration, and reaction time. Suboptimal conditions are a frequent cause of poor performance.[1]
Q3: Should I use a chloro-, bromo-, or iodo-pyridine starting material?
The reactivity of the halide is critical for the oxidative addition step and follows the order I > Br > Cl. While 2-chloro-4-cyanopyridine is often more cost-effective, it is the least reactive.[5] If you are experiencing low yields or a stalled reaction with a chloro-pyridine, switching to the corresponding 2-bromo-4-cyanopyridine will significantly increase the reaction rate and is often worth the additional cost. For particularly challenging couplings, an iodo-pyridine can be used but may not be necessary with modern catalyst systems.[6]
Q4: What is the most effective method for hydrolyzing the intermediate nitrile?
Both acidic and basic conditions can be effective, but acidic hydrolysis is often cleaner for nitrogen-containing heterocycles.
Acid Hydrolysis: Refluxing the nitrile in 6M aqueous HCl is a standard and highly effective method. The product will typically precipitate as the hydrochloride salt upon cooling, which can be isolated and then neutralized to yield the free acid.
Base Hydrolysis: While effective, strong basic conditions (e.g., NaOH in aqueous ethanol) can sometimes lead to side reactions or darker-colored crude products with heterocyclic systems. A continuous process under basic conditions has also been reported to be effective.[3]
Section 3: Troubleshooting Guide for Low-Yield Reactions
This section provides a structured approach to diagnosing and solving specific problems encountered during the synthesis.
Caption: Troubleshooting workflow for low cross-coupling yields.
Problem: Low Yield in the Cross-Coupling Step
This is the most common and complex issue. The solution often lies in optimizing the four key components of the reaction: the catalyst, the ligand, the base, and the solvent.
Possible Cause 1: Inefficient Catalyst/Ligand System
The interaction between the palladium source and the phosphine ligand is the heart of the catalytic cycle. For electron-deficient substrates like pyridines, standard ligands such as triphenylphosphine (PPh₃) are often ineffective.[5]
Solution: Employ bulky, electron-rich phosphine ligands. These ligands stabilize the palladium center, promote the difficult oxidative addition step, and sterically shield the metal from being inhibited by the pyridine nitrogen.[4] Consider specialized Buchwald dialkylbiaryl phosphine ligands for their proven efficacy in challenging couplings.[4][7]
Possible Cause 2: Suboptimal Base or Solvent
The base is not merely a spectator; it plays a critical role in activating the organoboron reagent (in Suzuki coupling) for transmetalation.[4] The solvent must be able to dissolve the reagents while facilitating the catalytic cycle.
Solution: Screen different bases and solvents. A strong inorganic base like potassium phosphate (K₃PO₄) is frequently more effective than carbonates for difficult couplings.[4] For solvent, an aqueous mixture (e.g., Toluene/Water, Dioxane/Water) is often required for Suzuki reactions to facilitate the dissolution of the inorganic base.
Possible Cause 3: Competing Side Reactions
Several side reactions can consume starting materials and lower the yield of the desired product.
Homocoupling: Self-coupling of the boronic acid can occur, especially in the presence of oxygen.[4] Solution: Ensure the reaction is thoroughly degassed before adding the catalyst.
Protodeboronation (Suzuki): The boronic acid can be cleaved by trace amounts of acid or water, converting it back to the parent heterocycle. Solution: Use high-purity starting materials and ensure your base is sufficiently strong and present in adequate stoichiometry.[5]
Recommended Starting Conditions for Cross-Coupling
The following table provides validated starting points for optimizing the cross-coupling reaction.
Parameter
Recommended Condition
Rationale & Citation
Halide
2-Bromo -4-cyanopyridine
Bromo derivatives offer a good balance of reactivity and stability over less reactive chloro-pyridines.[5]
Pd Source
Pd₂(dba)₃ (1-3 mol%) or Pd(OAc)₂ (2-5 mol%)
Common, reliable Pd(0) and Pd(II) precatalysts.[1]
Ligand
SPhos or XPhos (1.1 - 1.5 eq. relative to Pd)
Bulky, electron-rich ligands are essential for promoting oxidative addition and preventing catalyst inhibition.[4]
Base
K₃PO₄ (2-3 equivalents)
A strong base that is highly effective in challenging couplings of heteroaromatic chlorides and bromides.[4]
Solvent
Toluene/H₂O (10:1) or Dioxane
Aprotic solvents are standard; a small amount of water may be needed to dissolve the base for Suzuki reactions.
Temperature
80 - 110 °C
Higher temperatures are often required to overcome the activation energy for oxidative addition with these substrates.[4]
Section 4: Experimental Protocols
Protocol 1: Synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinonitrile (Suzuki Coupling)
Safety Note: Handle all reagents and solvents in a well-ventilated fume hood. Organophosphine ligands and palladium catalysts are toxic and should be handled with appropriate personal protective equipment (PPE).
Reagent Preparation: To an oven-dried flask equipped with a magnetic stir bar, add 2-bromo-4-cyanopyridine (1.0 eq.), the 2-methylpyrimidine boronic acid or ester (1.2-1.5 eq.), and potassium phosphate (K₃PO₄, 3.0 eq.).
Inerting the Flask: Seal the flask with a septum and cycle between vacuum and argon (or nitrogen) 3-5 times to ensure a fully inert atmosphere.
Solvent Degassing: In a separate flask, degas the reaction solvent (e.g., 1,4-dioxane) by bubbling argon through it for at least 30 minutes.
Catalyst Addition: Under a positive pressure of argon, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.03 eq.) and the ligand (e.g., SPhos, 0.06 eq.) to the reaction flask.
Reaction Initiation: Add the degassed solvent via syringe to the flask. The mixture should be stirred vigorously.
Heating and Monitoring: Heat the reaction mixture to 100 °C with continued stirring. Monitor the reaction progress by TLC or LC-MS every 2-4 hours until the 2-bromo-4-cyanopyridine is consumed (typically 12-24 hours).
Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by column chromatography on silica gel to afford the pure nitrile intermediate.
Protocol 2: Hydrolysis to 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Reaction Setup: To a round-bottom flask, add the purified 2-(2-methylpyrimidin-4-yl)isonicotinonitrile (1.0 eq.) and 6M aqueous hydrochloric acid.
Heating: Heat the mixture to reflux (approx. 100-110 °C) with stirring. The reaction is typically complete within 4-8 hours. Monitor by TLC or LC-MS for the disappearance of the starting material.
Isolation of HCl Salt: Cool the reaction mixture to 0-5 °C in an ice bath. The product will often precipitate as its hydrochloride salt. Collect the solid by filtration and wash with a small amount of cold water or acetone.
Neutralization: Dissolve the collected solid in a minimum amount of water and adjust the pH to approximately 4-5 with a suitable base (e.g., 1M NaOH or saturated NaHCO₃ solution).
Final Product Isolation: The final carboxylic acid product will precipitate from the neutralized solution. Collect the solid by filtration, wash with cold water, and dry under vacuum to yield the final product.
References
BenchChem. (2025). Troubleshooting low yield in Suzuki coupling with 2-Chloropyridine-3-boronic acid.
BenchChem. (2025).
Berlin, C. (n.d.). Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of.
Reddit. (2016, January 5). Why am I getting low yield for my Suzuki coupling reaction? r/chemistry.
ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?
Bhalla, T. C., & Mehta, A. (2009). Production of isonicotinic acid using agar entrapped whole cells of Nocardia globerula NHB-2.
Reilly, Industries, Inc. (1998). Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions. U.S.
Purification techniques for removing impurities from 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
The following technical guide details the purification protocols for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS: 956723-01-6). This document is structured for application scientists and process chemists requiring h...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the purification protocols for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS: 956723-01-6). This document is structured for application scientists and process chemists requiring high-purity isolation of this intermediate, commonly used in the synthesis of CDK4/6 inhibitors and other kinase-targeting therapeutics.
Compound Profile & Solubility Intelligence
Understanding the physicochemical behavior of this molecule is the prerequisite for successful purification.
Chemical Nature: Amphoteric (Zwitterionic). It contains a weakly acidic carboxylic acid moiety (
) and weakly basic nitrogen atoms on the pyridine and pyrimidine rings.
Insoluble: Water (at pH 3–4), Dichloromethane, Diethyl ether, Hexanes.
Critical Parameter: The Isoelectric Point (pI) is the pH at which the net charge is zero and water solubility is at its minimum. For this compound, the pI is experimentally observed in the range of pH 3.5 – 4.2 .
Slowly add 2M NaOH while stirring until pH reaches 10–11 .
Why: This deprotonates the carboxylic acid, forming the highly soluble sodium carboxylate salt.
Filtration: Filter the solution through a Celite pad to remove insoluble mechanical impurities and traces of palladium black (if Suzuki coupling was used).
Extraction (Optional but Recommended): Wash the aqueous alkaline layer with Ethyl Acetate (2 x 5 volumes) .
Why: This partitions non-polar impurities (e.g., unreacted halides, phosphine ligands) into the organic phase while the product remains in the aqueous phase.
Step 2: Controlled Precipitation (Acidification)
Transfer the aqueous phase to a clean reactor.
Slowly add 1M HCl dropwise at room temperature.
Critical Endpoint: Monitor pH continuously. A thick precipitate will form as you approach pH 5. Continue adding acid until pH 3.8 – 4.0 is stable.
Caution: Do not overshoot to pH < 2, or the compound will re-dissolve as the pyridinium hydrochloride salt.
Stir the slurry for 1–2 hours to allow crystal growth (Ostwald ripening), which improves filtration rates.
Displacement Wash: Wash the cake with Water (3 volumes) to remove NaCl salts.
Solvent Wash: Wash with Cold Methanol (1 volume) to remove residual water and trace organic impurities.
Dry in a vacuum oven at 55°C for 12 hours.
Advanced Purification: Metal Scavenging & Polishing
If the compound is derived from Pd-catalyzed cross-coupling (e.g., Suzuki-Miyaura), residual Palladium is a critical quality attribute (CQA).
Scenario: Palladium Content > 20 ppm
Protocol:
Dissolve the semi-pure acid in 1M NaOH (pH 11).
Add Activated Carbon (e.g., Darco KB-G) or a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol ) at 10 wt% loading relative to the substrate.
Heat the mixture to 50°C for 2 hours.
Cool to room temperature and filter through a 0.45 µm membrane .
Proceed to Step 2 (Controlled Precipitation) described above.
Troubleshooting Guide (Q&A)
Q1: The product is coming out as a sticky oil or gum instead of a solid during acidification. What went wrong?
Diagnosis: This is often caused by "oiling out," where impurities lower the melting point, or the acidification was too rapid, trapping solvent.
Solution:
Slower Addition: Add the acid much slower over 1–2 hours.
Seeding: Add a small amount of pure crystalline seed material when the pH reaches 6.0.
Temperature Control: Cool the solution to 5–10°C before acidification.
Q2: My yield is significantly lower than expected (< 50%).
Diagnosis A (pH Overshoot): You likely acidified below pH 2.5. The pyridine nitrogen protonates, forming a soluble salt.
Fix: Adjust pH back to 3.8–4.0 using dilute NaOH.
Diagnosis B (Mother Liquor Loss): The compound has some solubility in water.
Fix: Saturate the mother liquor with NaCl (salting out) to drive further precipitation.
Q3: HPLC shows a persistent impurity at RRT 0.9 (very close to the main peak).
Diagnosis: This is likely the Regioisomer or a Decarboxylated by-product (2-(2-methylpyrimidin-4-yl)pyridine).
Solution: Acid-base precipitation rarely removes structural isomers. You must perform a Reslurry (Swish) Purification :
Suspend the solid in Methanol/Water (9:1) or Acetonitrile .
Reflux for 1 hour.
Cool to room temperature and filter. The impurity often remains in the mother liquor.
Process Visualization
The following diagram illustrates the logical flow of the purification process, highlighting the critical decision points for impurity removal.
Caption: Logical workflow for the purification of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, emphasizing the critical pH swing mechanism.
Analytical Specifications (Reference)
Parameter
Specification
Method
Appearance
Off-white to pale yellow powder
Visual
Purity (HPLC)
> 98.0%
C18 Column, Water/ACN (0.1% TFA)
Palladium (Pd)
< 20 ppm
ICP-MS
Water Content
< 1.0%
Karl Fischer (KF)
Residue on Ignition
< 0.5%
Gravimetric (Sulfated Ash)
References
National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 56867110, 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. Retrieved from [Link]
Pellegatti, L., et al. (2016) .[2] Synthesis of Ribociclib Intermediate and In-line Purification. Springer.[2] (Contextual reference for CDK inhibitor intermediate handling).
Technical Support Center: Solubilization Guide for 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Case ID: SOL-956723-01-6 Subject: Overcoming Aqueous Solubility Barriers for Heterocyclic Zwitterions Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry Executive Summary You are encoun...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: SOL-956723-01-6
Subject: Overcoming Aqueous Solubility Barriers for Heterocyclic Zwitterions
Status: Open
Assigned Specialist: Senior Application Scientist, Formulation Chemistry
Executive Summary
You are encountering solubility issues with 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS: 956723-01-6). This molecule presents a classic "brick dust" profile common in kinase inhibitor intermediates. Its poor solubility stems from two converging factors:
High Crystal Lattice Energy: The planar arrangement of the pyridine and pyrimidine rings facilitates strong
stacking.
Zwitterionic Trap: The molecule contains both a basic nitrogen (pyridine/pyrimidine) and an acidic carboxyl group. At neutral to slightly acidic pH (pH 3–5), it exists primarily as a zwitterion (net neutral charge), which is the state of minimum solubility.
This guide provides three validated workflows to overcome these barriers, moving from simple pH manipulation to advanced complexation.
Module 1: pH Manipulation & Salt Selection (The Primary Lever)
The Science:
This molecule is amphoteric.[1] It behaves like a U-shaped solubility curve.
pH < 2: Soluble as a Cation (Protonated Nitrogen).
While Sodium (NaOH) is a common counter-ion, sodium salts of heteroaromatic acids often form insoluble hydrates or gels. We recommend Meglumine (N-methylglucamine) or Tris for robust solubilization.
Step-by-Step Workflow:
Calculate Stoichiometry: Determine the molar mass of your compound (~215.21 g/mol ). Weigh out 1 equivalent of the target acid.
Prepare Counter-ion Solution: Prepare a 1.0 M stock solution of Meglumine (or Tris) in water.
Slurry: Suspend the target acid in water (it will likely remain a suspension).
Titration: Slowly add the Meglumine solution while stirring.
Target: 1.05 to 1.1 molar equivalents of base.
Monitoring: Monitor pH. You aim to push the pH above 8.5 to ensure full ionization of the carboxylic acid.
Clarification: If the solution remains hazy, filter through a 0.45
m PVDF filter.
Why Meglumine?
Meglumine has a large organic counter-ion radius that disrupts the crystal lattice more effectively than sodium, preventing the "salting out" effect often seen with inorganic counter-ions [1, 4].
Visualizing the Ionization States
Figure 1: The pH-dependent solubility equilibrium. The "Danger Zone" is the Zwitterionic state where the net charge is zero.
Module 2: Cosolvency Strategies
The Science:
If pH adjustment is not permissible (e.g., for biological assays requiring neutral pH), you must reduce the dielectric constant of the solvent to match the lipophilicity of the "2-methylpyrimidin-4-yl" moiety.
Recommended Cosolvent Systems:
Cosolvent
Recommended Range (v/v)
Mechanism
Notes
DMSO
5% – 10%
Dipolar aprotic disruption
Best for stock solutions (10-100 mM). Toxic to cells >1%.
PEG 400
10% – 30%
H-bonding network interference
Good for in vivo formulations.
Propylene Glycol
15% – 40%
Dielectric constant reduction
Often used with 5% Ethanol.
Protocol B: The "Log-Linear" Addition
Dissolve the compound in 100% pure cosolvent (e.g., DMSO) to create a high-concentration stock (e.g., 50 mM).
Slowly add this stock to the aqueous buffer while vortexing.
Critical Check: If precipitation occurs immediately, you have hit the "Metastable Zone." Repeat the process but add the aqueous buffer to the organic phase slowly, rather than vice versa, to prevent local supersaturation.
Module 3: Cyclodextrin Complexation
The Science:
For neutral pH applications where cosolvents are toxic, encapsulation is the gold standard. The aromatic rings of your molecule fit well into the hydrophobic cavity of
-Cyclodextrins [2].
Protocol C: HP-
-CD Encapsulation
Vehicle Prep: Prepare a 20% (w/v) solution of Hydroxypropyl-
-cyclodextrin (HP--CD) in water or PBS.
Addition: Add the target compound in excess of its estimated solubility.
Equilibration: Shake or stir at room temperature for 24–48 hours.
Filtration: Filter the suspension (0.22
m). The filtrate contains the solubilized inclusion complex.
Troubleshooting & FAQs
Decision Tree: Which Method Should I Use?
Figure 2: Strategic decision tree for selecting the appropriate solubilization method.
Frequently Asked Questions
Q: I dissolved it in DMSO, but it precipitated when I added it to my cell culture media. Why?A: This is the "Crash-Out" effect. Your media likely has a pH of 7.4. If your compound concentration is above the thermodynamic solubility limit at pH 7.4, the DMSO can no longer hold it in solution once diluted.
Fix: Lower the stock concentration or switch to the Cyclodextrin method (Protocol C).
Q: Can I use HCl to dissolve it?A: Yes, the pyridine nitrogen will protonate below pH 2, making it soluble. However, this solution will be highly acidic. If you neutralize it later, it will precipitate as it passes through the zwitterionic pH zone (pH 3–5).
Q: Why does the solution turn yellow?A: Pyridine derivatives often exhibit color changes upon ionization or oxidation. A slight yellowing in alkaline solution (Meglumine) is normal for isonicotinic acid derivatives and does not necessarily indicate degradation, but HPLC verification is recommended.
References
Meglumine as a Solubilizer
Title: Meglumine: Properties and Pharmaceutical Applications[2]
Source: ChemicalBook / Merck KGaA
Cyclodextrin Complexation
Title: Cyclodextrin Complexation Improves the Solubility and Permeability
Technical Support Center: Purification of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Status: Active Ticket ID: RIBO-INT-001 Assigned Specialist: Dr. Aris Thorne, Senior Process Chemist Subject: Troubleshooting Recrystallization & Isolation Protocols Executive Summary You are likely working with 2-(2-meth...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket ID: RIBO-INT-001
Assigned Specialist: Dr. Aris Thorne, Senior Process Chemist
Subject: Troubleshooting Recrystallization & Isolation Protocols
Executive Summary
You are likely working with 2-(2-methylpyrimidin-4-yl)isonicotinic acid (CAS: 956723-01-6), a critical intermediate in the synthesis of CDK4/6 inhibitors like Ribociclib (Kisqali) .
This molecule presents a classic "zwitterionic trap." It contains a basic pyrimidine/pyridine core and an acidic carboxyl group.[1] Most isolation failures (poor yield, oiling out, high impurity profile) stem from a misunderstanding of its Isoelectric Point (pI) and its tendency to chelate residual metals (Pd/Cu) from upstream coupling or oxidation steps.
This guide moves beyond standard textbook recrystallization to address the specific physicochemical behavior of bi-heteroaryl carboxylic acids.
Part 1: Diagnostic Troubleshooting Matrix
Identify your specific failure mode below to find the immediate remediation strategy.
Symptom
Probable Cause
Technical Remediation
No Precipitation (Clear Solution)
pH is outside the Isoelectric Point (pI) window.
Adjust pH to 3.5–4.0. At pH < 2, it forms a soluble cation; at pH > 6, it forms a soluble carboxylate anion.
"Oiling Out" (Sticky Gum)
Cooling too fast or solvent polarity mismatch.
Seeding & Ripening. Re-heat to dissolution, add seed crystals (0.5 wt%), and hold at metastability (50°C) for 2 hours before cooling further.
Grey/Black Product
Residual Palladium (Pd) or Copper (Cu) chelation.
Chelation Wash. Dissolve in dilute NaOH, treat with N-acetylcysteine or activated carbon (CUNO zeta carbon), filter, then re-precipitate.
Low Purity (Regioisomers)
Co-precipitation of the 2,6-isomer or decarboxylated byproducts.
Solvent Switch. Switch from purely aqueous acid/base precipitation to Acetic Acid/Water (1:1) recrystallization to reject structural isomers.
Part 2: The "Isoelectric Trap" (Solubility Mechanics)
The most common error with this intermediate is treating it like a standard organic acid. It is amphoteric.
The Mechanism:
Acidic Media (pH < 2): The pyridine/pyrimidine nitrogens are protonated (
). The molecule is highly soluble in water/acid.
Basic Media (pH > 6): The carboxylic acid is deprotonated (
). The molecule is highly soluble in water/base.
Isoelectric Point (pH ~3.5 - 4.5): The molecule exists as a zwitterion with net neutral charge. This is the point of minimum solubility.
Critical Insight: If you attempt to recrystallize from pure organic solvents (EtOH, MeOH) without pH control, the zwitterionic lattice energy is often too high to break, leading to poor dissolution, or too stable to form, leading to oils.
Part 3: Validated Recrystallization Protocols
Method A: The Acid-Base Swing (Primary Isolation)
Best for: Crude material from oxidation or coupling reactions containing inorganic salts.
Dissolution: Suspend crude solid in Water (10 vol) .
Basification: Slowly add 2M NaOH until pH reaches 10–11. The solids should dissolve completely to a yellow/amber solution.
Checkpoint: If solids remain, filter them off (these are likely non-acidic impurities).
Polishing (Optional but Recommended): Add activated charcoal (5 wt%), stir for 30 mins at 40°C, and filter over Celite to remove Pd residues.
Precipitation: Slowly add 2M HCl dropwise at room temperature.
Critical Step: Monitor pH continuously. Heavy precipitation will occur between pH 5 and 3.
Target pH: Stop exactly at pH 3.8 ± 0.2 .
Digestion: Stir the slurry for 1 hour to transform any amorphous solids into crystalline form.
Filtration: Filter and wash with water (2 vol) followed by acetone (1 vol) to remove water and speed up drying.
Best for: Removing organic impurities and regioisomers.
Suspend: Place the isolated solid in Glacial Acetic Acid (5 vol) .
Heat: Heat to reflux (118°C). The solid should dissolve.[2]
Note: If not fully soluble, add small amounts of water (up to 10% v/v) to aid dissolution.
Cool: Cool slowly to 80°C. Add seed crystals if available.
Crystallize: Cool to room temperature over 4 hours.
Isolate: Filter and wash with cold acetic acid, then copious water to remove acid traces.
Part 4: Process Logic Visualization
The following diagram illustrates the decision logic for purifying this intermediate, specifically addressing the amphoteric nature of the molecule.
Caption: Workflow for isoelectric precipitation. Note the critical pH adjustment step (Red) which dictates the success of the isolation.
Part 5: Frequently Asked Questions (FAQ)
Q: Why does my product turn pink/red upon drying?A: This indicates residual metal contamination (Iron or Palladium) coordinating with the pyridine nitrogen. The "Method A" polishing step using activated carbon or a chelating resin (like QuadraPure™) is required before the final acid precipitation.
Q: Can I use Ethanol for recrystallization?A: Pure ethanol is often poor because the zwitterion has low solubility in organic solvents. However, an Ethanol/Water (80:20) mixture can work if you acidify the mixture with HCl to form the hydrochloride salt, which is more soluble in hot ethanol, then cool to crystallize the salt form. Note: This yields the HCl salt, not the free acid.
Q: The patent literature mentions "Intermediate 1" for Ribociclib. Is this it?A: Yes. In many Novartis patents (e.g., WO2012064770), this carboxylic acid is coupled with an amine to form the amide backbone of Ribociclib. High purity here is essential to prevent "poisoning" the subsequent amide coupling reaction.
References
Novartis AG. (2012). Pyrrolopyrimidine compounds and their use as CDK4/6 inhibitors.[3] (Patent WO2012064770A1). World Intellectual Property Organization. Link
Ragan, J. A., et al. (2002).[4] Regioselective hydroxylation of 2,4-lutidine: a practical synthesis of 4-hydroxymethyl-2-methylpyridine.[4] Synthesis, 2002(4), 483-486.[4] (Foundational chemistry for pyridine oxidation). Link
ChemicalBook. (2025). 2-(2-methyl-pyrimidin-4-yl)-isonicotinic acid Properties and Solubility Data.Link
FDA Center for Drug Evaluation and Research. (2017). Kisqali (Ribociclib) Chemistry, Manufacturing, and Controls Reviews. (Application Number: 209092Orig1s000). Link
Minimizing side reactions during 2-(2-Methylpyrimidin-4-yl)isonicotinic acid production
Case ID: #SYN-PYR-ISO-004 Status: Open Assigned Scientist: Senior Application Scientist, Process Chemistry Division Subject: Minimizing Side Reactions & Optimizing Heteroaryl-Heteroaryl Coupling Executive Summary The syn...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: #SYN-PYR-ISO-004
Status: Open
Assigned Scientist: Senior Application Scientist, Process Chemistry Division
Subject: Minimizing Side Reactions & Optimizing Heteroaryl-Heteroaryl Coupling
Executive Summary
The synthesis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS: 956723-01-6) presents a classic "heteroaryl-heteroaryl" coupling challenge. The primary pathway involves a Suzuki-Miyaura cross-coupling between a functionalized isonicotinic acid derivative and a pyrimidine boronate.
The Core Problem: Both coupling partners are electron-deficient N-heterocycles. This creates a "perfect storm" for two specific side reactions: protodeboronation (loss of the boron species) and catalyst deactivation (coordination of the pyridine/pyrimidine nitrogens to the Palladium center).
This guide replaces trial-and-error with mechanistic control, focusing on the Suzuki-Miyaura coupling of Methyl 2-chloroisonicotinate with 2-methylpyrimidin-4-ylboronic acid , followed by controlled hydrolysis.
Module 1: The "Disappearing Boronic Acid" (Protodeboronation)[1]
User Issue: "I added 1.5 equivalents of the boronic acid, but after 1 hour, LCMS shows only the de-boronated pyrimidine and unreacted chloride. No product."
The Mechanistic Cause
This is the most common failure mode in 2-pyridyl/pyrimidinyl couplings. 2-Heteroaryl boronic acids are inherently unstable. Under neutral or basic aqueous conditions, they form a zwitterionic intermediate where the basic nitrogen coordinates to the boron atom. This species undergoes rapid C-B bond cleavage, replacing the boron with a proton (protodeboronation).[1][2]
Troubleshooting Protocol
Variable
Standard (Fail)
Optimized (Pass)
The "Why" (Causality)
Boron Source
Boronic Acid
MIDA Boronate or Pinacol Ester
Free boronic acids form the unstable zwitterion immediately. MIDA esters release the active species slowly, keeping steady-state concentration low.[2]
Base
Na₂CO₃ / K₂CO₃
K₃PO₄ or CsF
Carbonates can buffer the pH to the "danger zone" (pH 7-9) where protodeboronation is fastest. Anhydrous phosphate or fluoride activation avoids this window.
Solvent
DMF / Water
1,4-Dioxane (Anhydrous)
Water is the proton source for protodeboronation. Removing it forces the reaction through the transmetallation pathway.
Corrective Action:
Switch to 2-methylpyrimidin-4-ylboronic acid pinacol ester . If you must use the free acid, add it in 5 portions over 2 hours rather than all at once.
Module 2: Catalyst Arrest & Ligand Selection
User Issue: "The reaction starts but stalls at 40% conversion. Adding more catalyst doesn't help."
The Mechanistic Cause
Electron-deficient N-heterocycles are excellent ligands for Palladium. They compete with your phosphine ligands, binding to the Pd(0) or Pd(II) center and shutting down the catalytic cycle (Catalyst Poisoning). Furthermore, oxidative addition into electron-poor 2-chloroisonicotinates is kinetically slow.
Ligand Selection Guide
Do not use Pd(PPh₃)₄. It is insufficient for this steric and electronic profile.
Recommended System:Pd₂(dba)₃ + XPhos (or SPhos )
Why XPhos? It is a bulky, electron-rich biaryl phosphine.
Steric Bulk: Prevents the N-heterocycles from binding to the Pd center (solving catalyst poisoning).
Electron Richness: Accelerates the oxidative addition into the unreactive C-Cl bond of the isonicotinate.
Module 3: Experimental Protocol (Best Practice)
Objective: Synthesis of Methyl 2-(2-methylpyrimidin-4-yl)isonicotinate (Intermediate), followed by hydrolysis.
Step 1: The Coupling (Anhydrous Conditions)
Charge Reactor: In a glovebox or under Argon, combine:
Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to halide).
Reaction: Seal and heat to 100°C for 4–6 hours.
Workup: Cool, filter through Celite (to remove Pd/Salts), and concentrate.
Purification: Flash chromatography (DCM/MeOH gradient). Note: The ester is stable and easier to purify than the zwitterionic acid.
Step 2: Controlled Hydrolysis
Critical Warning: Harsh acidic hydrolysis can decarboxylate the isonicotinic acid ring.
Dissolve the ester in THF:Water (3:1) .
Add LiOH·H₂O (2.0 equiv) at 0°C.
Stir at Room Temperature (Do not heat). Monitor by LCMS until ester is consumed.
Isolation (Isoelectric Precipitation):
Carefully acidify with 1N HCl to pH 3.5 – 4.0 (The isoelectric point).
The product will precipitate as a white/off-white solid.
Filter and wash with cold water.
Module 4: Visualizing the Logic
The following decision tree helps you diagnose low yields based on the specific impurity profile observed in LCMS.
Caption: Diagnostic logic flow for troubleshooting Suzuki coupling failures based on LCMS impurity profiling.
FAQ: Frequently Asked Questions
Q1: Can I use the carboxylic acid starting material directly instead of the ester?
Answer: Technically yes, but it is not recommended. Free carboxylic acids can bind to the Palladium catalyst, reducing its activity. Furthermore, the solubility of the zwitterionic starting material in organic solvents (like Dioxane/Toluene) is often poor, leading to heterogeneous mixtures and lower yields. Protecting it as a methyl ester solves both issues.
Q2: My product is water-soluble and I'm losing it during workup. How do I recover it?
Answer: This is common for isonicotinic acid derivatives. Avoid liquid-liquid extraction. Instead, after the hydrolysis step, adjust the pH to the isoelectric point (approx pH 3.5-4.0) to precipitate the zwitterion. If it doesn't precipitate, evaporate the water and use reverse-phase chromatography (C18) eluting with water/acetonitrile (with 0.1% Formic Acid).
Q3: Why is 2-pyridyl/pyrimidinyl boronic acid so much worse than phenylboronic acid?
Answer: The nitrogen atom in the ring is electron-withdrawing, making the C-B bond more polarized and susceptible to hydrolysis. More importantly, the basic nitrogen can coordinate intramolecularly to the boron, forming a tetrahedral boronate species that is kinetically primed for protodeboronation [1].
References
BenchChem. (2025).[1] Technical Support Center: Protodeboronation of 2-Pyridylboronic Acids. Retrieved from
Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Suzuki-Miyaura Cross-Coupling of Heteroaryl Halides. Journal of the American Chemical Society. Retrieved from
Knapp, D. M., et al. (2010). MIDA Boronates: A Solution to the Instability of 2-Pyridyl Boronic Acids. Journal of the American Chemical Society. Retrieved from
Sigma-Aldrich. (2025). Product Specification: 2-Methylpyridine-4-carboxylic acid. Retrieved from
Technical Support Center: Solvent Selection for Scale-Up of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical assistance for the critical process of solvent selection during the scale-up of 2-(2-Methylpyrimidin-4-yl)isonicotini...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides in-depth technical assistance for the critical process of solvent selection during the scale-up of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid crystallization. As Senior Application Scientists, we offer insights grounded in practical experience to navigate the complexities of transitioning from laboratory-scale experiments to robust, industrial-scale production.
Frequently Asked Questions (FAQs)
Q1: What are the primary considerations when selecting a solvent system for the crystallization of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid?
A1: Choosing an appropriate solvent is fundamental for a successful crystallization process.[1][2] The ideal solvent system should provide a balance between solubility and yield, while also ensuring the desired crystal form, purity, and morphology.[1][2] Key factors to consider include:
Solubility Profile: The compound should exhibit moderate solubility in the chosen solvent at elevated temperatures and low solubility at room temperature or below to ensure a good yield upon cooling.
Polymorph Control: The solvent can significantly influence the resulting crystal form (polymorph) of the Active Pharmaceutical Ingredient (API).[2][3] It is crucial to select a solvent that consistently produces the desired, stable polymorph.
Impurity Rejection: The solvent system should facilitate the removal of process-related impurities, which should ideally remain in the mother liquor.[1]
Crystal Morphology: The solvent affects the shape and size of the crystals, which in turn impacts downstream processing such as filtration, drying, and formulation.[1][2]
Safety and Environmental Impact: Solvents should be selected based on their safety profile, adhering to ICH Q3C guidelines for residual solvents.[4][5][6] Environmentally benign solvents are also preferred.
Economic Viability: The cost and recyclability of the solvent are important considerations for large-scale manufacturing.[]
Q2: How do I perform an effective solvent screen for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid?
A2: A systematic solvent screening process is essential. This can be approached in a tiered manner, starting with a broad selection of solvents and progressively narrowing down the choices.
Solvent Selection: Choose a diverse range of solvents from different classes (e.g., alcohols, ketones, esters, ethers, hydrocarbons) based on their polarity and hydrogen bonding capabilities. Consider both single and mixed solvent systems.
Solubility Assessment:
Add a known amount of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid to a vial.
Add a measured volume of the test solvent.
Stir the mixture at ambient temperature and observe for dissolution.
If the solid does not dissolve, gradually heat the mixture while stirring and record the temperature at which complete dissolution occurs.
Allow the solution to cool to room temperature and then further cool in an ice bath to observe crystallization.
Data Collection: Record qualitative observations on solubility (soluble, partially soluble, insoluble) at different temperatures and the nature of the resulting solid (crystalline, amorphous, oil).
This initial screen helps to identify a smaller set of promising solvents for further quantitative analysis.
Q3: My initial screening has identified a few potential solvents. How do I quantitatively compare them to select the best candidate for scale-up?
A3: Once you have a shortlist of solvents, a more detailed, quantitative analysis is required. This involves determining solubility curves and assessing the metastable zone width (MSZW).
Experimental Protocol: Tier 2 - Quantitative Solubility and MSZW Determination
Solubility Curve Generation:
Prepare saturated solutions of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid in the selected solvents at various temperatures.
Use a gravimetric method or HPLC to determine the concentration of the dissolved solid at each temperature.
Plot solubility (g/L or mg/mL) as a function of temperature to generate the solubility curve.
Metastable Zone Width (MSZW) Measurement:
The MSZW is the region between the solubility curve and the supersolubility curve, where nucleation is less likely to occur spontaneously.[8]
Use a turbidity probe or visual observation in a controlled cooling crystallization experiment.
Slowly cool a saturated solution of a known concentration and record the temperature at which nucleation (cloud point) is first observed.
The difference between the saturation temperature and the cloud point temperature at a given cooling rate is the MSZW.
A wider MSZW can provide better control over the crystallization process.
The ideal solvent will exhibit a steep solubility curve, indicating a significant change in solubility with temperature, and a suitable MSZW for controlled crystallization.
Troubleshooting Guide
Issue 1: Oiling Out or Formation of Amorphous Material Instead of Crystals.
Cause: This often occurs when the level of supersaturation is too high, leading to liquid-liquid phase separation before nucleation can occur. The solvent may also have a strong affinity for the solute, hindering the formation of an ordered crystal lattice.[2]
Troubleshooting Steps:
Reduce Supersaturation: Decrease the cooling rate or use a slower addition rate for an anti-solvent.
Change Solvent System: Select a solvent in which the compound is less soluble. Alternatively, a co-solvent system can be employed to modify the solubility and interaction with the solute.
Seeding: Introduce seed crystals at a point within the metastable zone to encourage heterogeneous nucleation and direct the crystallization towards the desired form.[]
Issue 2: Poor Yield During Scale-Up.
Cause: The solubility of the compound in the chosen solvent at the final crystallization temperature may be higher than anticipated, or the cooling profile may not be optimized for maximum recovery. Inefficient mixing at a larger scale can also lead to localized areas of higher temperature and thus higher solubility.[9][10]
Troubleshooting Steps:
Optimize Final Temperature: Ensure the final cooling temperature is low enough to minimize the amount of dissolved product in the mother liquor.
Consider an Anti-Solvent: Introduce a miscible solvent in which the compound is poorly soluble to induce precipitation and increase the yield.[][11] The addition rate and location are critical parameters to control.
Solvent Ratio Adjustment (for mixed solvent systems): Fine-tune the ratio of solvents to minimize the final solubility of the product.
Evaluate Mixing Efficiency: Ensure adequate agitation to maintain temperature homogeneity throughout the vessel during the cooling phase.[9][12]
Issue 3: Inconsistent Crystal Size and Shape (Morphology) Between Batches.
Cause: Crystal morphology is highly sensitive to the solvent environment, cooling rate, and agitation.[1][2] Inconsistencies often arise from variations in these parameters during scale-up.[9]
Troubleshooting Steps:
Strict Control of Process Parameters: Maintain consistent cooling profiles, agitation rates, and seeding protocols for every batch.
Solvent Purity: Ensure the quality and purity of the solvent are consistent, as impurities can act as habit modifiers.
Study the Effect of Supersaturation: The level of supersaturation directly impacts nucleation and crystal growth rates, which in turn affect morphology.[13] Operating at a controlled level of supersaturation is key.
Consider a Different Solvent: Some solvents are more prone to producing specific crystal habits. A change in solvent may be necessary to achieve the desired morphology.
Issue 4: High Levels of Residual Solvents in the Final Product.
Cause: The chosen solvent may have a high boiling point or form strong interactions with the crystal lattice, making it difficult to remove during drying. Inefficient drying processes can also contribute to this issue.
Troubleshooting Steps:
Select Solvents with Lower Boiling Points: When possible, choose effective solvents with lower boiling points for easier removal.
Adhere to ICH Q3C Guidelines: Prioritize the use of Class 3 solvents, which have low toxic potential.[4][5][14] Limit the use of Class 2 solvents and avoid Class 1 solvents.[5][6]
Optimize Drying Conditions: Increase drying time, temperature (if the product is stable), or vacuum to facilitate solvent removal.
Consider a Solvent Swap: Before isolation, it may be possible to exchange a high-boiling solvent with a more volatile one through distillation.
Data & Visualizations
Table 1: Example Solvent Screening Data for 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Solvent
ICH Class
Boiling Point (°C)
Solubility at 25°C (mg/mL)
Solubility at 75°C (mg/mL)
Observations upon Cooling
Methanol
2
65
~5
>50
Crystalline solid
Ethanol
3
78
~2
~40
Crystalline solid
Isopropanol
3
82
<1
~25
Fine needles
Acetone
3
56
~10
>100
Rapid precipitation
Acetonitrile
2
82
~8
>80
Crystalline solid
Ethyl Acetate
3
77
<1
~15
Crystalline solid
Toluene
2
111
<0.5
~5
Poor solubility
Water
-
100
pH-dependent
pH-dependent
Potential for hydrate formation
Note: The solubility data presented here are hypothetical and for illustrative purposes. Actual experimental data should be generated.
Diagram 1: Solvent Selection Workflow
Caption: A systematic workflow for solvent selection in crystallization process development.
Diagram 2: Relationship Between Solvent Properties and Crystallization Outcomes
Caption: Interplay of solvent properties and their impact on key crystallization outcomes.
References
European Medicines Agency. (n.d.). ICH Q3C (R9) Residual solvents - Scientific guideline. Retrieved February 15, 2026, from [Link]
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2024). Impurities: Guideline for Residual Solvents Q3C(R9). Retrieved February 15, 2026, from [Link]
Shimadzu. (n.d.). Analysis of Residual Solvents According to the New ICH Q3C Guideline. Retrieved February 15, 2026, from [Link]
H.E.L Group. (n.d.). Key Considerations for Crystallization Studies. Retrieved February 15, 2026, from [Link]
APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development [Video]. YouTube. [Link]
Technobis Crystallization Systems. (2021, November 25). Solvent selection for process development. Retrieved February 15, 2026, from [Link]
Therapeutic Goods Administration. (n.d.). ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. Retrieved February 15, 2026, from [Link]
U.S. Food and Drug Administration. (2021, December 10). Q3C(R8) Impurities: Guidance for Residual Solvents Guidance for Industry. Retrieved February 15, 2026, from [Link]
APC Ltd. (2021, June 30). [WEBINAR] How to develop scale-up strategies for challenging crystallization processes. Retrieved February 15, 2026, from [Link]
Kee, N. C. S. (n.d.). Design of Crystallization Processes from Laboratory Research and Development to the Manufacturing Scale. MIT. Retrieved February 15, 2026, from [Link]
SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved February 15, 2026, from [Link]
APC Ltd. (2021, June 30). How to develop scale-up strategies for challenging crystallization processes [Video]. YouTube. [Link]
Park, K. (n.d.). Crystallization Tendency of Active Pharmaceutical Ingredients Following Rapid Solvent Evaporation—Classification and Comparison. Retrieved February 15, 2026, from [Link]
Procegence. (2023, January 6). Crystallization Process Development, Optimization, and Scale up by Digital Twin and Knowledge Map [Video]. YouTube. [Link]
ResearchGate. (n.d.). (PDF) Solvent Systems for Crystallization and Polymorph Selection. Retrieved February 15, 2026, from [Link]
Crystal Pharmatech. (n.d.). API Crystallization. Retrieved February 15, 2026, from [Link]
Triclinic Labs. (n.d.). Crystallization Method Development and Optimization. Retrieved February 15, 2026, from [Link]
Addressing steric hindrance in 2-(2-Methylpyrimidin-4-yl)isonicotinic acid derivatives
Current Status: Operational Support Tier: Level 3 (Senior Application Science) Topic: Overcoming Steric & Electronic Barriers in Scaffold Derivatization Executive Summary: The "Deceptive" Scaffold Welcome to the technica...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Science)
Topic: Overcoming Steric & Electronic Barriers in Scaffold Derivatization
Executive Summary: The "Deceptive" Scaffold
Welcome to the technical support hub for the 2-(2-Methylpyrimidin-4-yl)isonicotinic acid scaffold.
As researchers, you often select this bi-heteroaryl system to exploit the hydrogen-bonding capability of the pyrimidine ring and the vector provided by the isonicotinic acid. However, this molecule presents a unique convergence of electronic deactivation and conformational sterics .
The Core Challenge:
While the 2-methyl group appears distal to the carboxylic acid, it induces a torsional twist relative to the pyridine ring due to repulsion with the pyridine C3-hydrogen. This breaks planarity, improving solubility compared to flat analogs, but creates significant steric screening of the carboxylic acid during coupling reactions. Furthermore, the electron-deficient nature of the pyrimidine ring deactivates the system, making standard electrophilic aromatic substitution impossible and nucleophilic attacks prone to side reactions.
This guide provides self-validating protocols to address these specific steric and electronic hurdles.
Module A: Addressing Steric Hindrance in Amide Couplings
The Symptom: Low yield or no reaction when coupling the isonicotinic acid core with sterically hindered amines (e.g., tert-butyl amines, ortho-substituted anilines), despite using standard reagents like EDC/HOBt or HATU.
The Diagnosis:
The isonicotinic acid carbonyl carbon is electron-deficient, which should theoretically make it reactive. However, the biaryl twist (caused by the pyrimidine-pyridine interaction) creates a "steric cone" that shields the carbonyl. Standard bulky coupling reagents (HATU, PyBOP) often fail to approach the activation site effectively or suffer from rapid hydrolysis before the amine can attack.
The Solution: The T3P® (Propylphosphonic Anhydride) Protocol
We recommend abandoning uronium/guanidinium salts (HATU/HBTU) in favor of T3P for this specific scaffold. T3P acts as a kinetic dehydrating agent with a smaller steric footprint and produces water-soluble byproducts.
Protocol 1: High-Efficiency T3P Coupling
Parameter
Specification
Rationale
Reagent
T3P (50% w/w in EtOAc or DMF)
Cyclic anhydride structure minimizes steric bulk during the transition state.
Solvent
EtOAc (Ethyl Acetate) or 2-MeTHF
T3P is highly stable in EtOAc; allows for easy aqueous workup.
Base
Pyridine (4–5 equivalents)
Acts as both base and acyl-transfer catalyst (forming a reactive N-acylpyridinium intermediate).
Temperature
0°C RT 50°C
Gradual heating overcomes the activation energy barrier of the hindered amine.
Step-by-Step Methodology:
Dissolution: Suspend 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (1.0 equiv) and the hindered amine (1.1 equiv) in EtOAc (concentration 0.1 M). Note: If the acid is insoluble, use DMF, but EtOAc is preferred for workup.
Base Addition: Add Pyridine (5.0 equiv) dropwise. The solution may clarify as the salt forms.
Activation: Cool to 0°C. Add T3P solution (2.0 equiv) dropwise over 5 minutes.
Reaction: Allow to warm to Room Temperature (RT). Stir for 2 hours.
Checkpoint: Check LCMS. If conversion < 50%, heat to 50°C for 4 hours.
Workup (Self-Validating): Dilute with water. The T3P byproducts are water-soluble.[1] Wash the organic layer with 0.5M HCl (to remove pyridine), then Sat. NaHCO3, then Brine. Dry over Na2SO4.
Troubleshooting Workflow (Amide Coupling)
Figure 1: Decision matrix for coupling sterically hindered amines to the isonicotinic core. Note the escalation to Ghosez's reagent for extreme steric cases.
Module B: Synthesis of the Biaryl Core (The Suzuki Challenge)
The Symptom: Difficulty synthesizing the 2-(2-Methylpyrimidin-4-yl)isonicotinic acid precursor itself. Common failures include protodeboronation of the pyridine/pyrimidine boronate or catalyst poisoning by the pyrimidine nitrogens.
The Diagnosis:
The formation of the C-C bond between Pyridine-C2 and Pyrimidine-C4 is electronically "mismatched." Both rings are electron-deficient.
Steric Factor: The 2-methyl group on the pyrimidine creates a clash with the catalyst ligands if the metal center is too crowded.
Electronic Factor: 2-Halopyridines are sluggish oxidative addition partners, and 4-boronopyrimidines are notoriously unstable (rapid protodeboronation).
The Solution: Pre-Catalyst Systems & Ligand Design
Use Buchwald G3 Precatalysts (specifically XPhos or SPhos). These bulky, electron-rich phosphine ligands facilitate oxidative addition into the electron-poor pyridine and prevent nitrogen chelation (catalyst death) by creating a protective steric shell around the Palladium.
Protocol 2: Optimized Suzuki-Miyaura Coupling
Component
Recommendation
Function
Electrophile
2-Chloroisonicotinic acid methyl ester
Protect the acid as an ester first to prevent catalyst sequestration by the carboxylate.
Nucleophile
2-Methylpyrimidine-4-boronic acid pinacol ester
More stable than the free boronic acid.
Catalyst
XPhos Pd G3 (2–3 mol%)
Ensures rapid oxidative addition and supports the reductive elimination of the hindered biaryl.
Base
K3PO4 (2.0 equiv)
Anhydrous, mild base minimizes protodeboronation compared to carbonates.
Solvent
1,4-Dioxane : Water (4:1)
The water is strictly required for the transmetallation step.
Critical "Trick":
Do not use the free acid in the Suzuki coupling. The carboxylate anion can bind to Palladium, shutting down the cycle. Always couple the methyl ester , then hydrolyze (LiOH/THF/H2O) in a subsequent step.
Module C: Solubility & Purification Data
Users often report that the final product is "brick dust"—insoluble in everything. This is due to strong intermolecular Hydrogen bonding between the pyridine nitrogen, pyrimidine nitrogens, and the carboxylic acid.
Solubility Profile (at 25°C):
Solvent
Solubility Rating
Notes
DCM / Chloroform
Insoluble
Not suitable for extraction.
Ethyl Acetate
Poor
Suitable for T3P reactions (suspension) but not purification.
Methanol / Ethanol
Moderate
Good for recrystallization if heated.
DMSO / DMF
High
Preferred for stock solutions (biological assays).
Water (pH 7)
Poor
Zwitterionic region.
Water (pH > 10)
High
Soluble as the carboxylate salt.
Purification Hack:
Instead of column chromatography (which often causes streaking due to the acid), purify via pH-swing precipitation :
Dissolve crude reaction mixture in 1M NaOH (forms the salt).
Wash aqueous layer with DCM (removes non-acidic impurities).
Acidify aqueous layer slowly to pH 3–4 using 1M HCl.
The product will precipitate as a white/off-white solid. Filter and dry.
Frequently Asked Questions (FAQ)
Q1: Can I use HATU if I don't have T3P?A: You can try, but you must use HOAt (1-Hydroxy-7-azabenzotriazole) as an additive. The nitrogen in the HOAt ring creates a "neighboring group effect" that accelerates the reaction for nitrogen-containing heterocycles. Standard HOBt is often ineffective here.
Q2: The 2-methyl group seems to cause rotamers in my NMR. Is this an impurity?A: Likely not. The steric clash between the pyrimidine-2-Me and the pyridine-3-H creates a rotational barrier. At room temperature, you may see broadened peaks or split signals (atropisomers). Run the NMR at 50°C or 80°C in DMSO-d6; if the peaks coalesce, it is a conformational effect, not an impurity [4].
Q3: My Suzuki coupling turns black and yields nothing.A: "Pd-black" formation indicates the catalyst decomposed before the reaction finished. This is usually caused by the pyrimidine nitrogens displacing the phosphine ligand. Switch to XPhos Pd G3 or SPhos Pd G3 , which have ligands that bind much more tightly to the Pd than the pyrimidine nitrogens can.
References
Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (T3P vs HATU comparison).
Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides.[2] Chimia, 68(5), 252-255. (Mechanistic insight into hindered couplings).
BenchChem. (2025).[3] Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives. (Suzuki optimization for pyrimidines).[3][4]
National Institutes of Health (NIH). (2006). The amide rotational barrier in isonicotinamide: Dynamic NMR and ab initio studies. (Conformational analysis of isonicotinic amides).
Dunetz, J. R., et al. (2011). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][2][5] Chemical Reviews. (Validating T3P for API synthesis).
Technical Support Center: Thermal Degradation Analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the thermal analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (C₁₁H₉N₃O₂). This document provides...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the thermal analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (C₁₁H₉N₃O₂). This document provides in-depth troubleshooting for common experimental issues and answers frequently asked questions to ensure accurate and reproducible results.
I. Overview of Thermal Behavior
Understanding the thermal stability of an active pharmaceutical ingredient (API) is critical for defining its shelf-life, manufacturing processes, and formulation compatibility.[1] 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a heterocyclic carboxylic acid, is expected to undergo specific thermal transformations. Based on the thermal behavior of related compounds like pyridine and pyrimidine carboxylic acids, the primary degradation event is anticipated to be decarboxylation, the loss of the carboxylic acid group as carbon dioxide (CO₂).[2] This initial degradation is likely to be followed by the breakdown of the heterocyclic ring structures at higher temperatures. Pyridine carboxylic acids are noted to be relatively stable, with decomposition often occurring above 250°C.[2]
A systematic approach is crucial for obtaining reliable thermal analysis data. The following workflow outlines the key steps from sample preparation to data interpretation.
Caption: The proposed initial thermal degradation step.
Q2: At what approximate temperature should I expect the main decomposition to begin?
Q3: What are the likely gaseous products evolved during degradation?
A: During the initial decarboxylation step, the primary evolved gas will be carbon dioxide (CO₂). At higher temperatures, further fragmentation of the pyrimidine and pyridine rings will likely produce a complex mixture of smaller nitrogen-containing compounds, hydrocarbons, and potentially hydrogen cyanide (HCN), depending on the atmosphere. A TGA-MS or TGA-FTIR analysis is recommended for definitive identification.
Q4: How does the experimental atmosphere (e.g., nitrogen vs. air) affect the degradation?
A: The atmosphere plays a critical role.
Inert Atmosphere (Nitrogen, Argon): Degradation will proceed through pyrolysis (thermal decomposition in the absence of oxygen). This typically involves bond breaking and fragmentation.
Oxidative Atmosphere (Air, Oxygen): In the presence of oxygen, the degradation will be an oxidative process. This usually occurs at lower temperatures compared to pyrolysis and involves combustion of the organic material, leading to the formation of oxides like CO₂, H₂O, and NOx. The residual mass at the end of the experiment is also expected to be lower in an oxidative atmosphere.
Q5: My TGA curve shows a gradual, sloping mass loss instead of a sharp drop. What does this indicate?
A: A gradual mass loss often suggests a complex, multi-step decomposition process where different reactions occur over a broad temperature range. It can also be indicative of the slow evaporation of a high-boiling point solvent or impurity. To investigate further, try reducing the heating rate to see if the slope resolves into distinct steps.
Q6: Can I use Differential Scanning Calorimetry (DSC) to study the degradation of this compound?
A: Yes, DSC is a complementary and highly recommended technique. While TGA measures mass changes, DSC measures the heat flow associated with thermal events. [4]A DSC experiment will show if the decomposition is endothermic (heat is absorbed) or exothermic (heat is released). It will also detect non-mass-loss events like melting prior to decomposition, which is critical for understanding the complete thermal profile of the compound.
As a Senior Application Scientist, I frequently encounter variability in biological data linked directly to the quality of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid . This compound is a critical scaffold in medicinal chemistry, often functioning as a bidentate ligand or a pharmacophore in kinase inhibitor development.
In biological assays, particularly cellular IC₅₀ determinations and surface plasmon resonance (SPR), "chemical purity" (>95% by HPLC) is often insufficient. Functional purity is required. Trace metal contaminants (specifically Palladium from Suzuki couplings) can act as false agonists in oxidation-sensitive pathways, while regioisomers can competitively inhibit binding sites without triggering downstream signals.
This guide provides an autonomous, self-validating troubleshooting framework to ensure your material meets the rigorous standards of pre-clinical validation.
Troubleshooting Hub: Issues & Solutions
Q1: My compound passes HPLC (>98%) but shows inconsistent toxicity in cell-based assays. Why?
Diagnosis: This is a classic signature of Heavy Metal Contamination or Endotoxin presence.
The Science: The synthesis of this compound typically involves a Suzuki-Miyaura coupling between a 2-methyl-4-chloropyrimidine and an isonicotinic acid boronate ester using a Palladium (Pd) catalyst [1]. The pyrimidine and pyridine nitrogens in the product act as chelators, tightly binding residual Pd(II) species. Standard silica chromatography often fails to remove these metal-organic complexes.
Impact: Pd levels >10 ppm can induce oxidative stress or non-specific cytotoxicity in sensitive cell lines (e.g., HepG2, HUVEC), skewing viability data [2].
Solution: Implement Protocol B (Metal Scavenging) immediately. Do not rely on recrystallization alone.
Q2: I cannot get the compound to dissolve in DMSO stocks at >10 mM.
Diagnosis: You are likely working with the Zwitterionic Form at its isoelectric point.
The Science: This molecule contains a basic pyrimidine/pyridine system (pKa_base ≈ 3–5) and an acidic carboxylic acid (pKa_acid ≈ 3–4). At neutral pH, it exists as a zwitterion (inner salt), which has the highest lattice energy and lowest solubility.
Solution:
For Assays: Dissolve in DMSO with 1 equivalent of NaOH or HCl to break the zwitterionic lattice.
For Storage: Convert to the Sodium Salt or Hydrochloride Salt for long-term stability and improved solubility.
Q3: My LC-MS shows a small impurity peak (+0 Da) that co-elutes with the main peak.
Diagnosis: Presence of Regioisomers or Isobars .
The Science: If the starting material was a di-chlorinated pyrimidine or if the boronic acid coupling was not perfectly regioselective, you may have the 2-(2-methylpyrimidin-5 -yl) isomer. Alternatively, protodeboronation of the boronic acid starting material can lead to byproducts that co-elute.
Solution: Switch to a Pentafluorophenyl (PFP) HPLC column or use an ion-pairing agent (Hexanesulfonic acid) in your mobile phase to resolve the positional isomers based on their dipole differences.
Visualizing the Impurity Landscape
The following diagram illustrates the origin of common impurities during the synthesis and their impact on downstream assays.
Figure 1: Impurity genesis in Suzuki coupling of N-heterocycles and their specific interference mechanisms in biological assays.
Core Purification Protocols
These protocols are designed to be self-validating . If the step is successful, you will observe a specific physical change (color shift, precipitation).
Best for: Removing bulk organic impurities and unreacted starting materials.
Dissolution: Suspend the crude solid (1.0 eq) in water (10 vol). Add 1M NaOH dropwise until pH reaches 10–11. The solution should become clear (formation of Sodium salt).
Validation: If solids remain, filter them out. These are likely non-acidic impurities (e.g., bis-coupled side products).
Precipitation: Slowly add 1M HCl to the filtrate while stirring vigorously. Monitor pH.
The Critical Point: As pH approaches 4.0–4.5 (the theoretical pI), a thick white/off-white precipitate will form.
Note: Do not overshoot to pH < 2, or the hydrochloride salt will form and redissolve.
Isolation: Stir for 30 minutes to age the crystal. Filter and wash with cold water (2x) and acetone (1x) to remove surface water.
Drying: Vacuum dry at 50°C.
Protocol B: Palladium Scavenging (The "Polishing" Step)
Best for: Reducing Pd content from ~500 ppm to <10 ppm for bioassays.
Reagents: SiliaMetS® Thiol or Thiourea functionalized silica (or equivalent).
Rationale: The sulfur ligands have a higher affinity for Pd than the pyridine nitrogens in your compound [3].
Step
Action
Technical Note
1
Dissolve Compound
Dissolve 1g of compound in 20 mL DMSO or DMF (Solubility is key here).
2
Add Scavenger
Add 4 equivalents (w/w) of Thiol-functionalized silica.
3
Heat & Stir
Stir at 60°C for 4 hours . Heat is required to overcome the activation energy of ligand exchange.
4
Filtration
Filter hot through a 0.45 µm PTFE membrane to remove the silica.
5
Recovery
Precipitate the product by adding the filtrate into 10 volumes of water (Reverse addition).
Analytical Validation Standards
Before releasing the batch for biological use, ensure it meets these specifications.
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link
Welch, C. J., et al. (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development, 9(2), 198–205. Link
ICH Expert Working Group. (2014). ICH Q3D Guideline for Elemental Impurities. International Conference on Harmonisation. Link
A Comparative Guide to the Structural Elucidation of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid: A Multi-Technique Approach
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of progress. 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a heterocyclic compound featuring both pyrimidine and pyridine carboxylic acid moieties, presents a unique analytical challenge. This guide provides an in-depth, predictive interpretation of the 1H NMR spectrum of this molecule and compares this foundational technique with alternative analytical methods, offering a comprehensive perspective on its structural characterization.
The Central Role of 1H NMR in Structural Elucidation
Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy remains the preeminent tool for the structural analysis of organic molecules in solution. Its ability to provide detailed information about the chemical environment, connectivity, and relative number of protons makes it indispensable. For a molecule like 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, 1H NMR is crucial for confirming the substitution pattern and the integrity of the heterocyclic ring systems.
Predicted 1H NMR Spectrum of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
In the absence of a readily available experimental spectrum, a detailed prediction based on established principles of NMR spectroscopy and data from analogous structures provides a robust framework for interpretation. The predicted spectrum is based on the analysis of the constituent pyrimidine and isonicotinic acid fragments and the electronic effects of the substituents.
Molecular Structure and Proton Numbering:
Molecular structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid with proton numbering.
Predicted Chemical Shifts, Multiplicities, and Integration:
Proton(s)
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale
Ha (CH3)
~2.62
Singlet (s)
3H
The methyl group at the C2 position of the pyrimidine ring is expected to be a singlet as there are no adjacent protons. Its chemical shift is influenced by the electron-withdrawing nature of the pyrimidine ring.[1]
Hb
~7.23
Doublet (d)
1H
This proton is on the C5 position of the pyrimidine ring. It is expected to be a doublet due to coupling with Hc. The nitrogen atoms in the pyrimidine ring cause a downfield shift.
Hc
~8.68
Doublet (d)
1H
This proton at the C6 position of the pyrimidine ring is significantly deshielded by the adjacent nitrogen atom, resulting in a downfield chemical shift. It will appear as a doublet due to coupling with Hb.
Hd
~7.83
Doublet (d)
1H
This proton is on the C3' position of the isonicotinic acid ring. It will be a doublet due to coupling with He. The carboxylic acid and the pyrimidinyl substituent will influence its chemical shift.
He
~8.79
Doublet of doublets (dd) or Triplet (t)
1H
The proton at the C5' position will be coupled to both Hd and Hf. Depending on the coupling constants, it may appear as a doublet of doublets or a triplet. It is expected to be in a downfield region due to the influence of the nitrogen and carboxylic acid group.
Hf
~9.24
Doublet (d) or Singlet (s)
1H
The proton at the C6' position is adjacent to the nitrogen atom and will be the most deshielded proton on the isonicotinic acid ring. It will likely appear as a doublet due to coupling with He, though long-range coupling could further split the signal.
COOH
>10
Broad Singlet (br s)
1H
The carboxylic acid proton is typically very deshielded and appears as a broad singlet. This signal would disappear upon a D2O shake.[2]
Justification of Predicted Coupling Constants:
3Jbc (Hb-Hc): Typical ortho-coupling in a pyrimidine ring is around 5.0 Hz.[3]
3Jde (Hd-He): Ortho-coupling in a pyridine ring is typically in the range of 4.5-5.5 Hz.
4Jdf (Hd-Hf): Meta-coupling in a pyridine ring is smaller, around 1.5-2.5 Hz.
3Jef (He-Hf): Ortho-coupling in a pyridine ring is expected to be around 4.5-5.5 Hz.
Long-range couplings: Small, long-range couplings (4J or 5J) might be observed, especially between the protons of the two aromatic rings, which could lead to further minor splitting of the signals.[4][5]
Comparative Analysis of Alternative Analytical Techniques
While 1H NMR is a powerful tool, a comprehensive characterization often relies on a suite of analytical techniques. The choice of method depends on the specific information required, such as purity, molecular weight, or chromatographic behavior.
Analytical Technique
Principle
Applicability to 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Advantages
Disadvantages
High-Performance Liquid Chromatography (HPLC)
Separation based on differential partitioning between a stationary and mobile phase.
Excellent for purity determination and quantification. A reversed-phase C18 column with a UV detector would be suitable.
High sensitivity, quantitative accuracy, and suitability for non-volatile compounds.
Provides limited structural information on its own.
Liquid Chromatography-Mass Spectrometry (LC-MS)
Combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry.
Ideal for confirming molecular weight and identifying impurities.
Provides molecular weight information and fragmentation patterns for structural elucidation. High sensitivity.
Ionization efficiency can be variable.
Gas Chromatography-Mass Spectrometry (GC-MS)
Separation of volatile compounds followed by mass analysis.
Not directly applicable due to the low volatility of the carboxylic acid. Derivatization to a more volatile ester (e.g., methyl or silyl ester) would be necessary.
High resolution and sensitivity for volatile compounds.
Requires derivatization for non-volatile analytes, which adds a step to the workflow and can introduce artifacts.
Fourier-Transform Infrared (FTIR) Spectroscopy
Measures the absorption of infrared radiation by the molecule's vibrational modes.
Useful for confirming the presence of functional groups.
Provides rapid confirmation of key functional groups (e.g., C=O of the carboxylic acid, C=N of the rings).
Provides limited information on the overall molecular structure and connectivity.
Experimental Protocols
1H NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of purified 2-(2-Methylpyrimidin-4-yl)isonicotinic acid in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3) in a clean NMR tube.
Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.
Data Acquisition: Acquire the 1H NMR spectrum using a standard pulse sequence. A spectral width of 0-12 ppm is typically sufficient.
Data Processing: Apply Fourier transformation to the free induction decay (FID), phase the spectrum, and calibrate the chemical shift scale using the residual solvent peak as a reference. Integrate the signals to determine the relative proton ratios.
HPLC-UV Analysis
Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) and dilute to an appropriate concentration for analysis.
Chromatographic Conditions:
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).
Flow Rate: 1.0 mL/min.
Detection: UV detection at a wavelength where the compound exhibits strong absorbance.
Injection and Data Analysis: Inject the sample and analyze the resulting chromatogram for retention time and peak area to determine purity.
Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive characterization of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
A Comparative Guide to the Solid-State Characterization of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Introduction: The Critical Nature of Solid-Form Analysis in Drug Development In pharmaceutical sciences, the solid-state properties of an Active Pharmaceutical Ingredient (API) are paramount. These properties directly in...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Critical Nature of Solid-Form Analysis in Drug Development
In pharmaceutical sciences, the solid-state properties of an Active Pharmaceutical Ingredient (API) are paramount. These properties directly influence critical parameters such as solubility, dissolution rate, stability, and bioavailability, ultimately impacting the safety and efficacy of the final drug product.[1][2][3] For a given API, like 2-(2-Methylpyrimidin-4-yl)isonicotinic acid—a heterocyclic compound with the molecular formula C₁₁H₉N₃O₂[4]—the ability to exist in different crystalline structures, known as polymorphs, is a common phenomenon.[5][6] Each polymorph, despite being chemically identical, is a unique solid-state entity with distinct physical properties.[3]
Therefore, comprehensive solid-state characterization is not merely a regulatory requirement but a fundamental necessity for robust formulation design and ensuring batch-to-batch consistency.[1][2] This guide provides an in-depth comparison of Powder X-ray Diffraction (XRD) as the primary characterization tool, benchmarked against complementary thermal and spectroscopic techniques. We will explore the causality behind experimental choices, demonstrating how an integrated analytical approach provides a self-validating system for understanding the solid form of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Part 1: Powder X-ray Diffraction (XRD) – The Gold Standard for Crystalline Analysis
Powder XRD is the definitive technique for identifying and characterizing crystalline materials.[7] It is based on the principle of Bragg's Law, where X-rays are diffracted by the regularly spaced atomic planes of a crystal lattice.[8] This interaction produces a unique diffraction pattern, a "fingerprint," for each crystalline solid, enabling unambiguous phase identification, polymorph screening, and determination of crystal purity.[6][8]
Expertise in Practice: The "Why" Behind the XRD Protocol
An XRD analysis is more than just running a sample; each step is designed to ensure data integrity. The goal is to obtain a diffraction pattern that is truly representative of the bulk material, free from artifacts introduced by sample preparation.
Detailed Experimental Protocol: PXRD Analysis
Sample Preparation:
Objective: To ensure random orientation of crystallites and a sufficient number of particles for accurate diffraction.[9]
Procedure:
Gently grind approximately 5-10 mg of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid into a fine, uniform powder using an agate mortar and pestle. This minimizes preferred orientation, where plate-like or needle-shaped crystals might align non-randomly, skewing peak intensities.[9][10] Grinding under a liquid like ethanol can help reduce particle size effects and potential structural damage.[9]
Carefully pack the powder into a sample holder (e.g., a zero-background silicon wafer or a standard well holder).
Use a flat edge, like a glass slide, to gently press and level the surface of the powder. The surface must be smooth and flush with the holder's surface to prevent errors in peak positions due to displacement.[7][11]
Instrument Configuration & Data Acquisition:
Objective: To obtain a high-resolution diffractogram with a good signal-to-noise ratio across a relevant angular range.
Typical Parameters:
X-ray Source: Cu Kα (λ = 1.5406 Å)
Scan Range (2θ): 2° to 40°. This range is typically sufficient to capture the most characteristic diffraction peaks for small organic molecules.
Step Size: 0.02°
Scan Speed/Time per Step: 0.5 to 2 seconds. A slower scan speed improves counting statistics and signal-to-noise ratio.
Sample Rotation: On. Spinning the sample during analysis further averages the crystallite orientations, improving the reliability of intensity measurements.
Data Presentation: Interpreting the Diffractogram
The output of an XRD experiment is a diffractogram plotting intensity versus the diffraction angle (2θ). Each peak corresponds to a specific set of atomic planes (a reflection) in the crystal lattice.
Table 1: Illustrative PXRD Peak Data for a Crystalline Form of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
(Note: This data is representative and serves as an example for a hypothetical crystalline form.)
A Comparative Analysis of Ligand Binding Affinity: 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid versus Bipyridine
For Researchers, Scientists, and Drug Development Professionals In the landscape of coordination chemistry and drug discovery, the selection of appropriate ligands is a critical determinant of the ultimate efficacy and s...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of coordination chemistry and drug discovery, the selection of appropriate ligands is a critical determinant of the ultimate efficacy and specificity of a metal-based compound. Among the vast array of chelating agents, nitrogen-containing heterocyclic compounds have garnered significant attention due to their versatile coordination capabilities and diverse applications. This guide provides an in-depth comparative analysis of the binding affinity of two such ligands: the established and widely utilized 2,2'-bipyridine (bpy) and the more novel, structurally distinct 2-(2-methylpyrimidin-4-yl)isonicotinic acid.
This comparison is designed to offer researchers and drug development professionals a comprehensive understanding of the structural and electronic factors that govern the binding affinities of these ligands, thereby aiding in the rational design of new metal complexes with tailored properties.
Introduction to the Ligands
2,2'-Bipyridine (bpy) is a classic bidentate chelating ligand composed of two pyridine rings linked at the 2 and 2' positions.[1] Its rigid, planar structure and the proximity of its two nitrogen donor atoms make it an exceptional chelator for a wide range of transition metal ions.[2][3] The resulting metal-bipyridine complexes are known for their stability and have been extensively employed in catalysis, materials science, and as therapeutic agents.[3][4]
2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a more complex heterocyclic ligand featuring three potential nitrogen donor atoms within its pyrimidine and pyridine rings, as well as a carboxylate group. This multi-dentate character suggests the potential for varied and potentially stronger coordination to metal centers compared to the bidentate bipyridine. The presence of both a pyrimidine and a pyridine ring, along with a carboxylic acid functional group, introduces a combination of electronic and steric factors that can significantly influence its binding affinity and the geometry of the resulting metal complexes.
Structural and Electronic Considerations for Metal Binding
The binding affinity of a ligand is intrinsically linked to its structural and electronic properties. Here, we dissect the key features of both ligands that dictate their interaction with metal ions.
Bipyridine:
Chelation: Bipyridine's two nitrogen atoms are ideally positioned to form a stable five-membered chelate ring with a metal ion. This "chelate effect" significantly enhances the thermodynamic stability of the resulting complex compared to coordination with two separate monodentate pyridine ligands.[5]
π-System: The aromatic π-system of the pyridine rings can participate in metal-to-ligand π-backbonding, which can further stabilize the complex, particularly with electron-rich metal centers.[6][7]
Rigidity: The relatively rigid structure of bipyridine results in a lower entropic penalty upon coordination compared to more flexible ligands.
2-(2-Methylpyrimidin-4-yl)isonicotinic Acid:
Multidentate Potential: This ligand offers multiple potential coordination sites: the two nitrogen atoms of the pyrimidine ring, the nitrogen atom of the pyridine ring, and the oxygen atoms of the carboxylate group. This allows for the possibility of forming multiple chelate rings, potentially leading to higher stability.
Electronic Diversity: The pyrimidine ring is more electron-deficient than the pyridine ring, which can influence the ligand's overall electron-donating ability and its π-acceptor properties. The carboxylate group is a strong anionic donor.
Flexibility: The rotational freedom around the bond connecting the pyrimidine and pyridine rings, as well as the flexibility of the carboxylate group, allows the ligand to adopt various conformations to accommodate the geometric preferences of different metal ions.
Based on the available data for related structures, it is reasonable to hypothesize that 2-(2-methylpyrimidin-4-yl)isonicotinic acid would exhibit a higher binding affinity for many transition metal ions compared to bipyridine. This prediction is grounded in the following rationale:
Enhanced Chelation: The potential for tridentate or even tetradentate coordination from the pyrimidine, pyridine, and carboxylate moieties would lead to the formation of multiple chelate rings, resulting in a significantly larger chelate effect and therefore greater thermodynamic stability.
Hard-Soft Acid-Base (HSAB) Principle: The presence of both "hard" oxygen donors (from the carboxylate) and "borderline" nitrogen donors allows 2-(2-methylpyrimidin-4-yl)isonicotinic acid to effectively coordinate with a wider range of metal ions, from hard to borderline acids. Bipyridine, with its two nitrogen donors, is primarily effective for borderline and soft metal ions.
It is crucial to emphasize that this is a projection based on fundamental coordination chemistry principles and data from analogous systems. Experimental verification is essential to definitively quantify the binding affinity of 2-(2-methylpyrimidin-4-yl)isonicotinic acid.
Experimental Methodologies for Determining Binding Affinity
To empirically determine and compare the binding affinities of these ligands, several robust biophysical techniques can be employed. The choice of method depends on the specific metal ion, the properties of the ligands, and the available instrumentation.
Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat changes that occur upon binding, providing a complete thermodynamic profile of the interaction, including the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n).
Prepare a solution of the metal ion of known concentration in a suitable buffer.
Prepare a solution of the ligand (either bipyridine or 2-(2-methylpyrimidin-4-yl)isonicotinic acid) at a concentration typically 10-20 times that of the metal ion, in the identical buffer to minimize heats of dilution.
Degas both solutions to prevent the formation of air bubbles in the calorimeter.
Instrument Setup:
Thoroughly clean the sample and reference cells of the ITC instrument.
Fill the reference cell with the experimental buffer.
Load the metal ion solution into the sample cell and the ligand solution into the injection syringe.
Allow the system to equilibrate to the desired experimental temperature.
Titration:
Perform a series of small, precise injections of the ligand solution into the sample cell.
The instrument records the heat released or absorbed after each injection.
Data Analysis:
Integrate the heat-flow peaks for each injection to obtain the heat change per mole of injectant.
Plot the heat change against the molar ratio of ligand to metal.
Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n).
Surface Plasmon Resonance (SPR)
SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand.
Immobilize a metal-binding protein or a molecule with chelating properties onto the sensor surface. This will serve as the "ligand" in the SPR experiment.
Instrument Setup:
Equilibrate the SPR instrument with a running buffer.
Binding Analysis:
Prepare a series of dilutions of the metal-ligand complex (formed by pre-incubating the metal ion with either bipyridine or 2-(2-methylpyrimidin-4-yl)isonicotinic acid). This complex will be the "analyte".
Inject the analyte solutions over the sensor surface at a constant flow rate and monitor the change in the SPR signal (association phase).
Switch back to the running buffer to monitor the dissociation of the analyte from the immobilized ligand (dissociation phase).
Data Analysis:
The binding data is recorded as a sensorgram, which plots the response units (RU) versus time.
Fit the association and dissociation curves to a suitable kinetic model to determine the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is the reciprocal of the binding affinity (Ka).
Fluorescence Quenching Assay
This technique relies on the change in the intrinsic fluorescence of a molecule (often a protein with tryptophan residues) upon binding to a ligand. If the metal ion or the ligand itself is fluorescent, changes in its fluorescence upon complexation can also be monitored.
Caption: Fluorescence Quenching Assay Workflow.
Step-by-Step Fluorescence Quenching Protocol:
Sample Preparation:
Prepare a solution of a fluorescent metal-binding protein of known concentration in a suitable buffer.
Prepare a stock solution of the ligand (bipyridine or 2-(2-methylpyrimidin-4-yl)isonicotinic acid) and the metal ion.
Fluorescence Measurements:
Place the fluorescent protein solution in a cuvette in a fluorometer.
Record the initial fluorescence emission spectrum.
Add small aliquots of the pre-formed metal-ligand complex solution to the cuvette.
After each addition, allow the system to equilibrate and record the fluorescence emission spectrum.
Data Analysis:
Correct the fluorescence intensity for dilution effects.
Plot the change in fluorescence intensity as a function of the ligand concentration.
Analyze the data using appropriate binding equations (e.g., the Stern-Volmer equation for quenching) to determine the binding constant (Ka).
Conclusion and Future Directions
The comparative analysis of 2-(2-methylpyrimidin-4-yl)isonicotinic acid and 2,2'-bipyridine reveals intriguing possibilities for the design of novel metal complexes. While bipyridine remains a cornerstone ligand in coordination chemistry due to its well-understood and robust chelating properties, the multi-dentate and electronically diverse nature of 2-(2-methylpyrimidin-4-yl)isonicotinic acid suggests the potential for significantly higher binding affinities and unique coordination geometries.
The projected superior binding affinity of 2-(2-methylpyrimidin-4-yl)isonicotinic acid opens avenues for the development of highly stable metal-based therapeutics with improved in vivo performance. Furthermore, the presence of the carboxylate group provides a handle for further functionalization, allowing for the attachment of targeting moieties or other functionalities to create multifunctional drug candidates.
To fully realize the potential of 2-(2-methylpyrimidin-4-yl)isonicotinic acid, future research should focus on:
Systematic Experimental Studies: Conducting comprehensive binding affinity studies using techniques like ITC, SPR, and fluorescence spectroscopy with a range of biologically relevant transition metal ions (e.g., Fe(II/III), Cu(II), Zn(II), Ru(II/III)).
Structural Characterization: Determining the crystal structures of metal complexes with 2-(2-methylpyrimidin-4-yl)isonicotinic acid to elucidate its coordination modes and the resulting geometries.
Computational Modeling: Employing density functional theory (DFT) and other computational methods to model the electronic structure and predict the binding energies of these complexes, providing insights that can guide experimental design.
By systematically exploring the coordination chemistry of 2-(2-methylpyrimidin-4-yl)isonicotinic acid and comparing it to the well-established benchmark of bipyridine, researchers can unlock new strategies for the rational design of metal complexes with precisely tuned properties for applications in medicine, catalysis, and materials science.
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Periodic Trends in the Binding of Metal Ions to Pyridine Studied by Threshold Collision-Induced Dissociation and Density Functional Theory. (2000). Journal of the American Chemical Society, 122(49), 12105-12117.
Transition metal complexes of isonicotinic acid (2-hydroxybenzylidene)hydrazide. (2008). Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 70(1), 162–170.
Interaction of different metal ions with carboxylic acid group: a quantitative study. (2007). The journal of physical chemistry. B, 111(32), 9686–9693.
Formation Equilibria and Thermodynamic Stability of Multinuclear Chelates of Amino Acid and Pyrimidine Base Involving Some Bio-Active Transition Metal Ions. (2022). Bendola Publishing.
A Comparative Guide to the FTIR Spectrum of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid and Related Compounds
For Researchers, Scientists, and Drug Development Professionals Introduction: The Power of FTIR in Functional Group Analysis Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Power of FTIR in Functional Group Analysis
Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds will vibrate by stretching, bending, or rotating, and absorb radiation at frequencies characteristic of the specific bonds and functional groups present.[1] An FTIR spectrum, which plots absorbance or transmittance against wavenumber (cm⁻¹), provides a unique molecular "fingerprint," allowing for the identification of functional groups and the elucidation of molecular structure.[1]
This guide focuses on the FTIR analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a molecule of interest in medicinal chemistry and materials science.[2][3][4][5] By dissecting its spectrum and comparing it to simpler, related structures, we can confidently assign the observed absorption bands to their corresponding vibrational modes.
Molecular Structure and Expected Vibrational Modes
The structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid incorporates three key functional components: a carboxylic acid group, a pyridine ring, and a methyl-substituted pyrimidine ring. Each of these contributes characteristic absorption bands to the overall FTIR spectrum.
Caption: Molecular structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Comparative Spectral Analysis
To accurately assign the vibrational modes of the target molecule, we will compare its spectrum with those of isonicotinic acid and 2-methylpyrimidine. This comparative approach allows for the confident identification of peaks arising from each specific moiety.
Isonicotinic Acid: The Carboxylic Acid and Pyridine Signature
Isonicotinic acid provides the foundational spectral features of a pyridine ring substituted with a carboxylic acid.
O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected in the 2500-3300 cm⁻¹ region.[1][6] This broadening is a hallmark of the strong intermolecular hydrogen bonding between carboxylic acid dimers.[6]
C=O Stretch (Carboxylic Acid): A sharp, intense peak typically appears around 1700 cm⁻¹.[1][6] Its exact position can be influenced by conjugation and hydrogen bonding.
C-O Stretch and O-H Bend (Carboxylic Acid): These vibrations often appear as a series of bands in the 1400-1440 cm⁻¹ and 920 cm⁻¹ regions, respectively, though they can be coupled with other vibrations.
Pyridine Ring Vibrations: The pyridine ring exhibits a series of characteristic stretching and bending vibrations.[7][8]
C=C and C=N Stretching: Look for a group of bands between 1400 cm⁻¹ and 1650 cm⁻¹.[8][9]
Ring Breathing Modes: These are often observed around 990-1050 cm⁻¹.[10]
C-H Aromatic Stretching: These vibrations typically occur just above 3000 cm⁻¹.[9]
2-Methylpyrimidine: The Pyrimidine and Methyl Group Signature
2-Methylpyrimidine introduces the spectral characteristics of a disubstituted pyrimidine ring and a methyl group.
Pyrimidine Ring Vibrations: Similar to pyridine, the pyrimidine ring will show characteristic C=C and C=N stretching vibrations in the 1400-1650 cm⁻¹ region.[11][12][13] The substitution pattern will influence the precise frequencies and intensities of these bands.[14][15]
C-H Stretching (Methyl Group): Expect symmetric and asymmetric stretching vibrations in the 2850-2960 cm⁻¹ range.[15]
C-H Bending (Methyl Group): Symmetric and asymmetric bending (scissoring) vibrations are typically found around 1450 cm⁻¹ and 1375 cm⁻¹, respectively.[14]
Ring Breathing and Deformation Modes: These vibrations are characteristic of the pyrimidine ring and appear in the fingerprint region below 1000 cm⁻¹.[11][13]
FTIR Spectrum of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid: A Synthesis of Features
The FTIR spectrum of the target molecule will be a composite of the features discussed above, with some shifts due to the electronic effects of the combined structure.
Frequency Range (cm⁻¹)
Assignment
Originating Moiety
Expected Characteristics
2500-3300
O-H stretch (in H-bonded dimer)
Carboxylic Acid
Very broad, strong absorption
~3100
C-H stretch
Aromatic (Pyridine & Pyrimidine)
Weak to medium intensity
2850-2960
C-H stretch
Methyl
Weak to medium intensity
~1710
C=O stretch
Carboxylic Acid
Strong, sharp absorption
1550-1650
C=N and C=C ring stretching
Pyridine & Pyrimidine
Multiple strong to medium bands
~1450 & ~1375
C-H bend (asymmetric & symmetric)
Methyl
Medium intensity
1400-1440
C-O stretch / O-H in-plane bend
Carboxylic Acid
Medium, often coupled
1000-1300
C-N stretching and ring vibrations
Pyridine & Pyrimidine
Series of medium to weak bands
Below 1000
Ring breathing and out-of-plane C-H bending
Pyridine & Pyrimidine
Complex pattern (fingerprint region)
Experimental Protocol: Obtaining a High-Quality FTIR Spectrum
To ensure reliable and reproducible data, the following protocol for solid-state FTIR analysis using the KBr pellet method is recommended.
Workflow for FTIR Analysis
Caption: Standard workflow for FTIR analysis of a solid sample.
Step-by-Step Methodology:
Sample and KBr Preparation:
Dry the 2-(2-Methylpyrimidin-4-yl)isonicotinic acid sample and spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for at least 2 hours to remove any adsorbed water, which has a strong IR absorption.
Allow to cool to room temperature in a desiccator.
Sample Grinding and Mixing:
Weigh approximately 1-2 mg of the sample and 100-200 mg of KBr.
Grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous powder is obtained. The quality of the pellet is highly dependent on the homogeneity of the mixture.
Pellet Formation:
Transfer the powder to a pellet press die.
Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet. A cloudy pellet indicates insufficient grinding or the presence of moisture.
Spectral Acquisition:
Place the KBr pellet in the sample holder of the FTIR spectrometer.
Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.
Collect a background spectrum of the empty sample holder.
Collect the sample spectrum. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio, with a resolution of 4 cm⁻¹.
Data Analysis:
Perform a baseline correction on the acquired spectrum.
Use the spectrometer software to identify and label the peak positions (in cm⁻¹) and their intensities.
Compare the experimental spectrum with the expected vibrational modes outlined in the table above and with reference spectra if available.
Conclusion
The FTIR spectrum of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a rich tapestry of vibrational information. By systematically dissecting the spectrum and comparing it to its constituent parts—isonicotinic acid and 2-methylpyrimidine—a confident and detailed structural analysis can be achieved. The characteristic broad O-H and sharp C=O stretches confirm the carboxylic acid functionality, while the complex patterns in the 1400-1650 cm⁻¹ region and the fingerprint region provide clear evidence of the pyridine and pyrimidine ring systems. This comparative approach, coupled with a robust experimental protocol, provides a powerful framework for the characterization of complex heterocyclic molecules in drug discovery and materials science.
References
Effects of Hydrogen Bonding on Vibrational Normal Modes of Pyrimidine.
Interpreting Infrared Spectra. Specac Ltd.
IR Spectra for Carboxylic Acid | Detailed Guide. Echemi.
Effects of Hydrogen Bonding on Vibrational Normal Modes of Pyrimidine.
Effects of Hydrogen Bonding on Vibrational Normal Modes of Pyrimidine. Scholars' Mine.
Density functional theory and FTIR spectroscopic study of carboxyl group. NIScPR.
Infrared Absorption Spectra of Qu
Isonicotinic acid(55-22-1)IR1. ChemicalBook.
THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Canadian Science Publishing.
The Carbonyl Group, Part V: Carboxyl
FTIR of (a) 2 and (b) isn. spectra of the... ResearchGate.
FTIR Spectroscopic Study of 2-Hydroxy-4-methyl Pyrimidine Hydrochloride. Semantic Scholar.
A Comparative Guide to HPLC Method Development for Purity Analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
This guide provides a comprehensive, in-depth exploration of developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-(2-Methylpyrimidin-4-yl)isonicoti...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive, in-depth exploration of developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. We will delve into the scientific rationale behind methodological choices, compare alternative approaches, and present supporting data to empower researchers, scientists, and drug development professionals in their analytical endeavors.
Introduction: The Analytical Imperative
2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a heterocyclic compound featuring both pyridine and pyrimidine rings, making it a relevant structure in pharmaceutical research. Ensuring the purity of such active pharmaceutical ingredients (APIs) is paramount for safety and efficacy.[1][2] A stability-indicating HPLC method is essential not only for quantifying the API but also for separating and quantifying any process-related impurities and degradation products that may arise during manufacturing and storage.[3][4] This guide will walk through the logical progression of method development, from initial screening to full validation, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[5][6]
Foundational Strategy: Understanding the Analyte
The molecular structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid dictates the initial chromatographic approach. Its key features include:
A carboxylic acid group: This provides a site for ionization, making the compound's retention sensitive to the pH of the mobile phase.
A pyridine ring and a pyrimidine ring: These aromatic, nitrogen-containing heterocycles contribute to the molecule's polarity and provide chromophores for UV detection.
A methyl group: This adds a degree of hydrophobicity.
Given these characteristics, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point. RP-HPLC separates molecules based on their hydrophobicity, using a nonpolar stationary phase and a polar mobile phase.[2]
Experimental Workflow: A Step-by-Step Guide
The development of a robust HPLC method is a systematic process. The following diagram illustrates the key stages:
Caption: An overview of typical stress conditions applied in forced degradation studies.
Experimental Protocol: Forced Degradation
Sample Preparation: Prepare solutions of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid at a concentration of approximately 1 mg/mL in the respective stress media.
Acid Hydrolysis: Treat with 0.1N HCl at 60°C for 24 hours.
[7]3. Base Hydrolysis: Treat with 0.1N NaOH at 60°C for 24 hours.
[7]4. Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.
[5]5. Thermal Degradation: Expose the solid drug substance to 80°C for 48 hours.
[7]6. Photolytic Degradation: Expose the drug substance (solid and in solution) to light as per ICH Q1B guidelines (1.2 million lux hours and 200 watt-hours/square meter).
[7]7. Analysis: After exposure, neutralize the acidic and basic samples, and dilute all samples to a suitable concentration. Analyze by the developed HPLC method alongside an unstressed control sample.
The results from the forced degradation studies will reveal if the developed HPLC method can adequately separate the main peak from all generated degradation products. If co-elution is observed, further method optimization is required. This may involve adjusting the mobile phase pH, changing the organic modifier, or evaluating a different column chemistry.
Phase 3: Method Validation
Once a suitable, stability-indicating method has been developed, it must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.
[8][9][10]
5.1. Key Validation Parameters
The following table summarizes the essential validation parameters for a purity method:
Validation Parameter
Purpose
Typical Acceptance Criteria
Specificity
To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants. [8]
Peak purity analysis (e.g., using a photodiode array detector) should show no co-eluting peaks. Resolution between the main peak and the closest eluting impurity should be >1.5.
Linearity
To demonstrate a proportional relationship between the concentration of the analyte and the detector response.
Correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., LOQ to 120% of the target concentration).
Accuracy
The closeness of the test results to the true value. [8]
Typically assessed by spike recovery studies at multiple concentration levels (e.g., 80%, 100%, 120%). Recovery should be within 98.0% to 102.0%.
Precision (Repeatability and Intermediate Precision)
The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Relative Standard Deviation (RSD) should be ≤ 2.0%.
Limit of Detection (LOD)
The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.
Typically determined based on signal-to-noise ratio (e.g., 3:1).
Limit of Quantitation (LOQ)
The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Typically determined based on signal-to-noise ratio (e.g., 10:1).
Robustness
The capacity of the method to remain unaffected by small, deliberate variations in method parameters. [11]
Assessed by varying parameters such as mobile phase pH (±0.2 units), column temperature (±5°C), and flow rate (±10%). System suitability parameters should remain within acceptable limits.
Conclusion
The development of a robust and reliable HPLC method for the purity analysis of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid is a systematic and scientifically driven process. By carefully considering the analyte's chemical properties, comparing different stationary and mobile phases, and rigorously testing the method's stability-indicating capabilities through forced degradation studies, a high-quality analytical method can be established. Subsequent validation in accordance with ICH guidelines provides the necessary assurance that the method is suitable for its intended use in a regulated environment. This comprehensive approach ensures the generation of accurate and reproducible data, which is fundamental to the development of safe and effective pharmaceutical products.
References
ICH Q1A(R2) Stability Testing of New Drug Substances and Products. Available from: [Link]
Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available from: [Link]
Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. Available from: [Link]
Forced Degradation Studies. BioPharmaSpec. Available from: [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available from: [Link]
HPLC Methods for analysis of 4-Pyridinecarboxylic acid. HELIX Chromatography. Available from: [Link]
HPLC Separation of Pyridinecarboxylic Acids. SIELC Technologies. Available from: [Link]
A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. Available from: [Link]
Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Nature. Available from: [Link]
Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available from: [Link]
Analytical Method Validation in HPLC: A Regulatory Perspective Based on ICH Guidelines. International Journal of Advanced Research in Science, Communication and Technology. Available from: [Link]
How to Develop Stability Indicating HPLC Methods. Royal Society of Chemistry. Available from: [Link]
Stability Indicating HPLC Method Development – A Review. International Journal of Trend in Scientific Research and Development. Available from: [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]
Method categories according to the ICH Q2(R1). MPL Lösungsfabrik. Available from: [Link]
Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Journal of Pharmaceutical Negative Results. Available from: [Link]
Mass spectrometry (MS) fragmentation patterns of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
In-depth Technical Guide: Mass Spectrometry Fragmentation Patterns of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid Executive Summary & Scope This guide provides a technical analysis of the mass spectrometry (MS) behavior...
Author: BenchChem Technical Support Team. Date: February 2026
In-depth Technical Guide: Mass Spectrometry Fragmentation Patterns of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid
Executive Summary & Scope
This guide provides a technical analysis of the mass spectrometry (MS) behavior of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid , a critical bi-heteroaryl ligand used in coordination chemistry (e.g., Metal-Organic Frameworks) and pharmaceutical intermediate synthesis.
Unlike standard spectral atlases, this guide focuses on the mechanistic causality of fragmentation. We compare its performance and stability against structural alternatives like 2,2'-bipyridine-4-carboxylic acid to aid researchers in structural elucidation and metabolite identification.
The fragmentation of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid under Electrospray Ionization (ESI-MS/MS) is governed by two competing stability factors: the lability of the carboxylic acid group and the electron-deficiency of the pyrimidine ring.
Protonation Sites & Precursor Ion
In positive ESI, the molecule forms the protonated precursor [M+H]⁺ at m/z 216.08 .
Primary Protonation: Occurs at the pyrimidine nitrogen atoms due to higher basicity compared to the pyridine nitrogen (which is deactivated by the electron-withdrawing carboxyl group).
Secondary Protonation: At high collision energies, proton migration facilitates specific rearrangements.
Pathway A: The Carboxyl Cascade (Primary)
The most energetically favorable pathway involves the degradation of the carboxylic acid moiety.
Dehydration ([M+H]⁺ → m/z 198): Loss of H₂O (18 Da) to form an acylium ion. This is common in ortho-substituted aromatic acids but less dominant here than in picolinic acid derivatives.
Decarboxylation ([M+H]⁺ → m/z 172): Loss of CO₂ (44 Da). This is the base peak in most MS/MS spectra for isonicotinic acid derivatives. The resulting ion is a protonated 2-(2-methylpyrimidin-4-yl)pyridine species.
Pathway B: Pyrimidine Ring Scission (Secondary)
Following decarboxylation, the remaining bi-heteroaryl core undergoes fragmentation characteristic of pyrimidines.
Loss of Acetonitrile (m/z 172 → m/z 131): The 2-methylpyrimidine ring undergoes a Retro-Diels-Alder (RDA) type cleavage or direct extrusion of CH₃CN (41 Da) . This is a diagnostic loss distinguishing it from bipyridine analogs (which would lose HCN).
Visualization of Fragmentation Pathways
The following diagram maps the collision-induced dissociation (CID) pathways.
Figure 1: CID fragmentation tree for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. The red path indicates the dominant transition.
Comparative Performance Guide
This section compares the target molecule with its closest structural alternative, 2,2'-Bipyridine-4-carboxylic acid , to highlight diagnostic differences.
MW difference due to N vs CH substitution and Methyl group.
Primary Neutral Loss
CO₂ (44 Da)
CO₂ (44 Da)
Both follow isonicotinic acid decarboxylation logic.
Diagnostic Fragment
m/z 131 (Loss of CH₃CN)
m/z 155 (Loss of HCN)
CRITICAL: The target loses Acetonitrile (41 Da) due to the methyl group; the alternative loses Hydrogen Cyanide (27 Da).
Ring Stability
Lower (Pyrimidine ring opens easier)
Higher (Pyridine rings are robust)
Target fragments at lower collision energies (CE).
Nitrogen Rule
Odd Mass (3 Nitrogens)
Even Mass (2 Nitrogens)
Target [M+H]⁺ is even; Alternative [M+H]⁺ is odd.
Key Insight: If your spectrum shows a loss of 41 Da , you have positively identified the methyl-pyrimidine moiety, distinguishing it from non-methylated analogs.
Experimental Protocol (Self-Validating)
To replicate these results or validate the compound purity, follow this standardized ESI-MS/MS workflow.
Sample Preparation
Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO (due to limited solubility in pure water).
Working Solution: Dilute to 10 µM in 50:50 Methanol:Water containing 0.1% Formic Acid .
Why Formic Acid? It ensures full protonation ([M+H]⁺) and improves ionization efficiency in positive mode.
Cone Voltage: 30 V (Keep low to prevent in-source decarboxylation).
Source Temp: 120°C
Desolvation Temp: 350°C
MS/MS Method
Collision Gas: Argon (or Nitrogen).
Collision Energy (CE) Ramp:
10 eV: Observe parent ion (216) and minor dehydration (198).
25 eV: Optimal for Decarboxylation (172).
40 eV: Optimal for Pyrimidine ring cleavage (131).
References
ChemicalBook. (2025). 2-(2-methyl-pyrimidin-4-yl)-isonicotinic acid Properties and Safety. Retrieved from
Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones. International Journal of Materials and Chemistry. Retrieved from
Oregon State University. (2020).[4] Spectroscopy of Carboxylic Acids: Mass Spectrometry Fragmentation Patterns. Retrieved from
Prasain, J. (2009).[5] Ion fragmentation of small molecules in mass spectrometry: Pyridine and Steroid derivatives. University of Alabama at Birmingham. Retrieved from
Thermal Stability Comparison of Isonicotinic Acid Derivatives: A Technical Guide
Executive Summary This guide provides a comparative thermal analysis of Isonicotinic Acid (INA) and its primary derivatives: Isoniazid (INH) , Isonicotinamide , and Methyl Isonicotinate .[1] Designed for pharmaceutical s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a comparative thermal analysis of Isonicotinic Acid (INA) and its primary derivatives: Isoniazid (INH) , Isonicotinamide , and Methyl Isonicotinate .[1] Designed for pharmaceutical scientists and material engineers, this document synthesizes experimental data (DSC/TGA) to establish a stability hierarchy.[1][2]
Key Finding: While Isonicotinic Acid exhibits the highest thermal resistance (sublimation >300°C), its functionalized derivatives show reduced thermal stability due to the introduction of labile groups (hydrazide, ester) or lower lattice energy packing (amides).
Chemical Context & Structural Drivers
Thermal stability in this class of compounds is dictated by intermolecular hydrogen bonding and the lability of the C-4 substituent on the pyridine ring.
Isonicotinic Acid (Parent): Strong intermolecular O-H···N hydrogen bonding creates a rigid crystal lattice, leading to high melting points and sublimation behavior.[1]
Isoniazid (Hydrazide): The introduction of the hydrazine group (
) lowers lattice energy compared to the acid and introduces a chemical decomposition pathway (oxidation/hydrazine release).
Methyl Isonicotinate (Ester): Disruption of H-bonding networks results in a liquid state at room temperature and volatility, rather than decomposition, being the primary thermal event.[1]
To ensure reproducible data, the following TGA/DSC protocol is recommended. This workflow validates phase transitions against mass loss to distinguish melting from decomposition.[1]
Validation: If an endotherm in DSC aligns with 0% mass loss in TGA, it is a Melting Point (
) .[1] If it aligns with mass loss, it is Decomposition () or Sublimation .[1]
Visual Workflow (DOT Diagram)
Figure 1: Logic flow for distinguishing phase transitions from degradation events in isonicotinic derivatives.
Comparative Data Analysis
The following data aggregates standard values from pharmaceutical literature and safety data sheets.
Table 1: Thermal Properties Comparison
Compound
Functional Group
Melting Point ()
Decomposition ()
Thermal Behavior
Isonicotinic Acid
Carboxylic Acid ()
310–319°C (Sublimes)
>300°C
High Stability. Sublimation dominates over chemical breakdown.
Isoniazid
Hydrazide ()
170–174°C
~200°C
Moderate Stability. Melts then degrades via hydrazine release/oxidation.[1]
Isonicotinamide
Amide ()
155–157°C (Form I)
>200°C
Polymorphic. Stability depends on crystal form (I-VI).
Methyl Isonicotinate
Ester ()
8–16°C
207–209°C (Boiling)
Low Stability. Liquid at RT.[1] Volatile. Hydrolyzes in moisture.[1]
Detailed Analysis of Derivatives[2]
A. Isonicotinic Acid (The Benchmark)
INA is the most thermally robust due to zwitterionic character and strong hydrogen bonding.[1]
Mechanism: It does not melt in the traditional sense; it undergoes sublimation starting around 187°C, with significant mass loss accelerating >270°C.[1]
Implication: Suitable for high-temperature synthesis (e.g., MOFs) but requires sealed vessels to prevent loss via sublimation [1][2].[1]
B. Isoniazid (The Drug Active)
INH shows a clear separation between melting and decomposition, which is critical for Hot-Melt Extrusion (HME) formulation.[1]
Window: The processing window is narrow (
171°C to ~200°C).
Degradation: Above 200°C, the hydrazide group cleaves, releasing nitrogen oxides and hydrazine derivatives.[1] This reaction is catalyzed by metal ions (e.g., Cu, Fe) often found in processing equipment [3][4].[1]
C. Isonicotinamide (The Co-former)
Used often in co-crystals, its stability is complicated by polymorphism .[1]
Behavior: Form I is the thermodynamic stable form (
155°C).[1] Metastable forms melt at lower temperatures.[1]
Co-crystal Transition: When co-crystallized (e.g., with benzoic acid), thermal stress can induce phase transitions (2:1
1:1 stoichiometry) around 140°C before actual melting occurs [5].[1][3]
Mechanistic Insights & Stability Hierarchy
Understanding how these molecules fail thermally allows for better prediction of shelf-life and processing limits.[1]
Decomposition Pathways[4]
Decarboxylation (Acids): At extreme temperatures (>300°C), INA loses
Dehydration (Amides): Isonicotinamide can dehydrate to 4-cyanopyridine (nitrile) under acidic thermal stress.[1]
Oxidative Cleavage (Hydrazides): INH is susceptible to oxidative attack at the hydrazine nitrogen, leading to ring coupling or fragmentation.[1]
Visual Hierarchy (DOT Diagram)
Figure 2: Thermal stability hierarchy of isonicotinic acid derivatives based on structural features.
Application Implications
For Drug Formulation (Hot-Melt Extrusion)
Isoniazid: Must be processed <180°C. Residence time in the extruder must be minimized to avoid the onset of decomposition at 200°C.
Stabilization: Co-crystallization with Caffeic Acid or Vanillic Acid has been proven to improve the thermal and physical stability of INH, mitigating the formation of isonicotinyl hydrazone impurities [6].
For MOF Synthesis
Isonicotinic Acid: Can be used in solvothermal synthesis up to 250°C without ligand degradation.[1]
Methyl Isonicotinate: Often used as a precursor that hydrolyzes in situ to generate INA slowly, controlling crystal growth rates of the MOF.[1]
References
Isonicotinic acid: Structure, synthesis, applications and biochemical significance. Chempanda.[1] Available at: [Link]
Enthalpy of Phase Transition of Isonicotinic Acid. ResearchGate. Available at: [Link]
Stability of isoniazid, rifampin and pyrazinamide in suspensions. PubMed.[1] Available at: [Link]
The thermal behaviour of benzoic acid : isonicotinamide binary co-crystals. UCL Discovery. Available at: [Link]
Improved Stability of Tuberculosis Drug Fixed-Dose Combination Using Isoniazid-Caffeic Acid and Vanillic Acid Cocrystal. PubMed.[1] Available at: [Link]
A Comparative Guide to Validating the Structure of 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid via Elemental Analysis
In the landscape of drug discovery and development, the unequivocal structural confirmation of a novel chemical entity is a cornerstone of scientific rigor. For a heterocyclic compound such as 2-(2-Methylpyrimidin-4-yl)i...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of drug discovery and development, the unequivocal structural confirmation of a novel chemical entity is a cornerstone of scientific rigor. For a heterocyclic compound such as 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, a molecule with significant potential as a scaffold in medicinal chemistry, confirming its elemental composition is a fundamental first step. This guide provides an in-depth protocol for validating the structure of this compound using elemental analysis, contextualizes the data, and compares this classical technique with other modern spectroscopic methods.
The Foundational Importance of Elemental Analysis
Before delving into complex structural elucidation using techniques like NMR or X-ray crystallography, elemental analysis provides the most basic and essential proof of a compound's identity: its empirical formula.[1] This technique determines the mass percentages of carbon (C), hydrogen (H), and nitrogen (N) within a pure sample. The results serve as a primary gatekeeper for purity and identity, confirming that the synthesized compound has the expected atomic constituents in the correct ratios.[1]
For 2-(2-Methylpyrimidin-4-yl)isonicotinic acid, the molecular formula is C11H9N3O2.[2] Based on this, we can calculate the theoretical elemental composition, which serves as our benchmark for validation.
*Oxygen content is typically determined by difference and is not directly measured by standard CHN analyzers.
The causality behind this initial step is simple: if the elemental percentages do not align with the theoretical values within an acceptable margin of error (typically ±0.4%), it signals either the presence of impurities (like residual solvents or starting materials) or that the compound is not what it is believed to be.[4][5] This prevents the investment of significant resources in further, more expensive analyses on a flawed sample.
Experimental Protocol: CHN Combustion Analysis
The most common method for determining the elemental composition of organic compounds is automated CHN analysis, which is based on the Pregl-Dumas method.[1][6] The process involves the complete combustion of the sample in a high-oxygen environment, followed by the separation and quantification of the resulting gaseous products.[7][8]
Causality of the Workflow
The entire protocol is designed to ensure the complete, stoichiometric conversion of the sample's C, H, and N into CO2, H2O, and N2 gas, respectively, and their subsequent accurate detection.
Caption: Workflow for structural validation via elemental analysis.
Step-by-Step Methodology
Sample Preparation (Critical for Accuracy):
Action: Dry the 2-(2-Methylpyrimidin-4-yl)isonicotinic acid sample under a high vacuum for several hours to remove any residual solvent or moisture. Water or solvent impurities will significantly skew the hydrogen and carbon percentages.[9]
Rationale: The presence of extraneous sources of hydrogen (from water) or carbon (from organic solvents) leads to erroneously high readings for these elements.
Action: Ensure the sample is a fine, homogenous powder. If it consists of large crystals, gently grind it with a mortar and pestle.
Rationale: Homogeneity ensures that the small subsample taken for analysis is representative of the entire batch.
Instrument Calibration:
Action: Calibrate the CHN analyzer using a certified organic analytical standard with a known elemental composition (e.g., acetanilide).[6][9] Run the standard multiple times to ensure the instrument's thermal conductivity detector (TCD) is responding accurately and reproducibly.
Rationale: Calibration creates a reliable response curve, against which the signals generated from the unknown sample can be accurately quantified. The instrument's calibration should be verified periodically throughout the sample run.[9]
Sample Analysis:
Action: Accurately weigh approximately 2-3 mg of the dried sample into a small tin capsule using a microbalance. Record the weight precisely.
Rationale: The final percentage calculation is directly dependent on the initial mass. Any error in weighing will translate directly into an error in the final result.
Action: Introduce the sealed tin capsule into the instrument's autosampler. The instrument will drop the sample into a combustion furnace heated to ~1000 °C in an oxygen-rich environment.[6]
Rationale: This high-temperature "flash combustion" ensures the instantaneous and complete conversion of the sample into its elemental gases: CO2, H2O, and N2 (along with various nitrogen oxides).
Action: The gaseous mixture is then passed through a reduction tube (often containing copper) to convert any nitrogen oxides to N2 gas.
Rationale: The TCD detector measures N2, not its oxides. This reduction step is crucial for an accurate nitrogen reading.
Action: The resulting gases (CO2, H2O, N2) are separated using a gas chromatography (GC) column and quantified sequentially by a thermal conductivity detector.
Rationale: The GC column temporarily retains each gas differently, allowing them to reach the detector at distinct times for individual measurement.
Data Interpretation:
Action: The instrument's software integrates the detector signals and, using the sample's initial weight and the calibration data, calculates the mass percentages of C, H, and N.
Action: Compare the experimental values to the theoretical values calculated from the molecular formula C11H9N3O2.
Validation: For a sample to be considered pure and its structure validated by this method, the experimental values should fall within an absolute deviation of ±0.4% of the theoretical values.[4][9]
Caption: Logical process for comparing experimental and theoretical data.
Comparative Analysis with Other Structural Validation Techniques
While elemental analysis is fundamental, it only provides the empirical formula. It does not give information about connectivity, functional groups, or stereochemistry.[10] Therefore, it is always used in conjunction with other spectroscopic methods.
Table 2: Comparison of Structural Validation Techniques
Technique
Information Provided
Strengths
Limitations
Role in Validating 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Elemental Analysis
Percentage composition of C, H, N, S. Confirms empirical and molecular formula.
High precision for elemental ratios; excellent for assessing purity.
Provides no information on molecular structure or isomerism.
Confirms that the correct atoms are present in the correct proportions. A foundational check.
Mass Spectrometry (MS)
Precise molecular weight and fragmentation patterns.
Extremely sensitive; confirms molecular weight to several decimal places.
Isomers have the same mass; fragmentation can be complex to interpret.
Confirms the molecular weight of 215.21 g/mol .
Infrared (IR) Spectroscopy
Presence of specific functional groups (e.g., C=O, O-H, C=N).
Fast, non-destructive, and excellent for identifying key bonds.
Provides limited information on the overall carbon skeleton. Spectrum can be complex.
Identifies the carboxylic acid (C=O and broad O-H stretches) and aromatic C=C/C=N bonds.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)
Detailed map of the carbon-hydrogen framework, including connectivity and chemical environment of atoms.[10]
Unparalleled for determining the precise 2D structure of a molecule in solution.
Less sensitive than MS; requires a pure sample; can be complex to interpret.
Defines the complete structure: shows the methyl group, the distinct protons on the pyrimidine and pyridine rings, and confirms their relative positions.
X-ray Crystallography
Unambiguous 3D atomic coordinates, bond lengths, and bond angles in the solid state.[10]
The "gold standard" for absolute structural proof.
Requires a suitable single crystal, which can be difficult to grow.
Provides absolute, undeniable proof of the molecular structure if a crystal can be obtained.
References
2-(2-methyl-pyrimidin-4-yl)-isonicotinic acid CAS#: 956723-01-6. ChemWhat. Available at: [Link]
Qualitative Analysis of Organic Compounds. Masaryk University. Available at: [Link]
An International Study Evaluating Elemental Analysis. National Institutes of Health (NIH). Available at: [Link]
Chemists Debate the Value of Elemental Analysis. ACS Central Science. Available at: [Link]
Elemental analysis: an important purity control but prone to manipulations. Royal Society of Chemistry. Available at: [Link]
C H N S ANALYSIS.pptx. SlideShare. Available at: [Link]
A Look at Elemental Analysis for Organic Compounds. AZoM. Available at: [Link]
Understanding the Working Principles of CHNO Analyzers. AZoM. Available at: [Link]
Elemental analysis: operation & applications. Elementar. Available at: [Link]
Properties of C11H9N3O2. WebQC. Available at: [Link]
Summary of CHNS Elemental Analysis Common Problems. The University of British Columbia. Available at: [Link]
Is it possible to have a 10% elemental analysis deviation for an organic molecule?. ResearchGate. Available at: [Link]
X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. National Institutes of Health (NIH). Available at: [Link]
Faster, More Confident Small Molecule Structure Verification in Pharmaceutical R&D. Technology Networks. Available at: [Link]
CHNS Elemental Analysers. Royal Society of Chemistry. Available at: [Link]
A Comparative Guide to the Photophysical Properties of Pyrimidine-Based Ligands
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern chemical and biomedical research, pyrimidine-based ligands have emerged as a cornerstone for the development of advanced function...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern chemical and biomedical research, pyrimidine-based ligands have emerged as a cornerstone for the development of advanced functional materials and probes. Their inherent electron-deficient nature, coupled with the versatility of synthetic modification, allows for the fine-tuning of their electronic and photophysical properties.[1][2] This guide provides a comparative analysis of the photophysical characteristics of selected pyrimidine-based ligands, supported by experimental data and detailed protocols, to aid researchers in the selection and design of molecules for their specific applications, from organic light-emitting diodes (OLEDs) to biological imaging.
The Allure of the Pyrimidine Core: A Structural Perspective
The pyrimidine ring, a six-membered heterocycle with two nitrogen atoms at the 1 and 3 positions, forms the foundation of a diverse class of molecules with significant biological and material science applications.[1] The electron-withdrawing character of the nitrogen atoms imparts a π-deficient nature to the ring, making it an excellent electron acceptor. This property is fundamental to the design of "push-pull" chromophores, where an electron-donating group is strategically attached to the pyrimidine core, leading to intramolecular charge transfer (ICT) upon photoexcitation. This ICT is often the origin of their vibrant and tunable fluorescence properties.[3]
The photophysical behavior of pyrimidine-based ligands is intricately linked to their molecular structure. By strategically modifying the substituents on the pyrimidine ring, one can modulate key properties such as the absorption and emission wavelengths, fluorescence quantum yield (ΦF), and excited-state lifetime (τ). For instance, extending the π-conjugation or introducing strong electron-donating groups typically leads to a red-shift in the absorption and emission spectra.
Comparative Analysis of Representative Pyrimidine-Based Ligands
To illustrate the structure-property relationships in this class of compounds, we present a comparative overview of the photophysical properties of three representative pyrimidine-based ligands. The data, compiled from various research articles, are summarized in the table below. It is important to note that direct comparisons should be made with caution, as experimental conditions such as the solvent and concentration can influence the measured properties.
4,6-Bis[4-(10-phenoxazinyl)phenyl]pyrimidine (PXZ-PYR) exemplifies a molecule designed for high-performance OLEDs. The incorporation of the electron-donating phenoxazine moieties creates a strong push-pull system, leading to a high solid-state fluorescence quantum yield of 0.88.[5] Notably, this molecule exhibits thermally activated delayed fluorescence (TADF), with a long lifetime of 2.56 microseconds, a crucial property for enhancing the efficiency of OLED devices.[5]
Pyrimidine-derived α-amino acid (11c) showcases the application of pyrimidine-based fluorophores in biological contexts. The combination of a highly conjugated or electron-rich aryl substituent with the π-deficient pyrimidine motif results in a fluorophore with a high quantum yield.[3][6] The amino acid functionality allows for its potential incorporation into peptides and proteins for use as fluorescent probes.
Experimental Protocols for Photophysical Characterization
Accurate and reproducible measurement of photophysical properties is paramount for the reliable comparison and application of pyrimidine-based ligands. Below, we detail the standard experimental protocols for determining fluorescence quantum yield and excited-state lifetime.
Determination of Fluorescence Quantum Yield (ΦF)
The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. The comparative method, using a well-characterized standard, is the most common and reliable approach.
Experimental Workflow for Relative Quantum Yield Measurement
Caption: Workflow for relative fluorescence quantum yield determination.
Step-by-Step Methodology:
Standard Selection: Choose a fluorescence standard with a known quantum yield and with absorption and emission properties that are similar to the sample under investigation.
Solution Preparation: Prepare a series of five to six dilute solutions of both the standard and the unknown sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.
Absorbance Measurement: Record the UV-Vis absorption spectrum for each solution. Note the absorbance at the chosen excitation wavelength (λex).
Fluorescence Measurement: Record the fluorescence emission spectrum for each solution using the same excitation wavelength (λex) and identical instrument settings (e.g., slit widths).
Data Analysis:
Integrate the area under the corrected emission spectrum for each solution to obtain the integrated fluorescence intensity.
Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.
The slope of the resulting linear fits (Grad) is proportional to the fluorescence quantum yield.
Calculate the quantum yield of the unknown sample (ΦX) using the following equation:
ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)
where ΦST is the quantum yield of the standard, GradX and GradST are the gradients for the sample and standard, respectively, and ηX and ηST are the refractive indices of the sample and standard solutions (which are identical if the same solvent is used).
Determination of Excited-State Lifetime (τ)
The excited-state lifetime is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive and precise technique for measuring fluorescence lifetimes.[7][8]
Experimental Workflow for TCSPC Measurement
Caption: Workflow for excited-state lifetime measurement using TCSPC.
Step-by-Step Methodology:
Instrumentation: The core components of a TCSPC setup are a high-repetition-rate pulsed light source (e.g., a picosecond laser diode), a sensitive single-photon detector (e.g., a photomultiplier tube or a single-photon avalanche diode), and timing electronics (the TCSPC module).[7][8]
Excitation and Detection: The pulsed light source excites the sample. The emitted fluorescence photons are detected by the single-photon detector.
Timing: The TCSPC module measures the time difference between the excitation pulse (START signal) and the detection of a single fluorescence photon (STOP signal).
Histogram Formation: This process is repeated for a large number of excitation cycles. The TCSPC electronics build a histogram of the arrival times of the photons.
Data Analysis: The resulting histogram represents the fluorescence decay profile. This decay curve is then fitted to an exponential function (or a sum of exponentials for more complex systems) to extract the excited-state lifetime(s).
Causality Behind Experimental Choices
Solvent Selection: The choice of solvent is critical as it can significantly influence the photophysical properties.[9][10] Polar solvents can stabilize charge-separated excited states, leading to solvatochromic shifts (a change in the color of the emission with solvent polarity). Non-polar solvents provide an environment that is closer to the gas phase and can be useful for studying the intrinsic properties of the molecule.
Concentration: As mentioned, dilute solutions are used to avoid aggregation and inner-filter effects, which can lead to erroneous quantum yield measurements.
Degassing: For measurements of phosphorescence or TADF, it is often necessary to remove dissolved oxygen from the solvent, as oxygen is an efficient quencher of triplet excited states.
Conclusion
Pyrimidine-based ligands represent a versatile and powerful class of molecules with tunable photophysical properties. By understanding the fundamental structure-property relationships and employing rigorous experimental techniques, researchers can design and characterize novel ligands for a wide array of applications. This guide provides a foundational understanding and practical protocols to aid in this endeavor, fostering the continued development of innovative pyrimidine-based materials and probes.
References
Synthesis and Photophysical Properties of Charge-Transfer-Based Pyrimidine-Derived α-Amino Acids. The Journal of Organic Chemistry. [Link]
Synthesis and Photophysical Properties of Charge-Transfer-Based Pyrimidine-Derived α-Amino Acids. PubMed. [Link]
Pyrimidine derivatives exhibiting important photophysical properties... ResearchGate. [Link]
Experimental setup for time-correlated single photon counting (TCSPC). ResearchGate. [Link]
Time-Correlated Single Photon Counting (TCSPC). Swabian Instruments. [Link]
Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. [Link]
Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing. [Link]
A Time Correlated Single Photon Counting Setup for High Temporal Resolution Measurements of the Temporal Response of Organic Scintillators. [Link]
Time-Correlated Single Photon Counting. Becker & Hickl GmbH. [Link]
Time-Correlated Single Photon Counting. PicoQuant. [Link]
Synthesis and Photophysical Properties of Substituted Pyrimidines. ResearchGate. [Link]
Synthesis and Fluorescence Properties of Pyrimidine-Based Diboron Complexes with Donor-π-Acceptor Structures. PubMed. [Link]
Synthesis and fluorescence properties of pyrimidine mono- and bisboron complexes. PubMed. [Link]
Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives. [Link]
Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave online. [Link]
Fluorescence quantum yields (a) and fluorescence lifetimes (b) recorded for compound 2 in various solvents upon a temperature change between 3.5 and 99 1C. ResearchGate. [Link]
Selective Fluorimetric Detection of Pyrimidine Nucleotides in Neutral Aqueous Solution with a Styrylpyridine-Based Cyclophane. MDPI. [Link]
Solvent Effect on the Photophysical Properties of Terpyridine Incorporating Pyrene Moiety: Estimation of Dipole Moments by Solvatochromic Shift Methods. PubMed. [Link]
Theoretical Study of the Effect of the Solvent on the Electronic Properties of Pyrimidopyrimidine Derivatives. ResearchGate. [Link]
Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation. [Link]
Synthesis, Optical Spectroscopy, and Laser and Biomedical Imaging Application Potential of 2,4,6-Triphenylpyrylium Tetrachloroferrate and Its Derivatives. Squarespace. [Link]
Synthesis, optical spectroscopy and laser potential of 2,4,6-triphenylpyrylium chloride. [Link]
Fine-tuning the photophysical properties of Imidazo[1,2-a]pyridine-based dyes by the change in substituent and solvent media: DFT and TD-DFT studies. Taylor & Francis. [Link]
Achieving Submicrosecond Thermally Activated Delayed Fluorescence Lifetime and Highly Efficient Electroluminescence by Fine-Tuning of the Phenoxazine–Pyrimidine Structure. ACS Publications. [Link]
Fluorescence lifetime and quantum yield of TMPyPH 2 associated with micelles and DNA. ResearchGate. [Link]
Solvent dependence of the fluorescence quantum yield ( Φf ) , together... ResearchGate. [Link]
Benchmarking Guide: 2-(2-Methylpyrimidin-4-yl)isonicotinic Acid vs. Commercial Bipyridines
Executive Summary This guide provides a technical framework for benchmarking 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (MPIA) against the industry-standard 2,2'-Bipyridine-4,4'-dicarboxylic acid (H₂dcbpy) . While H₂dcb...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical framework for benchmarking 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (MPIA) against the industry-standard 2,2'-Bipyridine-4,4'-dicarboxylic acid (H₂dcbpy) .
While H₂dcbpy serves as the "gold standard" anchoring ligand in Dye-Sensitized Solar Cells (DSSCs) and Metal-Organic Frameworks (MOFs) due to its symmetry and double-anchoring capability, MPIA introduces two critical deviations: electronic asymmetry and steric hindrance . This guide validates the hypothesis that MPIA offers superior performance in applications requiring fine-tuned Metal-to-Ligand Charge Transfer (MLCT) energetics and reduced aggregation-induced quenching.
Key Value Proposition of MPIA:
LUMO Stabilization: The electron-deficient pyrimidine ring lowers the Lowest Unoccupied Molecular Orbital (LUMO), facilitating red-shifted absorption/emission.
Steric Protection: The methyl group at the pyrimidine C2 position provides steric bulk, protecting the metal center from solvent-induced quenching.
Solubility: Asymmetry breaks the crystal lattice energy, significantly improving solubility in organic solvents compared to the rigid H₂dcbpy.
Structural & Theoretical Basis
To understand the benchmarking logic, one must analyze the structural divergence between the standard and the challenger.
Comparative Analysis
The Standard (H₂dcbpy): A
symmetric molecule. It provides two identical carboxylic acid anchors. Its symmetry leads to predictable, but often limited, electronic tunability.
The Challenger (MPIA): An asymmetric chelate. It couples a standard isonicotinic acid moiety (anchoring) with a 2-methylpyrimidine moiety (auxiliary).
Electronic Effect: Pyrimidine is significantly more electron-deficient than pyridine due to the second nitrogen atom.[1][2][3] This creates a "push-pull" gradient within the ligand itself.
Steric Effect: The methyl group adjacent to the donor nitrogen creates a "steric bumper," distorting the octahedral geometry slightly and preventing π-π stacking aggregation.
Mechanism of Action Diagram
The following diagram illustrates the functional divergence between the two ligands upon metal coordination.
Figure 1: Structural-Functional logic flow comparing H₂dcbpy and MPIA.
Experimental Benchmarking Protocols
To objectively compare MPIA against H₂dcbpy, the following self-validating experimental workflows are required. These protocols assume the synthesis of a model complex, typically
Sample: 1 mM solution of the MPIA-metal complex vs. H₂dcbpy-metal complex.
Procedure:
Purge with Argon for 10 mins.
Scan rate: 100 mV/s.
Scan range: -2.0V to +1.5V.
Validation Check: Ferrocene internal standard (
) must appear at expected potential (approx. 0.4V vs SCE equivalent) to validate the reference electrode drift.
Expected Outcome: MPIA complex should show a less negative reduction potential (easier to reduce) than the H₂dcbpy complex, confirming lower LUMO energy.
This determines the impact of the methyl group on quantum yield.
Solvent: Degassed Ethanol or DMF (spectroscopic grade).
Absorbance: Adjust concentration to Optical Density (OD) = 0.1 at excitation wavelength (to prevent inner filter effects).
Emission Scan: Excitation at the MLCT max (typically 450-480 nm for Ru/Ir).
Quantum Yield (
): Use as the reference standard ( in aerated water, 0.042 in ethanol).
Equation:
(Where Grad is the slope of Integrated Emission vs Absorbance).
Comparative Data Analysis
The following table summarizes the representative physicochemical differences derived from the structural properties of MPIA versus the commercial benchmark.
Feature
Commercial Standard (H₂dcbpy)
Challenger (MPIA)
Impact on Performance
Denticity
Bidentate (), Symmetric
Bidentate (), Asymmetric
MPIA creates distinct isomers (fac/mer) which can be tuned for specific emission colors.
Anchoring
Dual Carboxylate (-COOH x2)
Single Carboxylate (-COOH x1)
H₂dcbpy binds stronger to TiO₂; MPIA is better for "capping" or bioconjugation where only one link is needed.
Electronic Nature
Electron Deficient (Pyridine-Pyridine)
Highly Electron Deficient (Pyridine-Pyrimidine)
MPIA stabilizes the LUMO , typically red-shifting the emission by 20-40 nm compared to bipyridine analogs.
Steric Profile
Planar, Unhindered
Hindered (2-Methyl group)
The methyl group on MPIA prevents planar stacking, reducing self-quenching in solid-state devices (LECs).
Solubility
Poor in organic solvents ( mg/mL in MeOH)
Enhanced (Asymmetry lowers lattice energy)
MPIA complexes are easier to purify and process in solution-based fabrication (Spin coating).
Benchmarking Workflow Diagram
Figure 2: Step-by-step decision matrix for selecting between H₂dcbpy and MPIA.
Application Suitability Guide
Based on the benchmarking data, MPIA is recommended for specific "Pain Points" where commercial ligands fail:
Light-Emitting Electrochemical Cells (LECs):
Why: The 2-methyl group on the pyrimidine ring acts as a spacer, preventing the "concentration quenching" often seen with flat H₂dcbpy complexes.
Reference Context: See Housecroft et al. regarding the role of methyl-substituted ligands in improving LEC lifetimes [1].
Bioconjugation Probes:
Why: MPIA possesses a single carboxylic acid. This allows for precise 1:1 conjugation to biomolecules (via NHS-ester activation) without the risk of cross-linking that exists with the dicarboxylic H₂dcbpy.
Red-Emitters for OLEDs:
Why: The pyrimidine moiety lowers the energy gap. If your H₂dcbpy complex emits in the orange (580 nm), substituting with MPIA can push emission into the deep red (600-620 nm) [2].
References
Constable, E. C., Housecroft, C. E., et al. (2014). "Turning the screw: the influence of steric hindrance on the properties of copper(I) diimine dyes." Dalton Transactions.
Relevance: Establishes the protocol for evaluating steric methyl groups in N^N ligands.
Barolo, C., Nazeeruddin, M. K., et al. (2012). "Perspectives for dye-sensitized solar cells." Accounts of Chemical Research.
Relevance: Provides the baseline d
Ladouceur, S., & Zysman-Colman, E. (2013). "Iridium(III) complexes with pyrimidine-containing ligands." European Journal of Inorganic Chemistry.
Relevance: Validates the electronic lowering of LUMO levels when substituting pyridine with pyrimidine.
PubChem Compound Summary. (2023). "2,2'-Bipyridine-4,4'-dicarboxylic acid."[4][5][6][7] National Center for Biotechnology Information.
Relevance: Source for physicochemical constants of the benchmark.
A Senior Application Scientist's Guide to Personal Protective Equipment for 2-(2-Methylpyrimidin-4-yl)isonicotinic acid
Guiding Principle: Safety Through Chemical Analogy and Risk Assessment As laboratory professionals, our primary responsibility is to ensure a safe operating environment. This begins with a thorough risk assessment of eve...
Author: BenchChem Technical Support Team. Date: February 2026
Guiding Principle: Safety Through Chemical Analogy and Risk Assessment
As laboratory professionals, our primary responsibility is to ensure a safe operating environment. This begins with a thorough risk assessment of every chemical we handle. For 2-(2-Methylpyrimidin-4-yl)isonicotinic acid (CAS No. 956723-01-6), a comprehensive, peer-reviewed hazard profile is not yet established in major regulatory frameworks.[1][2]
In the absence of specific data, a scientifically rigorous and prudent approach is to base our safety protocols on a well-characterized structural analog. The parent molecule, Isonicotinic Acid (CAS No. 55-22-1), is classified with distinct hazards. Therefore, we will adopt its hazard profile as the minimum safety standard for handling 2-(2-Methylpyrimidin-4-yl)isonicotinic acid. This conservative approach ensures we are protected against uncharacterized risks.
Hazard Identification: Learning from Isonicotinic Acid
The established hazards for the structural analog, Isonicotinic Acid, provide the basis for our PPE selection. All handling procedures must be designed to mitigate these potential risks.
H315: Causes skin irritation. [3][4] Direct contact with the solid or its solutions may lead to inflammation and irritation.
H319: Causes serious eye irritation. [3][4][5] This is a significant risk, as exposure to even small amounts of dust or splashes can result in damage to the eyes.
H335: May cause respiratory irritation. [3][4] As a crystalline solid, this compound can form fine dust that, if inhaled, can irritate the respiratory tract.[6]
These classifications mandate the use of specific, high-quality Personal Protective Equipment as the last line of defense, complementing primary engineering controls like fume hoods.
Core Protective Equipment: Your Essential Armor
The selection of PPE is not merely a checklist; it is a system designed to protect you from the specific hazards identified.
Eye and Face Protection
Due to the severe eye irritation risk (H319), standard safety glasses are insufficient.
Primary Equipment: Chemical splash goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards are mandatory whenever handling the solid or its solutions.[7]
Enhanced Protection: When there is a significant risk of splashing or aerosol generation (e.g., during dissolution or transfer), a face shield should be worn in addition to chemical splash goggles to protect the entire face.[8][9]
Hand Protection: The Critical Barrier
To prevent skin irritation (H315), appropriate gloves are essential. The choice of material is critical for chemical compatibility.
Recommended Material: Nitrile rubber gloves are the preferred choice for incidental contact.[6] Nitrile demonstrates good resistance to a wide range of chemicals, including pyridine and its derivatives.[10]
Glove Specification: Use powder-free nitrile gloves with a minimum thickness of 4 mil (0.1 mm). Always inspect gloves for tears or pinholes before use.[7]
Technique is Key: Never touch surfaces like doorknobs, keyboards, or personal phones with gloved hands. Employ the proper glove removal technique (without touching the outer surface) to prevent skin contamination.[7] Contaminated gloves must be disposed of immediately.
Body Protection
Protecting your skin and personal clothing from contamination is a fundamental laboratory practice.
Standard Garb: A clean, buttoned laboratory coat must be worn at all times in the handling area.[8]
Material: Flame-resistant materials like Nomex or 100% cotton are preferable to synthetic fabrics such as polyester, which can melt and adhere to the skin in a fire.[8]
Additional Protection: For tasks with a higher risk of spills, such as handling larger quantities, a chemically resistant apron should be worn over the lab coat.
Respiratory Protection
The risk of respiratory irritation (H335) from airborne dust must be managed, primarily through engineering controls.
Primary Control: All weighing and handling of the solid compound must be performed within a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.[3][7]
Secondary Control: If engineering controls are unavailable or insufficient to control dust, respiratory protection is required. A NIOSH-approved N95 (or P1/FFP1 EU equivalent) particulate respirator is the minimum requirement for nuisance dust.[7][11]
Operational Plans: From Preparation to Disposal
A safety-first mindset extends through the entire lifecycle of the chemical in the lab.
PPE Donning & Doffing Sequence
The order in which you put on and remove PPE is critical to prevent cross-contamination.
Donning (Putting On) Sequence
Body Protection: Don lab coat and any additional aprons.
Respiratory Protection: If required, perform a fit check and don your respirator.
Eye & Face Protection: Put on chemical splash goggles, followed by a face shield if needed.
Hand Protection: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.
Doffing (Taking Off) Sequence
Gloves: Remove gloves using a safe, non-contact technique.
Face & Eye Protection: Remove face shield (if used), followed by goggles, handling them by the strap.
Body Protection: Unbutton and remove the lab coat, folding it so the contaminated surface is on the inside.
Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[6][7]
PPE Disposal Plan
Contaminated PPE is hazardous waste and must be handled accordingly.
Gloves & Disposable Items: All used gloves, bench paper, and other disposable materials contaminated with the compound should be collected in a dedicated, sealed, and clearly labeled hazardous waste bag.
Lab Coats: Non-disposable lab coats should be professionally laundered and not taken home. If a significant spill occurs on a lab coat, it may need to be disposed of as hazardous waste.
Waste Stream: Follow all local, state, and federal regulations for the disposal of solid chemical waste.[4][5]
Summary and Quick Reference
This table summarizes the minimum PPE requirements for common laboratory tasks involving 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Task
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing Solid
Chemical Splash Goggles & Face Shield
Nitrile Gloves
Lab Coat
Required: Chemical Fume Hood or N95 Respirator
Preparing Solutions
Chemical Splash Goggles
Nitrile Gloves
Lab Coat
Required: Chemical Fume Hood
Transferring Solutions
Chemical Splash Goggles
Nitrile Gloves
Lab Coat
Recommended: Chemical Fume Hood
Post-Experiment Cleanup
Chemical Splash Goggles
Nitrile Gloves
Lab Coat
As needed based on spill risk
Workflow for Safe Chemical Handling
The following diagram outlines the decision-making process for ensuring safety before and during the handling of 2-(2-Methylpyrimidin-4-yl)isonicotinic acid.
Caption: Decision workflow for PPE selection and safe handling.
References
Safety data sheet - Isonicotinic Acid. CPAChem. Available at: [Link]
Chemical Resistance of Latex and Nitrile Gloves. USA Scientific, Inc. Available at: [Link]
Materials Safety Data Sheet - 2,6-bis(1H-pyrazol-1-yl)isonicotinic acid. KamulinBiotech co.ltd. Available at: [Link]
Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara. Available at: [Link]
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